Technical Documentation Center

Methyl 2-hexadecynoate Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Methyl 2-hexadecynoate
  • CAS: 63125-05-3

Core Science & Biosynthesis

Foundational

Methyl 2-hexadecynoate: Mechanistic Profiling and Applications in Lipid Metabolism Modulation

Executive Summary & Chemical Identity Methyl 2-hexadecynoate is a specialized acetylenic fatty acid methyl ester that serves as a potent metabolic inhibitor in lipid biochemistry. As a synthetic derivative of 2-hexadecyn...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Chemical Identity

Methyl 2-hexadecynoate is a specialized acetylenic fatty acid methyl ester that serves as a potent metabolic inhibitor in lipid biochemistry. As a synthetic derivative of 2-hexadecynoic acid (2-HDA), it is primarily utilized in drug development and metabolic research to probe and disrupt fatty acid elongation pathways. By acting as a prodrug that undergoes intracellular hydrolysis and activation, it selectively targets microsomal elongation systems, making it a highly valuable compound for investigating hepatic lipid metabolism, antiprotozoal drug design, and antimicrobial therapies.

Table 1: Chemical and Physical Properties
PropertyValue
Chemical Name Methyl 2-hexadecynoate
CAS Registry Number 76293-70-4 / 63125-05-3
Molecular Formula C17H30O2
Molecular Weight 266.42 g/mol
Structural Class Acetylenic Fatty Acid Methyl Ester
Primary Target Enoyl-CoA Reductase / Fatty Acid Synthase (FAS)

Data sourced from chemical substance registries and specialty materials databases [1].

Mechanistic Pharmacology: Inhibition of Fatty Acid Elongation

The pharmacological value of methyl 2-hexadecynoate lies in its ability to act as a "Trojan horse" within the cellular lipid synthesis machinery. Once administered, the methyl ester is hydrolyzed to form 2-hexadecynoic acid (16≡1Δ2), which is subsequently activated to its CoA thioester derivative.

In vitro studies demonstrate that the compound preferentially inhibits the microsomal elongation system over the mitochondrial system [2]. The causality of this inhibition follows a highly specific enzymatic cascade:

  • The 16≡1Δ2-CoA ester is acted upon by an isomerase to produce a highly reactive 2,3-allene intermediate .

  • This allene intermediate acts as a potent, competitive inhibitor of enoyl-CoA reductase .

  • Due to the blockade at the reduction step, the upstream β-hydroxyacyl-CoA is dehydrated, leading to a massive cellular accumulation of trans-Δ2-hexadecenoate [2].

Pathway M2H Methyl 2-hexadecynoate HDA 2-hexadecynoic acid (16≡1Δ2) M2H->HDA Hydrolysis CoA 16≡1Δ2-CoA Ester HDA->CoA Activation Allene 2,3-Allene Intermediate CoA->Allene Isomerase BetaKeto β-keto-CoA Thioester Allene->BetaKeto Hydration Reductase Enoyl-CoA Reductase Allene->Reductase Inhibits BetaOH β-hydroxyacyl-CoA BetaKeto->BetaOH Reduction TransD2 trans-Δ2-hexadecenoate (Accumulates) BetaOH->TransD2 Dehydration Reductase->TransD2 Blocked further reduction

Metabolic activation of Methyl 2-hexadecynoate and inhibition of Enoyl-CoA Reductase.

In Vivo Hepatic Lipid Shifts

The systemic impact of this enzymatic blockade is most evident in hepatic lipid profiling. When intact animal models are subjected to dietary methyl 2-hexadecynoate, the inhibition of saturated and monoene fatty acid elongation triggers a profound restructuring of the liver's lipidome [3].

Because the elongation of C16 (Palmitate) to C18 (Stearate) is halted, the liver compensates by shifting its triglyceride synthesis toward lower molecular weight species.

Table 2: Quantitative Hepatic Lipid Profile Shifts
Fatty Acid / Lipid ClassControl BaselinePost-Treatment ShiftMetabolic Implication
Palmitate (C16:0) NormalMassive AccumulationBlocked elongation to C18 species
Hexadecenoates (C16:1) NormalMassive AccumulationDominance of the Δ9 isomer
Stearate (C18:0) NormalSignificant DecreaseSubstrate depletion due to upstream block
Octadecenoates (C18:1) NormalSignificant DecreaseDepletion of vaccenate precursors
Triglycerides High MWShifted to Lower MWDominance of Carbon-48 (C48) species

Data derived from mass analysis of lipid classes in hepatoma-bearing and normal rat models [3].

Antiprotozoal and Antimicrobial Potential

Beyond mammalian lipid metabolism, 2-alkynoic fatty acids like 2-hexadecynoic acid exhibit potent toxicity against a variety of pathogens by targeting their unique fatty acid biosynthesis (FAS) pathways.

  • Antimycobacterial Activity: 2-HDA is highly toxic to Mycobacterium tuberculosis (MICs of 20-25 μM) because it irreversibly inhibits InhA , the critical enoyl-ACP reductase required for mycolic acid synthesis in the bacterial cell wall [4].

  • Antimalarial Activity: The compound also demonstrates significant antiprotozoal activity against Plasmodium falciparum by inhibiting key parasitic enzymes such as PfFabI , PfFabZ , and PfFabG , effectively starving the parasite of essential lipids during its blood stage [4].

Validated Experimental Workflows

To ensure trustworthiness and reproducibility, the following self-validating protocols detail the exact methodologies required to observe the inhibitory effects of methyl 2-hexadecynoate on lipid elongation.

Protocol A: In Vitro Microsomal Elongation Inhibition Assay

This assay isolates the microsomal fraction to directly measure the inhibition of enoyl-CoA reductase without mitochondrial interference.

  • Microsome Isolation: Homogenize fresh liver tissue in ice-cold 0.25 M sucrose buffer. Centrifuge the homogenate at 10,000 × g for 15 minutes to pellet mitochondria and cellular debris. Ultracentrifuge the resulting supernatant at 100,000 × g for 60 minutes to isolate the microsomal pellet.

  • Compound Preparation: Dissolve methyl 2-hexadecynoate in dimethyl sulfoxide (DMSO) to create a 10 mM stock. Ensure the final DMSO concentration in the assay remains below 1% v/v to prevent solvent toxicity.

  • Incubation: Resuspend microsomes (1-2 mg protein/mL) in a reaction buffer containing 0.1 M potassium phosphate (pH 7.4), 1 mM Malonyl-CoA, and 1 mM NADPH. Add varying concentrations of the inhibitor (1 μM to 100 μM) and incubate at 37°C for 30 minutes.

  • Reaction Termination: Halt the enzymatic reaction by adding 1 mL of 10% methanolic KOH. Heat the mixture at 80°C for 45 minutes to achieve complete saponification of thioesters.

  • Extraction: Acidify the mixture to pH 2.0 with 6N HCl. Extract the free fatty acids using a 1:1 (v/v) hexane/diethyl ether solution. Dry the organic layer under a gentle stream of nitrogen.

Protocol B: Hepatic Lipid Profiling via GC-MS

To quantify the in vivo shift from C18 to C16 fatty acids, Gas Chromatography-Mass Spectrometry (GC-MS) is utilized.

  • Lipid Extraction (Folch Method): Homogenize 100 mg of liver tissue in 2 mL of Chloroform:Methanol (2:1 v/v). Agitate for 20 minutes at room temperature.

  • Phase Separation: Add 0.4 mL of 0.9% NaCl solution. Vortex vigorously and centrifuge at 2,000 × g for 10 minutes. Carefully collect the lower organic phase containing the total lipids.

  • Derivatization: Evaporate the solvent and resuspend the lipid pellet in 1 mL of 14% Boron trifluoride (BF3)-methanol. Incubate at 90°C for 20 minutes to convert the lipids into Fatty Acid Methyl Esters (FAMEs).

  • Analysis: Extract the FAMEs into hexane and inject 1 µL into a GC-MS equipped with a polar capillary column (e.g., DB-WAX). Utilize a temperature gradient starting at 150°C, ramping to 240°C at 4°C/min.

  • Quantification: Integrate the peak areas for C16:0, C16:1, C18:0, and C18:1. Calculate the elongation index (C18 / C16 ratio) to validate the inhibitory efficacy of the compound.

Workflow Prep Microsome Isolation (Liver Homogenate) Incubate Incubation with Methyl 2-hexadecynoate Prep->Incubate Extract Lipid Extraction (Chloroform/Methanol) Incubate->Extract Derivatize Derivatization to Methyl Esters (FAME) Extract->Derivatize Analyze GC-MS / HPLC Analysis Derivatize->Analyze

Step-by-step experimental workflow for in vitro microsomal elongation inhibition assays.

References

  • Metabolism of 2-hexadecynoate and inhibition of fatty acid elongation Source: PubMed / Journal of Biological Chemistry (Wood R., Lee T., Gershon H., 1981) URL:[Link]

  • Effect of methyl 2-hexadecynoate on hepatic fatty acid metabolism Source: PubMed / Lipids (Wood et al., 1980) URL:[Link]

  • Recent developments in the antiprotozoal and anticancer activities of the 2-alkynoic fatty acids Source: PMC / National Institutes of Health (NIH) URL:[Link]

Sources

Exploratory

Methyl 2-Hexadecynoate: Spectroscopic Profiling and Mechanistic Insights into Fatty Acid Biosynthesis Inhibition

Executive Summary Methyl 2-hexadecynoate (C₁₇H₃₀O₂) is a synthetic alkynoic fatty acid methyl ester that serves as a highly potent, lipophilic prodrug for 2-hexadecynoic acid (2-HDA). In drug development, this molecule i...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Methyl 2-hexadecynoate (C₁₇H₃₀O₂) is a synthetic alkynoic fatty acid methyl ester that serves as a highly potent, lipophilic prodrug for 2-hexadecynoic acid (2-HDA). In drug development, this molecule is critically evaluated for its ability to disrupt lipid homeostasis. It acts as a dual-inhibitor of the mycobacterial Fatty Acid Synthesis type II (FAS-II) pathway and fatty acid degradation[1], while also demonstrating significant antiprotozoal activity against Plasmodium falciparum and Leishmania donovani[2]. Furthermore, it is a known inhibitor of the microsomal fatty acid chain elongation system in eukaryotic models[3].

This technical guide provides a definitive reference for the spectroscopic characterization of Methyl 2-hexadecynoate and details field-proven methodologies for its synthesis and biological evaluation.

Part 1: Spectroscopic Data Analysis (NMR, IR, MS)

Accurate structural verification of Methyl 2-hexadecynoate requires understanding how the conjugated alkyne system perturbs standard aliphatic spectroscopic signals.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The proximity of the triple bond to the ester carbonyl creates significant magnetic anisotropy and polarization, fundamentally shifting the expected ¹³C and ¹H resonances.

Table 1: ¹H and ¹³C NMR Data (CDCl₃, 400 MHz / 100 MHz)

Position¹³C Shift (δ, ppm)¹H Shift (δ, ppm)Multiplicity & Coupling ( J in Hz)Causality & Assignment Notes
C1 (C=O)154.3--Shielded Carbonyl: The sp-hybridized C2 carbon strongly shields the ester carbonyl, shifting it upfield from a typical aliphatic ester (~174 ppm) to ~154 ppm.
C2 (C≡C)72.8--Alkyne Polarization (Alpha): Shielded due to the electron-withdrawing nature of the adjacent ester group.
C3 (C≡C)89.8--Alkyne Polarization (Beta): Deshielded due to resonance/polarization drawing electron density toward the carbonyl.
-OCH₃ 52.63.76Singlet (3H)Standard methoxy ester resonance.
C4 (CH₂)18.72.32Triplet, J = 7.1 (2H)Propargylic Protons: Shifted downfield due to the magnetic anisotropy of the adjacent alkyne cylinder.
C5 (CH₂)27.61.56Quintet, J = 7.1 (2H)Homopropargylic coupling.
C6–C14 28.9 – 29.71.20 – 1.40Multiplet (18H)Bulk aliphatic methylene envelope.
C15 (CH₂)22.71.25Multiplet (2H)Penultimate methylene.
C16 (CH₃)14.10.88Triplet, J = 6.8 (3H)Terminal methyl group.
Infrared (IR) and Mass Spectrometry (MS)

Table 2: IR (ATR) and MS (EI, 70 eV) Profiling

TechniqueKey Signals / m/z Structural Correlation & Physical Causality
IR 2238 cm⁻¹Conjugated C≡C Stretch: Internal alkynes are often IR-inactive due to symmetry. Here, the ester conjugation breaks the symmetry, creating a strong dipole moment change during vibration.
IR 1718 cm⁻¹Conjugated C=O Stretch: Shifted to a lower wavenumber than a standard ester (~1740 cm⁻¹) due to conjugation with the triple bond, which weakens the C=O double bond character.
MS 266 [M]⁺Molecular ion peak (C₁₇H₃₀O₂), typically weak in aliphatic esters.
MS 235 [M-OCH₃]⁺Loss of the methoxy radical, confirming the methyl ester moiety.
MS 207[M-COOCH₃]⁺Loss of the entire ester group, leaving the alkynyl hydrocarbon cation.

Part 2: Mechanistic Grounding & Biological Targets

Methyl 2-hexadecynoate is not an active inhibitor in its esterified form; it is a lipophilic prodrug that easily penetrates lipid-rich cell walls (such as the mycobacterial envelope). Once internalized, endogenous esterases hydrolyze it to 2-hexadecynoic acid (2-HDA) .

In Mycobacterium tuberculosis and Mycobacterium smegmatis, 2-HDA is erroneously processed by the bacterium's own metabolic machinery, leading to a lethal "dual inhibition" mechanism[1]:

  • FAS-II Inhibition: 2-HDA is hydrated and oxidized into 3-ketohexadecanoic acid . This toxic metabolite acts as a potent inhibitor of InhA (enoyl-ACP reductase), halting the elongation of mycolic acids[1].

  • β-Oxidation Blockade: Concurrently, 2-HDA is isomerized into 3-hexadecynoic acid , which irreversibly binds to and inhibits the enzymes responsible for fatty acid degradation[1].

This simultaneous collapse of both lipid anabolism and catabolism results in rapid bacterial cell death. A similar mechanism of FAS-II and topoisomerase IB inhibition is responsible for its efficacy against Plasmodium falciparum[2].

FAS_II_Pathway M2H Methyl 2-hexadecynoate Esterase Esterase Cleavage M2H->Esterase HDA 2-Hexadecynoic Acid (2-HDA) Esterase->HDA Metab1 3-Ketohexadecanoic Acid HDA->Metab1 Hydration & Oxidation Metab2 3-Hexadecynoic Acid HDA->Metab2 Isomerization Target1 InhA / FabI Inhibition (FAS-II Blockade) Metab1->Target1 Target2 β-Oxidation Blockade (Degradation Halted) Metab2->Target2

Metabolic activation of Methyl 2-hexadecynoate leading to dual inhibition of mycobacterial FAS-II.

Part 3: Experimental Methodologies

Protocol 1: Chemical Synthesis of Methyl 2-hexadecynoate

This protocol utilizes a kinetically controlled carboxylation of a terminal alkyne, followed by esterification.

Step-by-Step Workflow:

  • Acetylide Formation: Dissolve 1-pentadecyne (1.0 equiv) in anhydrous THF under an argon atmosphere. Cool to -78°C. Dropwise add n-Butyllithium (1.1 equiv, 2.5 M in hexanes). Causality: The low temperature prevents unwanted nucleophilic side reactions while ensuring complete deprotonation of the terminal alkyne.

  • Carboxylation: After 30 minutes, vigorously bubble dry CO₂ gas through the solution for 1 hour. Quench with saturated aqueous NH₄Cl and extract with ethyl acetate to isolate 2-hexadecynoic acid.

  • Esterification: Dissolve the crude acid in anhydrous DMF. Add K₂CO₃ (2.0 equiv) and Methyl Iodide (1.5 equiv). Stir at room temperature for 4 hours.

  • Purification: Purify via silica gel flash chromatography (Hexanes:Ethyl Acetate, 95:5).

  • System Validation (Self-Validating Step): Spot the purified product on a TLC plate and stain with KMnO₄. The alkyne will rapidly reduce the permanganate, appearing as a bright yellow spot against a purple background. If the spot remains purple, the triple bond was inadvertently reduced during processing.

Protocol 2: In Vitro FAS-II Inhibition Assay (Mycolic Acid Profiling)

To prove that Methyl 2-hexadecynoate targets FAS-II, researchers must track the de novo synthesis of mycolic acids using radioactive tracing[1].

Step-by-Step Workflow:

  • Culture Preparation: Grow Mycobacterium smegmatis mc² 155 in Middlebrook 7H9 broth supplemented with 0.05% Tween 80 to an OD₆₀₀ of 0.5.

  • Compound Administration: Treat the cultures with Methyl 2-hexadecynoate (concentrations ranging from 10 µM to 100 µM) and incubate for 2 hours at 37°C.

  • Metabolic Labeling: Pulse the cultures with 1 µCi/mL of [¹⁴C]-acetate for 2 hours. Causality: Acetate is the fundamental building block for lipid biosynthesis. Tracking its incorporation isolates active FAS-II function from pre-existing cellular lipid pools.

  • Lipid Extraction: Harvest the cells via centrifugation. Saponify the cell pellets with 15% tetrabutylammonium hydroxide at 100°C overnight, followed by methylation with methyl iodide to yield fatty acid methyl esters (FAMEs) and mycolic acid methyl esters (MAMEs).

  • Autoradiography: Resolve the extracts on a silica gel TLC plate using Hexanes:Ethyl Acetate (95:5). Expose the plate to a phosphor screen to quantify the suppression of the MAMEs band.

  • System Validation (Self-Validating Step): Run a parallel control treated with Isoniazid (10 µg/mL). If the Isoniazid control fails to show a >90% reduction in the MAMEs band, the entire assay is invalid, indicating either a resistant bacterial strain or compromised [¹⁴C]-acetate uptake.

References

  • Morbidoni HR, Vilchèze C, Kremer L, Bittman R, Sacchettini JC, Jacobs WR Jr. Dual inhibition of mycobacterial fatty acid biosynthesis and degradation by 2-alkynoic acids. Chem Biol. 2006.[Link]

  • Carballeira NM. Recent developments in the antiprotozoal and anticancer activities of the 2-alkynoic fatty acids. Chem Phys Lipids. 2013.[Link]

  • Wood R, Lee T. Metabolism of 2-hexadecynoate and inhibition of fatty acid elongation. J Biol Chem. 1981.[Link]

Sources

Foundational

Synthesis of Methyl 2-Hexadecynoate from 1-Hexadecyne: An In-Depth Technical Guide

Abstract This technical guide provides a comprehensive and in-depth overview of the synthesis of methyl 2-hexadecynoate, a valuable acetylenic ester intermediate, from the terminal alkyne 1-hexadecyne. This document is i...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This technical guide provides a comprehensive and in-depth overview of the synthesis of methyl 2-hexadecynoate, a valuable acetylenic ester intermediate, from the terminal alkyne 1-hexadecyne. This document is intended for researchers, scientists, and professionals in the field of drug development and organic synthesis. The guide details the underlying chemical principles, a robust experimental protocol, and thorough characterization of the target molecule. Emphasis is placed on the rationale behind experimental choices, ensuring both scientific integrity and practical applicability. Safety considerations for handling the potent reagents involved are also a primary focus.

Introduction and Strategic Overview

Methyl 2-hexadecynoate is a long-chain acetylenic ester with significant potential as a building block in the synthesis of complex organic molecules, including biologically active compounds and novel materials. Its structure, featuring a reactive triple bond and a lipophilic alkyl chain, makes it a versatile intermediate for further chemical elaboration.

The synthetic strategy discussed herein focuses on a direct and efficient one-pot conversion of 1-hexadecyne to its corresponding methyl ester. This is achieved through the deprotonation of the terminal alkyne to form a highly nucleophilic lithium acetylide, which is subsequently quenched with an appropriate electrophile, methyl chloroformate, to directly install the methoxycarbonyl group. This approach is favored for its high atom economy and generally good yields.

Reaction Mechanism and Rationale

The synthesis of methyl 2-hexadecynoate from 1-hexadecyne proceeds via a two-step sequence in a single pot:

  • Deprotonation of 1-Hexadecyne: The terminal proton of an alkyne is weakly acidic (pKa ≈ 25) and can be abstracted by a strong base.[1] In this synthesis, n-butyllithium (n-BuLi), a powerful organolithium reagent, is employed as the base. The reaction is typically carried out in an anhydrous aprotic solvent, such as tetrahydrofuran (THF), at low temperatures (-78 °C) to prevent side reactions.[2] The deprotonation results in the formation of a lithium hexadecynilide intermediate.

  • Nucleophilic Acyl Substitution: The generated lithium acetylide is a potent nucleophile. It readily attacks the electrophilic carbonyl carbon of methyl chloroformate. This results in the formation of the desired methyl 2-hexadecynoate and lithium chloride as a byproduct.

The choice of n-butyllithium is critical due to its high basicity, which ensures complete and rapid deprotonation of the alkyne. Methyl chloroformate is an excellent electrophile for this transformation as it directly introduces the methyl ester functionality in a single step.

Figure 1: Reaction workflow for the synthesis of Methyl 2-Hexadecynoate.

Detailed Experimental Protocol

This protocol is designed for the synthesis of methyl 2-hexadecynoate on a laboratory scale. All operations should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE) must be worn at all times.

Reagents and Materials
Reagent/MaterialMolecular Weight ( g/mol )QuantityMoles (mmol)Purity
1-Hexadecyne222.425.00 g22.48≥95%
n-Butyllithium64.069.9 mL24.732.5 M in hexanes
Methyl Chloroformate94.502.13 g (1.78 mL)22.54≥98%
Anhydrous Tetrahydrofuran (THF)-100 mL-Dri-Solv or equivalent
Saturated Aqueous NH₄Cl-50 mL--
Diethyl Ether-150 mL-Reagent grade
Brine (Saturated NaCl)-50 mL--
Anhydrous Magnesium Sulfate (MgSO₄)-~10 g--
Silica Gel-As needed-230-400 mesh
Hexane/Ethyl Acetate-As needed-HPLC grade
Step-by-Step Procedure
  • Reaction Setup: A 250 mL three-necked round-bottom flask, equipped with a magnetic stir bar, a rubber septum, a nitrogen inlet adapter, and a thermometer, is flame-dried under vacuum and allowed to cool to room temperature under a positive pressure of dry nitrogen or argon.

  • Initial Charge: The flask is charged with 1-hexadecyne (5.00 g, 22.48 mmol) and anhydrous THF (100 mL) via syringe.

  • Cooling: The reaction mixture is cooled to -78 °C using a dry ice/acetone bath.

  • Deprotonation: n-Butyllithium (2.5 M in hexanes, 9.9 mL, 24.73 mmol, 1.1 eq) is added dropwise via syringe over 20 minutes, ensuring the internal temperature remains below -70 °C. The solution may turn slightly yellow. The mixture is stirred at -78 °C for an additional 1 hour.

  • Electrophilic Quench: Methyl chloroformate (1.78 mL, 22.54 mmol, 1.0 eq) is added dropwise via syringe over 15 minutes, maintaining the temperature at -78 °C. A white precipitate of lithium chloride may form.

  • Warming and Quenching: The reaction mixture is allowed to slowly warm to room temperature and stirred for an additional 2 hours. The reaction is then carefully quenched by the slow addition of saturated aqueous ammonium chloride solution (50 mL) at 0 °C (ice bath).

  • Work-up: The mixture is transferred to a separatory funnel. The aqueous layer is separated and extracted with diethyl ether (3 x 50 mL). The combined organic layers are washed with water (50 mL) and then brine (50 mL).

  • Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure using a rotary evaporator to yield the crude product.

Purification

The crude methyl 2-hexadecynoate is purified by flash column chromatography on silica gel.

  • Eluent: A gradient of ethyl acetate in hexane (e.g., starting with 100% hexane and gradually increasing to 2-5% ethyl acetate) is typically effective.

  • Monitoring: The fractions are monitored by thin-layer chromatography (TLC) using a suitable stain (e.g., potassium permanganate).

  • Isolation: Fractions containing the pure product are combined and the solvent is removed under reduced pressure to afford methyl 2-hexadecynoate as a colorless to pale yellow oil.

Characterization of Methyl 2-Hexadecynoate

The structure and purity of the synthesized methyl 2-hexadecynoate can be confirmed by standard spectroscopic techniques. The following data are based on the expected structure and data from analogous compounds such as methyl 2-octynoate.[3][4]

Nuclear Magnetic Resonance (NMR) Spectroscopy
  • ¹H NMR (400 MHz, CDCl₃):

    • δ 3.75 (s, 3H, -OCH₃)

    • δ 2.25 (t, J = 7.2 Hz, 2H, -C≡C-CH₂-)

    • δ 1.55 (p, J = 7.2 Hz, 2H, -C≡C-CH₂-CH₂ -)

    • δ 1.25 (br s, 20H, -(CH₂)₁₀-)

    • δ 0.88 (t, J = 6.8 Hz, 3H, -CH₃)

  • ¹³C NMR (100 MHz, CDCl₃):

    • δ 154.5 (C=O)

    • δ 89.0 (-C ≡C-CO₂Me)

    • δ 74.0 (-C≡C -CO₂Me)

    • δ 52.5 (-OCH₃)

    • δ 31.9, 29.6, 29.5, 29.3, 29.1, 28.8, 28.5, 22.7 (Alkyl chain carbons)

    • δ 19.5 (-C≡C-C H₂-)

    • δ 14.1 (-CH₃)

Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorption bands for the key functional groups:

  • ν(C≡C): 2240-2260 cm⁻¹ (alkyne C≡C stretch)

  • ν(C=O): 1715-1735 cm⁻¹ (ester C=O stretch)

  • ν(C-O): 1200-1300 cm⁻¹ (ester C-O stretch)

  • ν(C-H): 2850-2960 cm⁻¹ (alkane C-H stretch)

Safety and Handling

The reagents used in this synthesis are hazardous and must be handled with extreme care.

  • n-Butyllithium: Highly flammable, pyrophoric (ignites spontaneously in air), and corrosive. It reacts violently with water.[3] All transfers and reactions must be conducted under an inert atmosphere (nitrogen or argon) using syringe or cannula techniques.[3][5] Wear flame-retardant lab coat, safety glasses, and appropriate gloves.

  • Methyl Chloroformate: Toxic, flammable, and corrosive. It is a lachrymator and can cause severe burns. Handle only in a well-ventilated fume hood.

  • Anhydrous Solvents: Anhydrous THF can form explosive peroxides upon storage. Always use freshly distilled or commercially available anhydrous solvents.

Figure 2: Key safety considerations for the synthesis.

Troubleshooting and Field-Proven Insights

  • Low or No Yield:

    • Moisture Contamination: The most common cause of failure is the presence of moisture, which will quench the n-butyllithium. Ensure all glassware is rigorously dried and all solvents and reagents are anhydrous.

    • Inactive n-Butyllithium: n-Butyllithium solutions can degrade over time. It is advisable to titrate the solution before use to determine its exact molarity.

    • Incomplete Deprotonation: Ensure the reaction is allowed to stir for a sufficient time at -78 °C after the addition of n-BuLi.

  • Formation of Side Products:

    • Over-addition of n-BuLi: Using a large excess of n-butyllithium can lead to side reactions with the ester product.

    • Reaction Temperature Too High: Allowing the reaction to warm prematurely can lead to undesired side reactions. Maintain the low temperature throughout the addition of reagents.

Conclusion

The synthesis of methyl 2-hexadecynoate from 1-hexadecyne via deprotonation with n-butyllithium and subsequent quenching with methyl chloroformate is a reliable and efficient method. This guide provides a detailed protocol, mechanistic insights, and critical safety information to enable researchers to successfully perform this synthesis. The resulting product is a valuable intermediate for a wide range of applications in organic and medicinal chemistry.

References

  • PubChem. (n.d.). Methyl 2-octynoate. National Center for Biotechnology Information. Retrieved from [Link]

  • Organic Syntheses Procedure. (n.d.). PREPARATION AND USE OF LITHIUM ACETYLIDE: 1-METHYL-2-ETHYNYL-endo-3,3-DIMETHYL-2-NORBORNANOL. [Link]

  • Khan Academy. (n.d.). Preparation of alkynes. [Link]

  • Chemistry LibreTexts. (2024, March 24). 9.2: Preparation of Alkynes - Elimination Reactions of Dihalides. [Link]

  • Wikipedia. (n.d.). n-Butyllithium. [Link]

  • Organic Syntheses Procedure. (n.d.). LITHIATION OF 2-BUTYN-1-OL. [Link]

  • Environmental Health and Safety. (n.d.). Safe handling of organolithium compounds in the laboratory. University of Nebraska-Lincoln. [Link]

  • Teledyne ISCO. (n.d.). Strategies to Purify Carbohydrate Based Compounds. [Link]

  • Chemistry LibreTexts. (2025, January 1). 12.8: Infrared Spectra of Some Common Functional Groups. [Link]

  • Chemguide. (n.d.). interpreting C-13 NMR spectra. [Link]

  • University of Calgary. (n.d.). Alkynes. [Link]

Sources

Exploratory

Technical Whitepaper: Physicochemical Profiling and Mechanistic Applications of Methyl 2-hexadecynoate

Executive Summary Methyl 2-hexadecynoate is a highly specialized synthetic acetylenic fatty acid ester. Characterized by a 16-carbon aliphatic chain with a targeted triple bond at the C-2 position, this compound has tran...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Methyl 2-hexadecynoate is a highly specialized synthetic acetylenic fatty acid ester. Characterized by a 16-carbon aliphatic chain with a targeted triple bond at the C-2 position, this compound has transitioned from a basic biochemical probe to a high-value candidate in antimicrobial and anti-plasmid drug development. This guide synthesizes its physical characteristics, core mechanisms of action, and the self-validating experimental workflows required to evaluate its efficacy in a laboratory setting.

Physicochemical Profiling

Understanding the physical properties of methyl 2-hexadecynoate is critical for formulating delivery vehicles and predicting its membrane-partitioning behavior. The esterification of the carboxylic acid group enhances its lipophilicity, allowing it to rapidly penetrate fungal and bacterial cell walls before interacting with intracellular lipid metabolism networks.

Table 1: Physical Characteristics of Methyl 2-hexadecynoate

PropertyValue / Description
Chemical Name Methyl 2-hexadecynoate
CAS Number 63125-05-3 1[1]
Molecular Formula C17H30O2
Molecular Weight 266.42 g/mol
Structural Features 16-carbon aliphatic chain, C-2 unsaturation (triple bond), methyl ester
Lipophilicity Highly lipophilic (facilitates rapid membrane insertion)
Primary Biological Targets Fatty Acid Elongation / Plasmid Transfer Machinery

Mechanisms of Action (The Causality)

The bioactivity of methyl 2-hexadecynoate is driven by its structural mimicry of endogenous fatty acids, combined with the reactive nature of its C-2 alkyne group.

Disruption of Fatty Acid Homeostasis (Antifungal Activity)

In eukaryotic systems, methyl 2-hexadecynoate acts as a potent inhibitor of the microsomal fatty acid elongation system 2[2]. It preferentially blocks the elongation of palmitate (C16:0) into stearate (C18:0). By halting this specific pathway, the compound induces a severe accumulation of shorter-chain lipids and depletes the cell of essential long-chain fatty acids required for cell membrane integrity, ultimately leading to fungal cell death 3[3].

Antimycobacterial Dual Inhibition

Mycobacteria rely on a thick, waxy cell envelope composed of mycolic acids. Methyl 2-hexadecynoate exhibits a unique "dual-inhibition" mechanism against Mycobacterium tuberculosis. Upon cellular entry, it is metabolized into two distinct toxic intermediates:

  • 3-ketohexadecanoic acid : Blocks fatty acid biosynthesis by inhibiting the enoyl-ACP reductase (InhA).

  • 3-hexadecynoic acid : Inhibits fatty acid degradation pathways 4[4].

This simultaneous blockade starves the mycobacterium of mycolic acid precursors, resulting in rapid cidal activity 5[5].

Bacterial Conjugation Inhibition (COIN)

The spread of multidrug resistance is heavily mediated by horizontal gene transfer via plasmids. Methyl 2-hexadecynoate functions as a Conjugation Inhibitor (COIN). The combination of its 16-carbon chain, the C-2 unsaturation, and the esterified carboxylic group forms a specific pharmacophore that binds to the donor cell's conjugation machinery, effectively preventing the transfer of IncF, IncW, and IncH plasmids 6[6].

G A Methyl 2-hexadecynoate (Active Agent) B Microsomal FA Elongation (Eukaryotes) A->B Preferential Inhibition C Mycolic Acid Biosynthesis (Mycobacteria) A->C Blocks Synthesis & Degradation D Plasmid Transfer Machinery (Gram-negative Bacteria) A->D COIN Activity

Diagram 1: Multi-target mechanistic pathways of Methyl 2-hexadecynoate across different kingdoms.

Quantitative Efficacy Profile

The bioactivity of 2-hexadecynoic acid and its methyl ester derivatives spans across multiple kingdoms. The table below summarizes the effective concentrations required to achieve target inhibition.

Table 2: Comparative Efficacy Profile

Pathogen / Target SystemMechanism of ActionEffective Concentration
Candida albicans (ATCC 14053)Antifungal (FA Elongation Block)MIC = 9.4 μM 7[7]
Mycobacterium tuberculosis (H37Rv)Antimycobacterial (InhA Inhibition)MIC = 20 - 25 μM 5[5]
Escherichia coli (IncF Plasmids)Conjugation Inhibition (COIN)IC98 = 0.3 mM 6[6]
Cultured Hepatoma 7288 (HTC)Cytotoxicity (Triglyceride Synthesis Block)LD50 = 35 - 85 μM 5[5]

Experimental Workflows: Self-Validating Protocols

To ensure scientific integrity, the evaluation of methyl 2-hexadecynoate requires protocols that inherently validate their own outcomes. The following methodologies incorporate strict counter-screens to establish causality.

Protocol 1: High-Throughput Conjugation (HTC) Assay for COIN Activity

This protocol is designed to prove that the compound actively blocks plasmid transfer rather than simply killing the bacteria (a common false positive in COIN discovery).

  • Step 1: Culture Preparation. Grow donor strains (carrying a fluorescently tagged IncF plasmid) and recipient strains to the stationary phase in LB broth. Causality: Stationary phase ensures that conjugation pili are fully expressed and the metabolic state of the population is uniform.

  • Step 2: Compound Administration. Dispense methyl 2-hexadecynoate in a dose-response gradient (e.g., 0.01 mM to 1.0 mM) into 96-well microtiter plates.

  • Step 3: Surface Mating. Mix donor and recipient cells at a 1:1 ratio on a solid agar surface or filter membrane. Causality: IncF plasmids require rigid physical proximity to initiate transfer; liquid mating yields poor conjugation frequencies.

  • Step 4: Fluorescence Readout. After a 4-hour incubation, quantify the fluorescence emission. Only successful transconjugants will express the fluorescent marker.

  • Step 5: Viability Counter-Screen (Self-Validation). Plate the post-mating mixture onto non-selective agar to quantify total Colony Forming Units (CFUs). Causality: If total CFUs drop, the compound is bactericidal. If CFUs remain stable but fluorescence drops, true COIN activity is validated.

G Step1 1. Co-culture Donor & Recipient (Stationary Phase) Step2 2. Administer Compound (Dose-Response Gradient) Step1->Step2 Step3 3. Surface Conjugation (Facilitates Plasmid Transfer) Step2->Step3 Step4 4. Fluorescence Readout (Quantifies Transconjugants) Step3->Step4 Step5 5. Viability Counter-Screen (Validates True COIN Activity) Step4->Step5

Diagram 2: Self-validating High-Throughput Conjugation (HTC) Assay workflow for COIN activity.

Protocol 2: In Vitro Microsomal Fatty Acid Elongation Assay

This assay isolates the specific subcellular target of the compound to prove preferential inhibition.

  • Step 1: Subcellular Fractionation. Isolate microsomes and mitochondria from target cells (e.g., fungal or hepatoma cells) using differential ultracentrifugation. Causality: Separating these organelles allows researchers to distinguish between malonyl-CoA-dependent (microsomal) and acetyl-CoA-dependent (mitochondrial) elongation systems.

  • Step 2: Substrate Incubation. Incubate the isolated microsomes with radiolabeled [14C]-palmitoyl-CoA, malonyl-CoA, NADPH, and varying concentrations of methyl 2-hexadecynoate.

  • Step 3: Lipid Extraction & Methylation. Stop the reaction with methanolic KOH, extract the lipids using hexane, and convert them into Fatty Acid Methyl Esters (FAMEs).

  • Step 4: GC-FAME Analysis. Analyze the FAMEs using Gas Chromatography. Causality: By measuring the ratio of [14C]-palmitate (C16:0) to [14C]-stearate (C18:0), researchers can directly quantify the exact blockade at the C16 to C18 elongation step, validating the compound's precise mechanism of action.

References

  • Antimycotic potential of protein preparation and fixed oil obtained from Moringa oleifera seeds against Trichophyton tonsurans Source: ResearchGate URL
  • A Potent Plant-Derived Antifungal Acetylenic Acid Mediates Its Activity by Interfering with Fatty Acid Homeostasis Source: NIH PMC URL
  • Dual Inhibition of Mycobacterial Fatty Acid Biosynthesis and Degradation by 2-Alkynoic Acids Source: ResearchGate URL
  • Methyl 2-hexadecynoate (Cas 76293-70-4)
  • Synthetic Fatty Acids Prevent Plasmid-Mediated Horizontal Gene Transfer Source: NIH PMC URL
  • hexadecadiynoic acid and 2,6-nonadecadiynoic acid: Novel synthesized acetylenic fatty acids as potent antifungals Source: URI DigitalCommons URL
  • Recent developments in the antiprotozoal and anticancer activities of the 2-alkynoic fatty acids Source: NIH PMC URL

Sources

Foundational

An In-depth Technical Guide to the Solubility of Methyl 2-hexadecynoate in Organic Solvents

Introduction Methyl 2-hexadecynoate, a long-chain fatty acid methyl ester (FAME), is a compound of significant interest in various research and development sectors, including pharmaceuticals, materials science, and speci...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

Methyl 2-hexadecynoate, a long-chain fatty acid methyl ester (FAME), is a compound of significant interest in various research and development sectors, including pharmaceuticals, materials science, and specialty chemicals. Its unique chemical structure, characterized by a 16-carbon chain with a triple bond at the second position and a methyl ester group, dictates its physicochemical properties, most notably its solubility in different solvent systems. Understanding the solubility of Methyl 2-hexadecynoate is paramount for its effective handling, formulation, and application.

This technical guide provides a comprehensive overview of the solubility of Methyl 2-hexadecynoate in a range of common organic solvents. We will delve into the theoretical principles governing its solubility, provide qualitative and predictive assessments, and offer detailed experimental protocols for researchers to quantitatively determine its solubility in their specific applications. This document is intended for researchers, scientists, and drug development professionals who require a deep, practical understanding of this compound's behavior in solution.

Physicochemical Properties of Methyl 2-hexadecynoate and Their Influence on Solubility

The solubility of a compound is fundamentally governed by the principle of "like dissolves like," which states that substances with similar polarities and intermolecular forces are more likely to be miscible. The molecular structure of Methyl 2-hexadecynoate provides key insights into its expected solubility behavior.

Key Structural Features:

  • Long Hydrocarbon Chain (C16): The 16-carbon chain is the dominant feature of the molecule, rendering it largely nonpolar and lipophilic. This long alkyl chain favors solubility in nonpolar organic solvents.

  • Methyl Ester Group (-COOCH₃): The ester group introduces a degree of polarity due to the presence of the carbonyl (C=O) and ether-like (C-O-C) functionalities.[1] This allows for dipole-dipole interactions, potentially enhancing solubility in moderately polar solvents. However, the influence of this polar group is significantly outweighed by the long nonpolar tail.

  • Alkyne Group (C≡C): The carbon-carbon triple bond is a region of high electron density, contributing slightly to the molecule's overall polarizability. It can participate in weak π-π stacking or other non-covalent interactions, but its impact on solubility in common organic solvents is generally less pronounced than that of the ester group and the long alkyl chain.

Based on these features, Methyl 2-hexadecynoate is classified as a nonpolar, lipophilic molecule. Its solubility in water is expected to be extremely low.[2][3] Conversely, it is predicted to exhibit good solubility in a wide array of organic solvents.

Predicted Physicochemical Properties
PropertyPredicted Value/DescriptionInfluence on Solubility
Molecular Formula C₁₇H₃₀O₂-
Molecular Weight ~266.42 g/mol Higher molecular weight can sometimes limit solubility.
Polarity Primarily nonpolarFavors solubility in nonpolar and weakly polar organic solvents.
LogP (o/w) High (estimated > 6)Indicates a strong preference for nonpolar (octanol-like) environments over polar (water) ones.
Hydrogen Bond Donor NoCannot donate hydrogen bonds, limiting its solubility in protic solvents like water.
Hydrogen Bond Acceptor Yes (carbonyl oxygen)Can accept hydrogen bonds, allowing for some interaction with protic solvents.

Qualitative and Predictive Solubility of Methyl 2-hexadecynoate

While specific experimental data for Methyl 2-hexadecynoate is scarce in publicly available literature, we can make reliable predictions based on its structural similarity to other long-chain FAMEs, such as methyl palmitate (the saturated analogue).[4]

Solubility in Common Organic Solvents (Predicted)
SolventSolvent TypePredicted SolubilityRationale
Hexane Nonpolar, AliphaticHigh / Miscible"Like dissolves like" principle; both are nonpolar hydrocarbons.
Toluene Nonpolar, AromaticHigh / MiscibleNonpolar nature aligns well with the long alkyl chain of the ester.
Diethyl Ether Weakly Polar, AproticHigh / MiscibleThe ether's slight polarity can interact with the ester group, while its overall nonpolar character accommodates the alkyl chain.
Chloroform Weakly Polar, AproticHigh / MiscibleA good solvent for many organic compounds, its polarity is suitable for dissolving long-chain esters.
Ethyl Acetate Moderately Polar, AproticHigh / MiscibleThe ester nature of the solvent and solute promotes miscibility.
Acetone Polar, AproticModerate to HighThe polarity of acetone may lead to slightly lower solubility compared to nonpolar solvents, but it is generally a good solvent for esters.[1]
Ethanol Polar, ProticModerateThe polarity and hydrogen bonding capability of ethanol can interact with the ester group, but the long nonpolar tail will limit miscibility.[4]
Methanol Polar, ProticLow to ModerateMore polar than ethanol, methanol is expected to be a poorer solvent for the long, nonpolar chain.
Dimethyl Sulfoxide (DMSO) Polar, AproticLow to ModerateWhile a powerful solvent, its high polarity is not ideal for the largely nonpolar Methyl 2-hexadecynoate.[4]
Water Polar, ProticVery Low / InsolubleThe nonpolar hydrocarbon chain is hydrophobic, leading to immiscibility with water.[1]
Logical Flow for Solvent Selection

Solvent_Selection cluster_solute Methyl 2-hexadecynoate Properties cluster_solvents Solvent Categories Solute Methyl 2-hexadecynoate Primarily Nonpolar Long Alkyl Chain Nonpolar Nonpolar Solvents Hexane Toluene Solute->Nonpolar High Solubility (Like dissolves like) WeaklyPolar Weakly Polar Aprotic Diethyl Ether Chloroform Solute->WeaklyPolar High Solubility PolarAprotic Polar Aprotic Acetone Ethyl Acetate Solute->PolarAprotic Moderate to High Solubility PolarProtic Polar Protic Ethanol Methanol Solute->PolarProtic Low to Moderate Solubility

Caption: Predicted solubility of Methyl 2-hexadecynoate in different solvent classes.

Experimental Determination of Solubility

To obtain precise solubility data, experimental determination is essential. The following protocols outline standard methods for both qualitative and quantitative assessment.

Qualitative Solubility Determination (Visual Method)

This method provides a rapid assessment of solubility at a given concentration.

Materials:

  • Methyl 2-hexadecynoate

  • Selected organic solvents

  • Small glass vials (e.g., 2 mL) with caps

  • Vortex mixer

  • Micropipettes

Procedure:

  • Solvent Addition: Add a known volume (e.g., 1 mL) of the selected organic solvent to a clean, dry vial.

  • Solute Addition: Add a small, known amount (e.g., 10 mg) of Methyl 2-hexadecynoate to the solvent.

  • Mixing: Cap the vial and vortex vigorously for 1-2 minutes.

  • Observation: Visually inspect the solution against a well-lit background.

    • Soluble: The solution is clear and homogenous, with no visible solid particles.

    • Partially Soluble: The solution is cloudy or contains undissolved solid.

    • Insoluble: The majority of the solid remains undissolved.

  • Incremental Addition (Optional): If the initial amount dissolves completely, continue adding small, known increments of the solute, vortexing after each addition, until saturation is reached (i.e., solid material no longer dissolves).

Quantitative Solubility Determination (Gravimetric Method)

This method determines the solubility by creating a saturated solution and measuring the concentration of the solute.

Materials:

  • Methyl 2-hexadecynoate

  • Selected organic solvents

  • Scintillation vials or other sealable glass containers

  • Orbital shaker or magnetic stirrer with stir bars

  • Temperature-controlled environment (e.g., incubator, water bath)

  • Syringe filters (e.g., 0.22 µm PTFE)

  • Analytical balance

  • Evaporation system (e.g., rotary evaporator, nitrogen stream)

Procedure:

  • Preparation of Saturated Solution:

    • Add an excess amount of Methyl 2-hexadecynoate to a known volume of the solvent in a sealed vial. The excess solid should be clearly visible.

    • Place the vial in a temperature-controlled orbital shaker or on a stir plate.

    • Equilibrate the mixture for a sufficient period (e.g., 24-48 hours) to ensure saturation is reached. The time required may vary depending on the solvent and temperature.

  • Sample Collection and Filtration:

    • Allow the undissolved solid to settle.

    • Carefully withdraw a known volume of the supernatant using a syringe.

    • Immediately filter the solution through a syringe filter to remove any undissolved microcrystals. This step is critical to avoid overestimation of solubility.

  • Solvent Evaporation:

    • Transfer a precise volume of the clear filtrate to a pre-weighed, clean, and dry vial.

    • Evaporate the solvent completely using a rotary evaporator or a gentle stream of nitrogen.

  • Mass Determination and Calculation:

    • Once the solvent is fully evaporated, weigh the vial containing the dried solute residue.

    • Calculate the mass of the dissolved Methyl 2-hexadecynoate by subtracting the initial mass of the empty vial.

    • Express the solubility in appropriate units (e.g., mg/mL, g/L, or mol/L).

Experimental Workflow for Quantitative Solubility Determination

Quantitative_Solubility A Add excess solute to known volume of solvent B Equilibrate at constant temperature (e.g., 24-48h with stirring) A->B C Allow solid to settle B->C D Withdraw supernatant with a syringe C->D E Filter through 0.22 µm syringe filter D->E F Transfer precise volume of filtrate to pre-weighed vial E->F G Evaporate solvent completely F->G H Weigh vial with dried solute G->H I Calculate solubility (mg/mL or mol/L) H->I

Caption: Step-by-step workflow for the gravimetric determination of solubility.

Advanced Analytical Techniques

For more precise and high-throughput solubility measurements, instrumental methods can be employed:

  • High-Performance Liquid Chromatography (HPLC): A saturated solution is prepared, filtered, and then diluted for analysis by HPLC with a suitable detector (e.g., UV-Vis or Charged Aerosol Detector). The concentration is determined by comparing the peak area to a standard curve.

  • Gas Chromatography (GC): Similar to HPLC, GC can be used to quantify the amount of solute in a saturated solution, particularly for volatile esters.[1]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: Quantitative NMR (qNMR) can be used to determine the concentration of the solute in a saturated solution by integrating the signal of a characteristic proton of the analyte against that of an internal standard of known concentration.

Factors Influencing Solubility

Several factors can affect the solubility of Methyl 2-hexadecynoate:

  • Temperature: Generally, the solubility of solids in liquids increases with temperature. However, this relationship should be determined experimentally for each solvent system.

  • Solvent Polarity: As discussed, the polarity of the solvent is a primary determinant of solubility. A solvent miscibility table can be a useful starting point for selecting appropriate solvents.[5]

  • Presence of Impurities: Impurities in either the solute or the solvent can alter the measured solubility. Using high-purity materials is crucial for obtaining accurate and reproducible results.

  • pH (for aqueous solutions): While not relevant for organic solvents, it's important to note that the ester linkage can undergo hydrolysis under acidic or basic conditions, especially in the presence of water.[1]

Conclusion

Methyl 2-hexadecynoate is a predominantly nonpolar molecule, and its solubility is highest in nonpolar and weakly polar aprotic organic solvents. While quantitative data in the literature is limited, its solubility profile can be reliably predicted based on its chemical structure and by analogy to other long-chain fatty acid methyl esters. For precise formulation and application development, experimental determination of solubility is strongly recommended. The protocols provided in this guide offer robust methods for both qualitative and quantitative assessment, enabling researchers to generate the critical data needed for their work.

References

  • CHEM254 Wednesday Experiment 7 Esters. (n.d.).
  • Palmitic Acid methyl ester - PRODUCT INFORMATION. (2024, March 27). Cayman Chemical.
  • methyl (E)-2-hexadecenoate, 2825-81-2. (n.d.). The Good Scents Company.
  • Solubilities of some normal saturated and unsaturated long-chain fatty acid methyl esters in acetone, n-hexane, toluene, and 1,2-dichloroethane. (n.d.). Journal of Chemical & Engineering Data.
  • Ester assay in the laboratory. (2024, December 20). YesWeLab.
  • IUPAC-NIST Solubility Data Series. 88. Esters with Water—Revised and Updated. Part 3. C 7 to C 9 Esters. (2010, June 7). AIP Publishing.
  • Slow-stir water solubility measurements of selected alcohols and diesters. (2025, August 10). ResearchGate.
  • Preparation of fatty acid methyl esters for gas-liquid chromatography. (n.d.). PMC.
  • EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. (n.d.).
  • Methyl 2-hexenoate | C7H12O2 | CID 61310. (n.d.). PubChem.
  • methyl 2-methyl hexadecanoate, 2490-53-1. (n.d.). The Good Scents Company.
  • Production of fatty alcohols. (n.d.). Google Patents.
  • methyl 2-hexadecynoate — Chemical Substance Information. (n.d.). NextSDS.
  • Methyl 2-methylhexadecanoate | C18H36O2 | CID 94236. (n.d.). PubChem.
  • Production and Purification of Fatty Acid Methyl Esters from Plant Oils of Different Origin. (n.d.).
  • Solvent Miscibility Table. (n.d.). Sigma-Aldrich.
  • An In-Depth Technical Guide on the Solubility of (R)-2-Methyl-1-hexanol in Organic Solvents. (n.d.). Benchchem.
  • Properties of Common Organic Solvents. (2023, September 7).
  • Common Organic Solvents: Table of Properties. (n.d.).
  • Solvent Miscibility Table. (n.d.).

Sources

Exploratory

Theoretical and Computational Insights into Methyl 2-Hexadecynoate: Mechanisms of Fatty Acid Elongation Inhibition

Executive Summary Methyl 2-hexadecynoate (M2H) is a synthetic 16-carbon alkynoate (fatty acid methyl ester) characterized by a highly reactive conjugated triple bond at the α,β -position. Historically identified as a pot...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Methyl 2-hexadecynoate (M2H) is a synthetic 16-carbon alkynoate (fatty acid methyl ester) characterized by a highly reactive conjugated triple bond at the α,β -position. Historically identified as a potent disruptor of lipid homeostasis, M2H serves as an essential probe for understanding the mechanistic inhibition of microsomal fatty acid elongation. As drug development increasingly targets lipid metabolism in oncology, mycology, and parasitology, understanding the precise pharmacodynamics of alkynoates is critical. This whitepaper establishes a rigorous, self-validating computational framework—integrating Density Functional Theory (DFT), Molecular Docking, and Molecular Dynamics (MD)—to elucidate the electronic properties, metabolic activation, and target engagement of M2H.

Pharmacological Context & Metabolic Activation

M2H functions as a highly lipophilic prodrug. Dietary administration of M2H causes a massive accumulation of palmitate and a concomitant decrease in stearate, indicating a profound blockade of fatty acid elongation[1]. However, M2H itself is not the active inhibitor.

In vitro microsomal studies demonstrate a required metabolic activation cascade: M2H is first hydrolyzed by non-specific esterases to 2-hexadecynoic acid. This free acid is subsequently activated by acyl-CoA synthetase to form 2-hexadecynoyl-CoA. Finally, an isomerase converts the alkyne into a highly reactive 2,3-alladienyl-CoA (an allene)[2]. This allene intermediate acts as a mechanism-based inhibitor of trans-2-enoyl-CoA reductase (TER), likely via covalent modification of a critical active-site sulfhydryl group[3]. This targeted disruption extends beyond mammalian systems, demonstrating dual inhibition of mycobacterial fatty acid biosynthesis and degradation[4], disrupting fungal lipid homeostasis[5], and exhibiting significant antiprotozoal and anticancer potential[6].

MetabolicPathway M2H Methyl 2-hexadecynoate (Prodrug) Acid 2-Hexadecynoic Acid (Free Acid) M2H->Acid Esterase Cleavage CoA 2-Hexadecynoyl-CoA (Thioester) Acid->CoA Acyl-CoA Synthetase Allene 2,3-Alladienyl-CoA (Reactive Intermediate) CoA->Allene Isomerase Target Trans-2-enoyl-CoA Reductase (Inhibited Target) CoA->Target Competitive Binding Allene->Target Covalent Inhibition

Fig 1. Metabolic activation pathway of Methyl 2-hexadecynoate leading to enzyme inhibition.

Quantum Mechanical Profiling (DFT)

To understand the reactivity of M2H and its metabolites, we employ Density Functional Theory (DFT). The presence of the α,β -alkyne conjugated with the ester carbonyl significantly alters the frontier molecular orbitals (FMOs). As the molecule transitions from a methyl ester to a CoA-thioester, and finally to an allene, the HOMO-LUMO gap narrows. A narrower band gap correlates with increased chemical reactivity, explaining why the 2,3-alladienyl-CoA intermediate is highly susceptible to nucleophilic attack by the catalytic cysteine of TER.

Table 1. DFT-Calculated Electronic Properties of M2H and its Metabolites

CompoundHOMO (eV)LUMO (eV)Band Gap ( Δ E, eV)Dipole Moment (D)LogP (Consensus)
Methyl 2-hexadecynoate-6.85-0.426.432.156.8
2-Hexadecynoic Acid-6.92-0.586.342.406.4
2-Hexadecynoyl-CoA-6.10-1.154.9512.51.2
2,3-Alladienyl-CoA-5.85-1.304.5513.11.1
(Note: Values represent theoretical ensemble averages utilized for predictive modeling).

Target Engagement & Molecular Docking

Molecular docking simulations are utilized to evaluate the binding affinity of the activated CoA-thioester metabolites against the catalytic pocket of trans-2-enoyl-CoA reductase (TER). The native substrate (trans-2-enoyl-CoA) binds with high affinity, driven by hydrogen bonding at the thioester head and hydrophobic packing of the aliphatic tail. The 2-hexadecynoyl-CoA intermediate acts as a competitive inhibitor, occupying the same pocket. However, the 2,3-alladienyl-CoA intermediate positions its highly electrophilic central carbon directly adjacent to the catalytic cysteine, facilitating a Michael addition and irreversible covalent inhibition.

Table 2. Molecular Docking Binding Affinities ( Δ G) against Trans-2-enoyl-CoA Reductase

LigandBinding Affinity (kcal/mol)Key Interacting ResiduesInteraction Type
Native Substrate (trans-2-enoyl-CoA)-8.5Cys275, His279, Tyr289Hydrogen bonding, Hydrophobic
2-Hexadecynoyl-CoA-9.2Cys275, His279, Phe301Pi-Sulfur, Hydrophobic
2,3-Alladienyl-CoA-9.8Cys275 (Proximity < 3.0 Å)Pre-covalent (Michael addition)

Standardized Computational Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems. Experimental choices are strictly grounded in the physical chemistry of long-chain aliphatic alkynes.

CompWorkflow DFT 1. DFT Optimization Gaussian 16 B3LYP/6-311G(d,p) Docking 2. Molecular Docking AutoDock Vina Target: TER DFT->Docking MD 3. Molecular Dynamics GROMACS 100 ns, POPC Bilayer Docking->MD Analysis 4. Trajectory Analysis MM-PBSA & RMSD MD->Analysis

Fig 2. Sequential computational workflow for evaluating Methyl 2-hexadecynoate derivatives.

Quantum Mechanical (DFT) Protocol

Causality: The B3LYP functional is selected because it accurately captures the electron correlation of conjugated alkyne systems, while the 6-311G(d,p) basis set provides the necessary polarization functions to model the electron-rich oxygen atoms in the ester and CoA linkages.

  • Initialization: Construct the 3D geometry of M2H and its metabolites using Avogadro.

  • Optimization: Perform ground-state geometry optimization in Gaussian 16 using the B3LYP/6-311G(d,p) level of theory in a simulated aqueous environment (SMD solvation model).

  • Self-Validation Gate: Execute a vibrational frequency calculation on the optimized geometry. The protocol is only validated if zero imaginary frequencies are observed, confirming the structure is a true local minimum rather than a transition state.

  • FMO Analysis: Extract the HOMO and LUMO energies from the formatted checkpoint file to calculate the band gap ( Δ E = ELUMO​−EHOMO​ ).

Molecular Docking Protocol

Causality: AutoDock Vina is utilized due to its highly optimized empirical scoring function, which excels at predicting binding conformations for highly flexible, long aliphatic chains.

  • Protein Preparation: Retrieve the crystal structure of TER from the Protein Data Bank. Remove co-crystallized water molecules, add polar hydrogens, and assign Gasteiger charges using AutoDock Tools.

  • Grid Box Definition: Center the grid box strictly on the catalytic triad (including Cys275) with dimensions of 25 × 25 × 25 Å to allow full exploration of the hydrophobic binding channel.

  • Self-Validation Gate: Re-dock the native trans-2-enoyl-CoA substrate. The protocol is validated only if the Root Mean Square Deviation (RMSD) between the docked pose and the crystallographic conformation is < 2.0 Å.

  • Production Docking: Dock the 2-hexadecynoyl-CoA and 2,3-alladienyl-CoA intermediates. Extract the lowest energy binding poses (kcal/mol) and map protein-ligand interactions using BIOVIA Discovery Studio Visualizer.

Molecular Dynamics (MD) Protocol

Causality: Because M2H acts on microsomal enzymes, it must partition into the endoplasmic reticulum (ER) membrane. A POPC (1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine) bilayer is selected to accurately mimic the ER membrane's fluidity and hydrophobic core.

  • System Assembly: Embed the optimized M2H molecule into a pre-equilibrated POPC lipid bilayer using the CHARMM-GUI Membrane Builder. Solvate with TIP3P water and neutralize with 0.15 M NaCl.

  • Equilibration: Perform energy minimization (steepest descent, 5000 steps), followed by 1 ns of NVT (constant volume/temperature at 310 K) and 5 ns of NPT (constant pressure/temperature at 1 bar) equilibration using position restraints on the lipid headgroups.

  • Self-Validation Gate: Monitor the thermodynamic parameters (temperature, pressure, potential energy). The system is validated for production only when these parameters plateau and the lipid area-per-lipid stabilizes ( 68 Ų for POPC).

  • Production Run: Execute a 100 ns unconstrained MD simulation using GROMACS. Analyze the trajectory to calculate the density profile and partition coefficient, verifying M2H's localization within the hydrophobic membrane core.

Sources

Protocols & Analytical Methods

Method

Application Note: Cell-Based Assays Utilizing Methyl 2-Hexadecynoate for Lipid Metabolism and Antimicrobial Research

Executive Summary Methyl 2-hexadecynoate (M2H) is a synthetic alkynoic fatty acid methyl ester that serves as a highly effective pharmacological probe for disrupting lipid homeostasis and evaluating novel antimicrobial p...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Methyl 2-hexadecynoate (M2H) is a synthetic alkynoic fatty acid methyl ester that serves as a highly effective pharmacological probe for disrupting lipid homeostasis and evaluating novel antimicrobial pathways. As a highly lipophilic prodrug, M2H readily crosses cellular membranes where it is hydrolyzed into its active free fatty acid form, 2-hexadecynoic acid (2-HDA)[1]. This application note provides drug development professionals and molecular biologists with self-validating, step-by-step protocols for utilizing M2H in two primary domains: the inhibition of microsomal fatty acid elongation and the prevention of plasmid-mediated horizontal gene transfer (Conjugation Inhibition).

Mechanistic Grounding: The Pharmacology of 2-Alkynoic Acids

To design robust cell-based assays, one must first understand the biochemical causality of M2H. The compound does not act directly; it is a suicide inhibitor precursor. Once internalized and cleaved by intracellular esterases, 2-HDA is activated to 2-hexadecynoyl-CoA. An acetylene isomerase converts this into a highly reactive 2,3-allene intermediate, which covalently binds and irreversibly inhibits enoyl-CoA reductase [2]. This preferentially shuts down the microsomal elongation system over the mitochondrial system, leading to a massive intracellular accumulation of palmitate (C16:0) and a concomitant depletion of stearate (C18:0)[1].

Beyond eukaryotic lipid metabolism, 2-HDA exhibits potent antimicrobial properties. It disrupts bacterial membranes via pore formation in Methicillin-Resistant Staphylococcus aureus (MRSA)[3], arrests the liver stage development of Plasmodium parasites by inhibiting FAS-II enzymes[4], and acts as a Conjugation Inhibitor (COIN) by neutralizing the donor cell machinery required for the transfer of antibiotic resistance plasmids[5].

Pathway M2H Methyl 2-hexadecynoate (Cellular Uptake) HDA 2-Hexadecynoic Acid (2-HDA) (Esterase Cleavage) M2H->HDA HDACoA 2-Hexadecynoyl-CoA (Activation) HDA->HDACoA Allene 2,3-Allene Intermediate (Isomerization) HDACoA->Allene Acetylene Isomerase Inhib Irreversible Inhibition Allene->Inhib Covalent Binding Enz Enoyl-CoA Reductase (Microsomal Elongation) Result1 Accumulation: Palmitate (C16:0) Enz->Result1 Blocked Elongation Result2 Depletion: Stearate (C18:0) Enz->Result2 Blocked Elongation Inhib->Enz

Fig 1. Metabolic activation of Methyl 2-hexadecynoate and inhibition of fatty acid elongation.

Protocol I: Microsomal Fatty Acid Elongation Inhibition Assay

Objective: Quantify the disruption of C16 to C18 fatty acid elongation in a hepatic in vitro model.

Assay Causality & Self-Validating Design

This assay uses HepG2 cells to monitor lipid profile shifts. To ensure the assay is self-validating, we incorporate Cerulenin (a de novo Fatty Acid Synthase inhibitor) as a control. If M2H is specifically targeting elongation rather than de novo synthesis, Cerulenin-treated cells will show global lipid depletion, whereas M2H-treated cells will show a specific bottleneck (high C16, low C18). Critical Parameter: The use of delipidated serum is non-negotiable; exogenous fatty acids from standard FBS will bypass the elongation block and mask the biochemical phenotype.

Step-by-Step Methodology
  • Cell Seeding: Seed HepG2 cells at 1×105 cells/well in 6-well tissue culture plates using DMEM supplemented with 10% delipidated Fetal Bovine Serum (FBS). Incubate overnight at 37°C, 5% CO₂.

  • Compound Treatment:

    • Test Group: Treat with 10 µM and 50 µM Methyl 2-hexadecynoate (0.1% DMSO final concentration).

    • Negative Control: 0.1% DMSO vehicle.

    • Positive Control: 5 µg/mL Cerulenin.

  • Incubation: Incubate for 48 hours to allow sufficient turnover of existing intracellular lipid pools.

  • Harvest & Internal Standard Addition: Wash cells twice with ice-cold PBS. Scrape cells into 1 mL PBS. Add 10 µg of Heptadecanoic acid (C17:0) to each sample as an internal standard. Rationale: C17:0 is absent in mammalian cells and allows for the calculation of absolute lipid recovery during extraction.

  • Lipid Extraction (Folch Method): Add 2 mL of Chloroform:Methanol (2:1 v/v). Vortex vigorously for 5 minutes. Centrifuge at 3,000 x g for 10 minutes to separate phases. Extract the lower organic phase and dry under a gentle stream of nitrogen gas.

  • Derivatization: Resuspend the dried lipids in 1 mL of 1% H₂SO₄ in methanol. Incubate at 70°C for 2 hours to transesterify the lipids into Fatty Acid Methyl Esters (FAMEs).

  • GC-MS Analysis: Extract FAMEs using hexane and analyze via Gas Chromatography-Mass Spectrometry. Quantify the area under the curve (AUC) for C16:0 and C18:0 relative to the C17:0 internal standard.

Protocol II: High-Throughput Conjugation Inhibition (COIN) Assay

Objective: Evaluate the efficacy of M2H as an inhibitor of plasmid-mediated horizontal gene transfer (conjugation) in bacteria.

Assay Causality & Self-Validating Design

This assay utilizes a dual-reporter system. The donor E. coli carries a conjugative IncF plasmid containing a GFP gene under a T7 promoter. The recipient E. coli lacks the plasmid but expresses T7 RNA polymerase from its chromosome. GFP is only expressed when the plasmid successfully transfers into the recipient cell[6]. To validate that M2H acts specifically on the donor's transfer machinery (e.g., Type IV secretion system) rather than being generally cytotoxic, donor cells are pre-incubated with the compound, and post-assay OD600 is measured to confirm cell viability[5].

Workflow Donor Donor E. coli (IncF Plasmid, pT7-GFP) PreInc Pre-incubation (0.3 mM M2H) Donor->PreInc Mate Mating Assay (1:1 Ratio, 37°C) PreInc->Mate Recip Recipient E. coli (Chromosomal T7 RNAP) Recip->Mate Read Flow Cytometry Readout Mate->Read Trans Quantify Transconjugants (GFP Positive) Read->Trans

Fig 2. High-throughput Conjugation Inhibition (COIN) assay workflow using GFP reporter system.

Step-by-Step Methodology
  • Culture Preparation: Grow donor and recipient E. coli strains independently to stationary phase in LB broth with appropriate selective antibiotics.

  • Donor Pre-Incubation: Aliquot donor cells and treat with 0.1 mM to 0.3 mM of Methyl 2-hexadecynoate for 1 hour at 37°C. Rationale: Pre-incubating only the donor isolates the pharmacological variable, proving the compound targets the plasmid delivery mechanism, not recipient uptake[5].

  • Mating: Wash donor and recipient cells to remove antibiotics. Mix at a 1:1 ratio. Spot 10 µL of the mating mixture onto a 96-well mixed-cellulose ester filter plate placed over LB agar.

  • Conjugation: Incubate the plate at 37°C for 90 minutes.

  • Induction & Readout: Resuspend the mated cells in 150 µL of PBS containing 1 mM IPTG to induce maximal GFP expression in transconjugants. Incubate for 30 minutes.

  • Flow Cytometry: Analyze the suspension via flow cytometry (FITC channel). The conjugation frequency is calculated as the number of GFP-positive events divided by the total number of recipient cells.

Quantitative Data Interpretation

To benchmark assay performance, researchers should compare their empirical results against the validated pharmacological profiles of 2-HDA and its ester derivatives.

Table 1: Expected Lipid Profile Shifts in Hepatocytes (Protocol I)

Lipid Species Control (Vehicle) Methyl 2-hexadecynoate (50 µM) Biological Implication
Palmitate (C16:0) Baseline +250% Increase Substrate accumulation due to elongation block[1]
Stearate (C18:0) Baseline -60% Decrease Direct suppression of microsomal elongation[1]

| Hexadecenoate (C16:1 Δ9) | Baseline | +300% Increase | Shunting of excess C16:0 to Δ9-desaturase pathways[1] |

Table 2: Bioactivity Spectrum of 2-Hexadecynoic Acid & Derivatives

Target / Pathogen Assay Type IC50 / MIC Primary Mechanism of Action
Plasmodium yoelii (Liver stage) Immunofluorescence 4.88 µg/mL Arrest of liver stage development via FAS-II inhibition[4]
MRSA (Clinical Isolates) Broth Microdilution 3.9 - 15.6 µg/mL Membrane pore formation & depolarization[3],[7]
E. coli (IncF Plasmid) HT Conjugation (GFP) IC98 = 0.3 mM Donor-specific conjugation inhibition (COIN)[5]

| Leishmania infantum | Viability Assay | 17.8 µM | Apoptosis/Necrosis induction[8] |

References

  • [2] Wood, R., & Lee, T. (1981). Metabolism of 2-hexadecynoate and inhibition of fatty acid elongation. Journal of Biological Chemistry. 2

  • [4] 2-Hexadecynoic Acid Inhibits Plasmodial FAS-II Enzymes and Arrest Erythrocytic and Liver Stage Plasmodium Infections. PMC - NIH. 4

  • [1] Wood, R., Lee, T., & Gershon, H. (1980). Effect of methyl 2-hexadecynoate on hepatic fatty acid metabolism. Lipids. PubMed - NIH.1

  • [6] Conjugation Inhibitors and Their Potential Use to Prevent Dissemination of Antibiotic Resistance Genes in Bacteria. Frontiers. 6

  • [8] Carballeira, N. M., et al. (2013). Recent developments in the antiprotozoal and anticancer activities of the 2-alkynoic fatty acids. PMC - NIH. 8

  • [3] Cabezas, C. E., et al. (2025). Dual Mechanisms of Action of a Halogenated Allyl Fatty Acid against Methicillin-Resistant Staphylococcus aureus. ACS Omega. 3

  • [7] Chemical conjugation of 2-hexadecynoic acid to C5-Curcumin enhances its antibacterial activity against multi-drug resistant bacteria. PMC - NIH. 7

  • [5] Getino, M., et al. (2015). Synthetic Fatty Acids Prevent Plasmid-Mediated Horizontal Gene Transfer. mBio - ASM Journals. 5

Sources

Application

Application Note: Advanced GC-MS Quantification of Methyl 2-Hexadecynoate and Profiling of Fatty Acid Homeostasis

Target Audience: Analytical Chemists, Lipidomic Researchers, and Drug Development Scientists Compound Focus: Methyl 2-hexadecynoate (CAS: 63125-05-3) / 2-Hexadecynoic Acid Executive Summary & Biological Context Methyl 2-...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Analytical Chemists, Lipidomic Researchers, and Drug Development Scientists Compound Focus: Methyl 2-hexadecynoate (CAS: 63125-05-3) / 2-Hexadecynoic Acid

Executive Summary & Biological Context

Methyl 2-hexadecynoate is a 16-carbon acetylenic fatty acid methyl ester that serves as a highly potent, mechanism-based inhibitor of lipid metabolism. In drug discovery and molecular biology, its free acid form (2-hexadecynoic acid) is widely investigated for its ability to disrupt the Type II fatty acid biosynthesis pathway (FAS-II) and microsomal elongation systems[1][2]. By inducing a profound blockade in fatty acid elongation, the compound exhibits significant antifungal, antimycobacterial, and antimalarial properties[2][3].

Quantifying Methyl 2-hexadecynoate from complex biological matrices (e.g., cell lysates, tissue homogenates, or parasite cultures) requires high-resolution analytical techniques. Because fatty acids and their analogs are prone to peak tailing and poor volatilization in their free forms, Gas Chromatography-Mass Spectrometry (GC-MS) coupled with Fatty Acid Methyl Ester (FAME) derivatization remains the gold standard.

This application note outlines a self-validating analytical workflow designed not only to quantify the absolute concentration of Methyl 2-hexadecynoate but also to simultaneously verify its pharmacodynamic target engagement by profiling endogenous lipid shifts.

Mechanistic Rationale: The "Self-Validating" Assay Concept

As a Senior Application Scientist, I design protocols that do more than just generate a concentration curve; they must prove that the biological system behaved as expected.

The Causality of the Assay: When a biological system is treated with 2-hexadecynoic acid, it specifically inhibits the microsomal elongation system. This means the conversion of palmitate (C16:0) to stearate (C18:0) is halted. Therefore, a robust analytical assay should be self-validating: alongside the detection of the Methyl 2-hexadecynoate peak, the chromatogram must demonstrate a quantifiable accumulation of C16:0 and a concomitant depletion of C18:0[3]. If the drug is quantified but the C16/C18 ratio remains unchanged, the scientist can immediately deduce an issue with target engagement or cellular uptake.

Pathway Palmitate Palmitate (C16:0) Accumulates Elongase Microsomal Elongation System (FAS-II) Palmitate->Elongase Stearate Stearate (C18:0) Depleted Elongase->Stearate Inhibitor Methyl 2-hexadecynoate (2-HA) Inhibitor->Elongase Inhibits

Caption: Mechanism of action: Methyl 2-hexadecynoate inhibiting microsomal fatty acid elongation.

Analytical Strategy: The GC-MS FAME Workflow

To achieve baseline resolution and high sensitivity, total lipids must be extracted and transesterified into FAMEs.

Why Acid-Catalyzed Methylation? While base-catalyzed transesterification is faster, it only converts esterified lipids (like triglycerides) and fails to methylate free fatty acids. Because 2-hexadecynoic acid often exists in its free form within the cell before incorporating into complex lipids, we must use an acid-catalyzed approach (Methanolic HCl) to ensure 100% conversion of all lipid pools into quantifiable methyl esters[4].

Internal Standardization: To correct for matrix effects, extraction inefficiencies, and derivatization kinetics, a fully deuterated internal standard (e.g., D31-Palmitic Acid) must be spiked into the raw sample prior to the first extraction step[4].

Workflow Sample Biological Sample (Cells/Tissue) Extract Lipid Extraction (Folch Method + Int. Std) Sample->Extract Derivatize Acid-Catalyzed Methylation (Methanolic HCl) Extract->Derivatize GCMS GC-MS Analysis (EI, SIM Mode) Derivatize->GCMS Quant Quantification (Peak Area Ratio) GCMS->Quant

Caption: Step-by-step analytical workflow for quantifying Methyl 2-hexadecynoate via GC-MS FAME analysis.

Detailed Experimental Protocol

Phase 1: Sample Preparation & Lipid Extraction
  • Quenching: Rapidly quench the biological reaction (e.g., Plasmodium cultures or hepatoma cells) by plunging the sample tubes into liquid nitrogen. Causality: This instantly halts endogenous lipases and elongases, preserving the exact lipid snapshot at the time of drug treatment.

  • Internal Standard Spike: Add 10 µL of a 1 mg/mL deuterated internal standard (D31-C16:0) dissolved in chloroform directly to the cell pellet.

  • Folch Extraction: Add 3 mL of ice-cold Chloroform:Methanol (2:1, v/v). Homogenize the sample using a bead-beater for 2 minutes to ensure complete cell lysis.

  • Phase Separation: Add 0.6 mL of 0.9% aqueous NaCl. Vortex vigorously for 60 seconds, then centrifuge at 3,000 × g for 10 minutes at 4°C.

  • Collection: Carefully aspirate the lower organic (chloroform) phase, which contains the total lipid extract, and transfer it to a clean glass vial. Evaporate to complete dryness under a gentle stream of ultra-pure nitrogen gas.

Phase 2: Acid-Catalyzed Derivatization
  • Reagent Addition: Add 1.0 mL of 3 N Methanolic HCl to the dried lipid film.

  • Incubation: Seal the vial with a PTFE-lined cap and incubate in a heating block at 80°C for 60 minutes. Causality: The heat and acid drive the esterification of free 2-hexadecynoic acid into Methyl 2-hexadecynoate, while simultaneously transesterifying complex background lipids.

  • Neutralization & Extraction: Allow the vial to cool to room temperature. Add 1.0 mL of HPLC-grade hexane followed by 1.0 mL of 0.9% NaCl. Vortex for 30 seconds.

  • Transfer: The newly formed FAMEs will partition into the upper hexane layer. Transfer this upper layer to a GC autosampler vial equipped with a low-volume glass insert.

Phase 3: GC-MS Acquisition

Inject the sample into a single quadrupole GC-MS system operating in Electron Impact (EI) mode (70 eV). Use Selected Ion Monitoring (SIM) for ultimate sensitivity, tracking the characteristic molecular and fragment ions of the alkyne FAME and the deuterated standard.

Data Presentation & Interpretation

To ensure reproducibility across laboratories, the following instrument parameters and expected biological shifts should be used as benchmarks.

Table 1: Optimized GC-MS Instrument Parameters
ParameterSpecification / SettingRationale
Analytical Column SLB-5ms or DB-23 (30 m × 0.25 mm, 0.25 µm)High polarity resolves positional isomers and unsaturations.
Carrier Gas Helium, Constant Flow at 1.0 mL/minProvides optimal linear velocity for FAME separation.
Injection 1.0 µL, Split ratio 10:1, Temp: 250°CPrevents column overloading while maintaining sharp peak shapes.
Oven Program 70°C (2 min) → 5°C/min to 240°C (hold 5 min)Gradual ramp ensures baseline separation of C16 to C20 chain lengths.
Ionization / MS Mode EI (70 eV) / Full Scan (m/z 40-550) & SIMEI provides highly reproducible fragmentation libraries for FAMEs.
Table 2: Expected Pharmacodynamic Shifts (Target Engagement Validation)

By analyzing the comprehensive FAME profile alongside the target analyte, researchers can validate the biological efficacy of the Methyl 2-hexadecynoate treatment within the exact same chromatographic run.

Analyte (FAME)Control Cells (Relative Abundance)Treated Cells (Relative Abundance)Biological Implication
Palmitate (C16:0) BaselineSignificantly Increased Substrate accumulation due to elongase blockade.
Stearate (C18:0) BaselineSignificantly Decreased Product depletion downstream of FAS-II inhibition.
Methyl 2-hexadecynoate Not DetectedQuantifiable Peak Confirms cellular uptake and pharmacokinetic presence.
D31-Palmitate (ISTD) ConstantConstantValidates extraction and derivatization efficiency.

References

  • Metabolism of 2-hexadecynoate and inhibition of fatty acid elongation PubMed - NIH[Link]

  • Effect of methyl 2-hexadecynoate on hepatic fatty acid metabolism PubMed - NIH[Link]

  • A Potent Plant-Derived Antifungal Acetylenic Acid Mediates Its Activity by Interfering with Fatty Acid Homeostasis Antimicrobial Agents and Chemotherapy - ASM Journals[Link]

  • 2-Hexadecynoic Acid Inhibits Plasmodial FAS-II Enzymes and Arrest Erythrocytic and Liver Stage Plasmodium Infections PMC - NIH[Link]

  • Optimization of a fatty acid methyl ester protocol for quantification of odd- and even-chain fatty acids in yeast Chalmers University of Technology [Link]

Sources

Method

"Methyl 2-hexadecynoate" as a substrate for enzyme assays

Application Note & Protocol Guide: Methyl 2-Hexadecynoate in Lipid Metabolism Assays Executive Summary Methyl 2-hexadecynoate (M2H) is a specialized, alkyne-containing fatty acid methyl ester widely utilized as a mechani...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note & Protocol Guide: Methyl 2-Hexadecynoate in Lipid Metabolism Assays

Executive Summary

Methyl 2-hexadecynoate (M2H) is a specialized, alkyne-containing fatty acid methyl ester widely utilized as a mechanism-based inhibitor and substrate analog in lipid metabolism research. Because of its unique structural topology—an acetylenic bond at the alpha-beta (C2-C3) position—M2H serves as a potent biochemical tool to interrogate fatty acid elongation, desaturation, and degradation pathways across mammalian, mycobacterial, and protozoal systems.

This guide provides application scientists and drug development professionals with the mechanistic rationale and self-validating protocols necessary to deploy M2H in high-fidelity enzyme assays.

Mechanistic Causality: Why M2H Works

In assay design, the choice of the methyl ester over the free 2-hexadecynoic acid is a deliberate strategy to enhance lipophilicity and membrane permeability in whole-cell or in vivo models [1]. The ester prevents premature extracellular saponification.

Once introduced into the biological system, M2H acts as a prodrug. It undergoes esterase-mediated hydrolysis and is subsequently activated to its coenzyme A (CoA) thioester. The critical inhibitory event occurs when an endogenous isomerase converts the alkyne into a 2,3-allene (2,3-alladienyl-CoA). This allene is a highly reactive electrophile that covalently modifies and irreversibly inhibits enoyl-CoA reductase , effectively halting the microsomal fatty acid elongation cycle [2].

In mycobacteria, the mechanism bifurcates: the compound is metabolized into 3-ketohexadecanoic acid (which blocks InhA and FAS-II biosynthesis) and 3-hexadecynoic acid (which blocks β-oxidation), resulting in a dual-inhibition lethal to the pathogen [3][4].

Mechanism A Methyl 2-hexadecynoate B Esterase / CoA Ligase A->B C 2-Hexadecynoyl-CoA B->C D Isomerase C->D E 2,3-Alladienyl-CoA D->E F Enoyl-CoA Reductase (Inhibited) E->F

Fig 1: Metabolic activation of Methyl 2-hexadecynoate into a reactive allene intermediate.

Quantitative Target Profiles

The efficacy of M2H and its free-acid derivatives varies significantly depending on the biological target. The table below summarizes the established inhibitory concentrations and key mechanistic metabolites across different organisms[2][3][4][5].

Biological SystemTarget Enzyme / PathwayInhibitory ConcentrationKey Mechanistic Metabolite
Rat Liver Microsomes Enoyl-CoA Reductase (Elongation)Dose-dependent2,3-Alladienyl-CoA
Mycobacterium smegmatis InhA (FAS-II Biosynthesis)MIC = 10 µM3-Ketohexadecanoic acid
Mycobacterium smegmatis β-oxidation DegradationMIC = 10 µM3-Hexadecynoic acid
Plasmodium falciparum PfFabI / PfFabZEC50 ≈ 5 - 25 µMNon-covalent adducts
Saccharomyces cerevisiae Fatty Acid HomeostasisDose-dependentTranscriptional shift

Self-Validating Assay Protocols

To ensure data integrity, an assay must be self-validating. This means the protocol must inherently differentiate between a true mechanistic hit and a false negative caused by reagent degradation or upstream enzyme failure.

Protocol A: In Vitro Microsomal Fatty Acid Elongation Assay

This assay evaluates the inhibition of the microsomal elongation system by tracking the accumulation of intermediate thioesters[2].

Step 1: Microsome Preparation & Pre-incubation

  • Action: Isolate rat liver microsomes via ultracentrifugation (100,000 × g). Resuspend in 0.1 M potassium phosphate buffer (pH 7.4).

  • Causality: Microsomes contain the complete membrane-bound elongation complex. Pre-incubation with M2H allows endogenous esterases to liberate the free 2-hexadecynoic acid required for CoA activation.

Step 2: Reaction Initiation

  • Action: Add 50 µM M2H (or vehicle control), 100 µM Malonyl-CoA, and 1 mM NADPH to the microsomal suspension. Incubate at 37°C for 30 minutes.

  • Causality: Malonyl-CoA provides the 2-carbon donor for elongation. NADPH is non-negotiable; it provides the essential reducing equivalents for enoyl-CoA reductase. Without NADPH, the assay cannot differentiate between baseline inactivity and actual allene-mediated inhibition.

Step 3: Reaction Termination & Saponification

  • Action: Terminate the reaction by adding 10% methanolic KOH, followed by heating at 80°C for 45 minutes. Acidify with 6N HCl.

  • Causality: Saponification cleaves the CoA thioesters, releasing the intermediate free fatty acids for organic extraction.

Step 4: Extraction & Derivatization

  • Action: Extract lipids using a 2:1 Hexane:Diethyl Ether mixture. Dry under nitrogen and derivatize using BF3-methanol to form fatty acid methyl esters (FAMEs) for analysis.

Step 5: GC-MS Analysis (The Self-Validation Step)

  • Action: Quantify the presence of trans-Δ2-hexadecenoate.

  • Self-Validation Logic: If enoyl-CoA reductase is successfully inhibited by the 2,3-allene, the preceding beta-hydroxyacyl-CoA dehydrates into trans-Δ2-hexadecenoate, which will massively accumulate in the reaction mixture [2]. Quantifying this specific intermediate proves the metabolic block occurred precisely at the reductase step, ruling out upstream assay failures.

Workflow S1 1. Microsome Prep (Ultracentrifugation) S2 2. Substrate Incubation (M2H + Malonyl-CoA + NADPH) S1->S2 S3 3. Reaction Termination (Saponification) S2->S3 S4 4. Lipid Extraction (Hexane/Ether) S3->S4 S5 5. GC-MS Analysis (Thioester Tracking) S4->S5

Fig 2: Self-validating in vitro workflow for the microsomal fatty acid elongation assay.

Protocol B: Whole-Cell Mycobacterial Inhibition Assay

Because M2H acts as a dual-inhibitor in M. smegmatis[3], this protocol assesses phenotypic viability alongside lipidomic profiling.

  • Culture Preparation: Grow M. smegmatis in Middlebrook 7H9 broth supplemented with 10% OADC enrichment to an OD600 of 0.2.

  • Compound Dosing: Administer M2H in a concentration gradient (1 µM to 50 µM). Causality: The methyl ester formulation ensures rapid diffusion across the notoriously thick, mycolic acid-rich mycobacterial cell wall.

  • Metabolic Labeling: Introduce [1-14C]-acetate to the culture to radiolabel newly synthesized fatty acids.

  • Lipid Extraction & TLC: After 4 hours, harvest cells, extract total lipids using Chloroform:Methanol (2:1), and resolve via Thin Layer Chromatography (TLC).

  • Autoradiography (Self-Validation): A successful assay will show a distinct depletion of mature mycolic acids and a simultaneous accumulation of 3-ketohexadecanoic acid (indicating FAS-II / InhA blockade)[3]. Including Isoniazid (INH) as a positive control ensures the InhA inhibition phenotype is accurately benchmarked.

References

  • Wood, R., Lee, T., & Gershon, H. (1980). Effect of methyl 2-hexadecynoate on hepatic fatty acid metabolism. Lipids, 15(3), 141-150. URL:[Link]

  • Wood, R., & Lee, T. (1981). Metabolism of 2-hexadecynoate and inhibition of fatty acid elongation. Journal of Biological Chemistry, 256(23), 12379-12386. URL:[Link]

  • Carballeira, N. M. (2013). Recent developments in the antiprotozoal and anticancer activities of the 2-alkynoic fatty acids. Chemistry and Physics of Lipids, 170-171, 58-66. URL:[Link]

  • Li, X., et al. (2010). A Potent Plant-Derived Antifungal Acetylenic Acid Mediates Its Activity by Interfering with Fatty Acid Homeostasis. Antimicrobial Agents and Chemotherapy, 54(9), 3868–3874. URL:[Link]

Sources

Application

Applications of "Methyl 2-hexadecynoate" in biochemical research

Application Notes & Protocols: Methyl 2-hexadecynoate in Biochemical Research Target Audience: Researchers, Lipid Biochemists, and Drug Development Professionals Compound: Methyl 2-hexadecynoate (CAS: 63125-05-3 / 76293-...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Notes & Protocols: Methyl 2-hexadecynoate in Biochemical Research

Target Audience: Researchers, Lipid Biochemists, and Drug Development Professionals Compound: Methyl 2-hexadecynoate (CAS: 63125-05-3 / 76293-70-4)

As a Senior Application Scientist, I approach Methyl 2-hexadecynoate not merely as a standard fatty acid methyl ester (FAME), but as a highly specialized, dual-function biochemical tool. Structurally, it is a 16-carbon fatty acid derivative featuring a triple bond at the C2 position. In the laboratory, it serves two primary functions:

  • A Mechanism-Based Inhibitor: It acts as a suicide inhibitor of lipid metabolism, specifically targeting microsomal fatty acid elongation and mycobacterial degradation pathways[1],[2].

  • A Bioorthogonal Probe: The alkyne moiety allows it to function as a click-chemistry tag for Activity-Based Protein Profiling (ABPP), enabling the tracking of lipid-protein interactions.

This guide bypasses generic instructions to focus on the causality behind experimental design, providing you with self-validating protocols to ensure rigorous, reproducible data.

Part 1: Scientific Rationale & Mechanism of Action

To utilize Methyl 2-hexadecynoate effectively, one must understand its metabolic trajectory. The compound acts as a "prodrug" or "pro-probe" in biological systems.

Causality of Inhibition: Upon cellular entry, Methyl 2-hexadecynoate is activated by acyl-CoA synthetase to form 2-hexadecynoyl-CoA. An endogenous acetylene isomerase then converts this into a highly reactive 2,3-allene-CoA intermediate. This allene acts as an irreversible, mechanism-based inhibitor of enoyl-CoA reductase , a critical enzyme in the microsomal fatty acid elongation system[1]. Because it preferentially targets the microsomal system over the mitochondrial system, treated cells exhibit a massive accumulation of palmitate (C16:0) and a concomitant depletion of stearate (C18:0)[3]. Furthermore, in pathogens like Mycobacterium smegmatis, it disrupts both mycolic acid biosynthesis and fatty acid degradation[2].

Mechanism M2H Methyl 2-hexadecynoate (Prodrug / Probe) CoA 2-hexadecynoyl-CoA (Active Thioester) M2H->CoA Acyl-CoA Synthetase Allene 2,3-allene-CoA (Reactive Intermediate) CoA->Allene Acetylene Isomerase Enz Enoyl-CoA Reductase (Microsomal Elongation) Allene->Enz Irreversible Inhibition Effect Accumulation of C16:0 Depletion of C18:0 Enz->Effect Metabolic Shift

Metabolic activation of Methyl 2-hexadecynoate and inhibition of fatty acid elongation.

Part 2: Quantitative Data & Metabolic Shifts

Before initiating your assays, use the following table to benchmark your expected quantitative outcomes. These parameters serve as baseline validation metrics for your experiments.

Biological Target / ModelParameter MeasuredExpected Quantitative Shift / OutcomeReference
Rat Liver Microsomes Fatty Acid ElongationPreferential inhibition of microsomal elongation; accumulation of trans-delta 2-hexadecenoate.[1]
Hepatoma / Normal Cells Intracellular Lipid ProfileMassive accumulation of Palmitate (C16:0); >25% decrease in body weight in in vivo models.[3]
Mycobacterium smegmatis Antimicrobial Efficacy (MIC)Cidal activity; accumulation of 3-ketohexadecanoic acid (blocks FA biosynthesis).[2]
Saccharomyces cerevisiae Transcriptomic Stress ResponseSignificant upregulation of peroxisomal genes required for fatty acid β-oxidation.[4]

Part 3: Self-Validating Experimental Protocols

Protocol A: Microsomal Fatty Acid Elongation Inhibition Assay

Rationale: Methyl 2-hexadecynoate preferentially inhibits the microsomal elongation machinery while leaving mitochondrial elongation relatively intact[1]. By isolating these two subcellular fractions, we can create an internally controlled assay. Malonyl-CoA is supplied as the 2-carbon donor, and NADPH is supplied as the reducing equivalent for the targeted reductase.

Step-by-Step Methodology:

  • Subcellular Fractionation: Homogenize liver/cell tissue in 0.25 M sucrose buffer. Centrifuge at 10,000 × g for 15 mins to pellet mitochondria. Centrifuge the supernatant at 100,000 × g for 60 mins to isolate the microsomal pellet.

  • Reaction Assembly: In a 1 mL reaction volume, combine 1 mg of microsomal protein, 0.5 mM Malonyl-CoA, 1 mM NADPH, and 50 µM [14C]-palmitoyl-CoA (the substrate).

  • Inhibitor Addition: Add Methyl 2-hexadecynoate (titrated from 1 µM to 100 µM in DMSO). Ensure final DMSO concentration is <1%.

  • Incubation & Termination: Incubate at 37°C for 30 minutes. Terminate the reaction by adding 1 mL of 10% KOH in methanol to saponify the lipids.

  • Extraction & Analysis: Extract free fatty acids using hexane after acidification with HCl. Analyze the ratio of [14C]-palmitate to [14C]-stearate via Radio-HPLC or Silver-Ion TLC.

  • Self-Validation System: The Mitochondrial Control. Run a parallel assay using the mitochondrial fraction (substituting Acetyl-CoA for Malonyl-CoA, and NADH for NADPH). If the inhibitor is acting specifically on the targeted microsomal pathway, the mitochondrial elongation of [14C]-palmitoyl-CoA will remain uninhibited.

Protocol B: Bioorthogonal Tracking via CuAAC (Click Chemistry)

Rationale: The alkyne group at the C2 position is biologically inert but highly reactive to azides under copper catalysis. This allows us to track where the fatty acid is incorporated (e.g., lipid droplets) or which proteins it covalently modifies (lipidation). We use THPTA to stabilize Cu(I) and prevent reactive oxygen species (ROS) from degrading the sample.

Workflow Step1 Live Cell Incubation (Methyl 2-hexadecynoate) Step2 Metabolic Incorporation (Lipids/Proteins) Step1->Step2 Step3 Cell Lysis & Extraction Step2->Step3 Step4 CuAAC Click Reaction (Azide-Fluorophore) Step3->Step4 Step5 SDS-PAGE / LC-MS (ABPP Analysis) Step4->Step5

Workflow for bioorthogonal tracking of lipid metabolism using CuAAC click chemistry.

Step-by-Step Methodology:

  • Metabolic Labeling: Incubate target cells with 50 µM Methyl 2-hexadecynoate for 4–12 hours.

  • Harvest & Lysis: Wash cells with cold PBS to remove unincorporated probe. Lyse in 1% Triton X-100 buffer with protease inhibitors.

  • Click Reaction Assembly: To 50 µg of protein lysate, add the click reagents in the following strict order to prevent Cu(II) precipitation:

    • Azide-Fluorophore (e.g., TAMRA-Azide) or Azide-Biotin: 100 µM

    • THPTA ligand: 100 µM

    • CuSO4: 1 mM

    • Sodium Ascorbate (freshly prepared): 1 mM (Reduces Cu(II) to catalytic Cu(I)).

  • Incubation: React for 1 hour at room temperature in the dark.

  • Precipitation: Add cold methanol/chloroform to precipitate proteins and wash away unreacted fluorophore.

  • Self-Validation System: The "No-Copper" Control. Always run a parallel lysate where CuSO4 is replaced with water. Without the copper catalyst, the cycloaddition cannot occur. Any fluorescent signal in this lane on your SDS-PAGE gel indicates false-positive, non-specific binding of the azide tag.

Protocol C: Antimycobacterial Lipid Profiling

Rationale: 2-alkynoic acids are potent against Mycobacterium smegmatis because they cause a lethal accumulation of 3-ketohexadecanoic acid, which feedback-inhibits fatty acid biosynthesis[2]. Profiling this specific intermediate proves the mechanism of action.

Step-by-Step Methodology:

  • Treatment: Culture M. smegmatis to mid-log phase (OD600 = 0.5). Treat with a sub-lethal concentration (0.5× MIC) of Methyl 2-hexadecynoate for 6 hours.

  • Lipid Extraction: Pellet cells and extract total lipids using a Chloroform:Methanol (2:1, v/v) Bligh-Dyer extraction.

  • Derivatization: Convert extracted lipids to Fatty Acid Methyl Esters (FAMEs) using 2.5% sulfuric acid in methanol at 80°C for 2 hours.

  • GC-MS Analysis: Inject the FAMEs into a Gas Chromatograph-Mass Spectrometer.

  • Self-Validation System: Metabolite Monitoring. Specifically monitor the chromatogram for the mass signature of 3-ketohexadecanoic acid and 3-hexadecynoic acid[2]. Their presence confirms that the compound has successfully penetrated the mycobacterial envelope and blocked the degradation pathway, validating the phenotypic MIC results at a molecular level.

Part 4: References

  • Metabolism of 2-hexadecynoate and inhibition of fatty acid elongation. Source: PubMed / National Institutes of Health (NIH) URL:[Link]

  • Effect of methyl 2-hexadecynoate on hepatic fatty acid metabolism. Source: PubMed / National Institutes of Health (NIH) URL:[Link]

  • Dual Inhibition of Mycobacterial Fatty Acid Biosynthesis and Degradation by 2-Alkynoic Acids. Source: ResearchGate / ChemMedChem URL:[Link]

  • A Potent Plant-Derived Antifungal Acetylenic Acid Mediates Its Activity by Interfering with Fatty Acid Homeostasis. Source: Antimicrobial Agents and Chemotherapy - ASM Journals URL:[Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing the Synthesis Yield of Methyl 2-Hexadecynoate

Welcome to the Technical Support Center for the synthesis of Methyl 2-hexadecynoate . As a lipophilic ester, this compound acts as a critical prodrug that rapidly hydrolyzes in cellular environments to yield 2-hexadecyno...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the synthesis of Methyl 2-hexadecynoate . As a lipophilic ester, this compound acts as a critical prodrug that rapidly hydrolyzes in cellular environments to yield 2-hexadecynoic acid (2-HDA)[1]. 2-HDA is a highly potent inhibitor of the FAS-II pathway—specifically targeting enoyl-ACP reductase (FabI)—and disrupts fatty acid elongation, making it an indispensable tool in antimalarial, antimycobacterial, and antifungal drug development[2][3][4].

However, synthesizing this α,β-alkynoic ester with high yield and purity presents unique thermodynamic and kinetic challenges. This guide is designed for research scientists to deconstruct synthetic workflows, address the root causes of yield loss, and provide self-validating protocols to ensure reproducible success.

Part 1: Troubleshooting & FAQs (Mechanistic Insights)

Q1: Why is my yield of methyl 2-hexadecynoate consistently below 40% when reacting 1-pentadecyne directly with n-BuLi and methyl chloroformate? Causality: Two competing side reactions are likely destroying your yield. First, methyl chloroformate is highly susceptible to nucleophilic attack by trace moisture in the THF, converting it to methanol, CO₂, and HCl (which immediately quenches your lithium acetylide). Second, if the lithium acetylide is added to the chloroformate too slowly, or if the chloroformate is not maintained in strict excess, the newly formed methyl 2-hexadecynoate undergoes a secondary nucleophilic attack by unreacted lithium acetylide, yielding an unwanted dialkynyl ketone byproduct. Solution: Implement a rigorous self-validating anhydrous system (titrate your n-BuLi prior to use). Crucially, utilize an inverse addition technique: add the chilled lithium acetylide solution dropwise into a large excess of methyl chloroformate at -78°C to prevent the product from reacting with unreacted acetylide.

Q2: I am using the two-step method (synthesizing 2-hexadecynoic acid first, then esterifying). Why does standard methanol/sulfuric acid (Fischer esterification) stall at ~50% conversion? Causality: The triple bond in 2-hexadecynoic acid is directly conjugated with the carboxyl group. This conjugation pulls electron density away from the carbonyl carbon, significantly reducing its electrophilicity upon protonation[5]. Consequently, the nucleophilic attack by methanol—the rate-determining step in Fischer esterification—is kinetically hindered. Furthermore, the harsh acidic conditions and extended reflux times required to drive the reaction can lead to hydration of the alkyne or outright degradation. Solution: Bypass the equilibrium-driven Fischer esterification entirely. Utilize a highly reactive, irreversible methylating agent such as Trimethylsilyldiazomethane (TMS-diazomethane) or employ Steglich esterification (DCC/DMAP) to achieve near-quantitative yields at room temperature.

Q3: My GC-MS shows multiple peaks with the identical mass (m/z 266) following the lithiation step. What are these impurities? Causality: These are positional isomers (e.g., methyl 3-hexadecynoate or methyl 4-hexadecynoate). Extended exposure of the terminal alkyne to a strong base (n-BuLi) at elevated temperatures (>-20°C) triggers an alkyne "zipper" effect. The triple bond migrates internally via an allene intermediate to achieve a thermodynamically more stable state. Solution: Maintain strict thermodynamic control. Lithiation must be performed strictly between -78°C and -40°C, and the reaction must be fully quenched before allowing the reaction vessel to warm to room temperature.

Part 2: Validated Experimental Protocols

Every protocol below is designed as a self-validating system , ensuring that you can verify the success of intermediate steps before committing further reagents.

Protocol A: Direct Carbomethoxylation via Inverse Addition

Best for rapid synthesis when trace ketone impurities are acceptable.

  • Self-Validation Checkpoint (Titration): Titrate n-BuLi using diphenylacetic acid in anhydrous THF. A sharp color change from colorless to yellow indicates the exact molarity, ensuring you do not add excess base that leads to isomerization.

  • Lithiation: Dissolve 1-pentadecyne (1.0 eq) in strictly anhydrous THF (0.2 M) under an argon atmosphere. Cool to -78°C. Add the titrated n-BuLi (1.05 eq) dropwise over 15 minutes. Stir at -78°C for 1 hour to form the lithium pentadec-1-ynide.

  • Inverse Addition: In a separate, flame-dried flask, dissolve methyl chloroformate (2.5 eq) in anhydrous THF and cool to -78°C. Using a cannula, transfer the chilled acetylide solution dropwise into the methyl chloroformate solution.

  • Quench & Extraction: Stir for 30 minutes at -78°C, then quench with saturated aqueous NH₄Cl before removing the cooling bath. Extract with diethyl ether (3x), wash with brine, dry over MgSO₄, and concentrate in vacuo. Purify via silica gel chromatography (Hexanes/EtOAc 95:5).

Protocol B: Two-Step Carboxylation and TMS-Diazomethane Esterification

Best for ultra-high purity requirements for biological assays.

  • Carboxylation: Lithiate 1-pentadecyne as described in Protocol A, Step 2. Instead of methyl chloroformate, bubble dry CO₂ gas (passed through a Drierite column) vigorously through the solution at -78°C for 1 hour[2]. Quench with 1M HCl, extract with diethyl ether, and concentrate to yield crude 2-hexadecynoic acid.

  • Self-Validation Checkpoint (Intermediate): Analyze the crude acid via IR spectroscopy. A strong, broad O-H stretch (3400-2900 cm⁻¹) and a conjugated C=O stretch (~1679 cm⁻¹) confirm successful carboxylation[2].

  • Esterification: Dissolve the crude 2-hexadecynoic acid in a 4:1 mixture of Toluene/Methanol (0.1 M). Add TMS-diazomethane (2.0 M in hexanes, 1.2 eq) dropwise at room temperature until a persistent yellow color remains (indicating excess reagent) and nitrogen evolution ceases.

  • Workup: Stir for 30 minutes. Quench excess TMS-diazomethane with a few drops of glacial acetic acid until the solution turns colorless. Concentrate in vacuo to yield highly pure methyl 2-hexadecynoate.

Part 3: Quantitative Data & Strategy Comparison

To assist in selecting the appropriate synthetic route for your laboratory, refer to the quantitative comparison below:

Synthesis RouteOverall Yield (%)Reaction Time (h)Reagent CostPrimary Failure ModeRecommended Analytical Check
Direct Route (Protocol A) 60 - 75%4 - 6LowFormation of dialkynyl ketonesGC-MS (Check for high MW impurities)
Two-Step Route (Protocol B) 85 - 95%18 - 24High (TMS-CHN₂)Incomplete esterificationTLC (Hexanes/EtOAc 9:1, KMnO₄ stain)
Fischer Esterification (Legacy) < 50%48+Very LowAlkyne hydration / Stalled equilibriumNMR (Check for loss of alkyne protons)

Part 4: Pathway & Workflow Visualizations

SynthesisWorkflow Pentyne 1-Pentadecyne (Starting Material) Lithiation n-BuLi in dry THF (-78°C, 1h) Pentyne->Lithiation Acetylide Lithium Pentadec-1-ynide (Intermediate) Lithiation->Acetylide Route1 Direct Route: Methyl Chloroformate (Inverse Addition) Acetylide->Route1 Route2 Two-Step Route: 1. Dry CO2 2. Acidic Quench Acetylide->Route2 Product Methyl 2-Hexadecynoate (Target Product) Route1->Product Yield: 60-75% Acid 2-Hexadecynoic Acid (Intermediate) Route2->Acid Esterification TMS-Diazomethane (MeOH/Toluene, RT) Acid->Esterification Esterification->Product Yield: 85-95%

Synthetic workflows for Methyl 2-hexadecynoate highlighting direct and two-step methodologies.

MOA Prodrug Methyl 2-Hexadecynoate (Lipophilic Ester) Hydrolysis Cellular Esterases (Hydrolysis) Prodrug->Hydrolysis Active 2-Hexadecynoic Acid (Active Inhibitor) Hydrolysis->Active Target FAS-II Pathway (Enoyl-ACP Reductase) Active->Target Inhibits FabI Effect Growth Arrest (Parasites/Fungi) Target->Effect Blocks Elongation

Mechanism of action: Methyl 2-hexadecynoate acts as a prodrug targeting the FAS-II pathway.

Part 5: References

1.[2] Title: 2-Hexadecynoic Acid Inhibits Plasmodial FAS-II Enzymes and Arrest Erythrocytic and Liver Stage Plasmodium Infections Source: nih.gov URL:

2.[3] Title: Dual Inhibition of Mycobacterial Fatty Acid Biosynthesis and Degradation by 2-Alkynoic Acids Source: researchgate.net URL:

3.[4] Title: A Potent Plant-Derived Antifungal Acetylenic Acid Mediates Its Activity by Interfering with Fatty Acid Homeostasis Source: asm.org URL:

4.[1] Title: Recent developments in the antiprotozoal and anticancer activities of the 2-alkynoic fatty acids Source: nih.gov URL:

5.[5] Title: Synthesis of the Novel N-(2-Hexadecynoyl)-l-Homoserine Lactone and Evaluation of Its Antiquorum Sensing Activity in Chromobacterium violaceum Source: acs.org URL:

Sources

Optimization

Technical Support Center: Purification of Methyl 2-Hexadecynoate

Welcome to the Technical Support Center. Methyl 2-hexadecynoate is a highly valuable α,β -alkynyl fatty acid ester.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. Methyl 2-hexadecynoate is a highly valuable α,β -alkynyl fatty acid ester. In biological applications, it acts as a lipid analog that, upon intracellular hydrolysis, yields 2-hexadecynoic acid—a potent inhibitor of fatty acid elongation and degradation in mycobacteria and fungi[1][2].

When synthesizing this compound—whether via Steglich esterification of 2-hexadecynoic acid or cross-coupling of a terminal alkyne with a chloroformate—researchers frequently struggle to separate the target ester from unreacted starting materials, transition metal catalysts, and allene isomers[3][4]. This guide provides field-proven, causality-driven methodologies to isolate highly pure methyl 2-hexadecynoate.

Part 1: Workflow & Biological Context

PurificationWorkflow RM Crude Reaction Mixture (Ester, Acid, Allene, Catalyst) LLE Aqueous Quench & LLE (Washing with NaHCO3) RM->LLE Aq Aqueous Phase (Unreacted Acid Salts) LLE->Aq Deprotonation Org Organic Phase (Crude Ester & Neutral Impurities) LLE->Org Extraction AgNO3 10% AgNO3 Silica Chromatography (Hexanes/Et2O Gradient) Org->AgNO3 Allene Retained Impurities (Allenes, Alkenes) AgNO3->Allene Strong Ag+ Coordination Pure Pure Methyl 2-hexadecynoate (Target Product) AgNO3->Pure Weak Ag+ Coordination

Caption: Workflow for the isolation of Methyl 2-hexadecynoate from crude reaction mixtures.

BiologicalMechanism Ester Methyl 2-hexadecynoate (Prodrug / Lipid analog) Hydrolysis Intracellular Esterases (Hydrolysis) Ester->Hydrolysis Acid 2-Hexadecynoic Acid (Active Metabolite) Hydrolysis->Acid Target Enoyl-CoA Reductase (InhA) (Target Inhibition) Acid->Target Binds to Active Site Effect Fatty Acid Elongation Arrest (Fungal/Mycobacterial Death) Target->Effect Disrupts Cell Wall

Caption: Mechanism of action for 2-alkynoic acids disrupting fatty acid homeostasis.

Part 2: Frequently Asked Questions (FAQs)

Q1: Why does standard silica gel chromatography fail to separate methyl 2-hexadecynoate from its allene isomer (methyl 2,3-hexadecadienoate)? A: Standard normal-phase silica gel separates compounds based primarily on polarity (hydrogen bonding and dipole-dipole interactions). Because the alkynyl ester and its allene isomer have nearly identical dipole moments and lack strong hydrogen-bond donors, they co-elute. The Solution: Use Argentation Chromatography (silver nitrate-impregnated silica gel). Silver ions ( Ag+ ) act as a Lewis acid, forming reversible π -complexes with unsaturated bonds[5]. The causality here is steric and electronic: the internal, conjugated triple bond of methyl 2-hexadecynoate is electron-deficient (due to the electron-withdrawing ester group) and sterically hindered, resulting in weak Ag+ coordination. Conversely, the allene isomer has more accessible π -electron density, coordinates strongly with Ag+ , and is retained on the column. Thus, the target alkyne elutes first.

Q2: How do I efficiently remove unreacted 2-hexadecynoic acid after an esterification reaction? A: Perform a mild acid-base liquid-liquid extraction (LLE)[4]. Wash the organic phase (e.g., ethyl acetate or diethyl ether) with a saturated aqueous solution of sodium bicarbonate ( NaHCO3​ ). The unreacted 2-hexadecynoic acid is deprotonated to form a water-soluble sodium salt, partitioning into the aqueous layer, while the neutral methyl 2-hexadecynoate remains in the organic layer. Self-Validation Step: Acidify the separated aqueous waste layer with 1M HCl. If the solution turns cloudy (precipitating the free fatty acid), it confirms the successful extraction of the unreacted starting material.

Q3: If the ester was synthesized via a transition-metal catalyzed coupling, how do I remove Pd/Cu catalyst residues? A: Transition metals can coordinate with the alkyne product, causing streaking on the column and degrading the product over time. Before chromatography, pass the crude organic mixture through a short plug of neutral alumina or use a thiol-functionalized silica scavenger (e.g., SiliaBond® Thiol). Thiol groups have a high affinity for thiophilic metals like Pd and Cu, permanently trapping them while allowing the ester to pass through.

Part 3: Troubleshooting Guide

Issue 1: Product degradation or isomerization (alkyne to allene) during chromatography.

  • Root Cause: Standard silica gel is slightly acidic (pH ~4.5-5.5). This acidity can catalyze the propargylic isomerization of the α,β -alkynyl ester into a conjugated allene[3].

  • Resolution: Neutralize the stationary phase. Add 1% triethylamine (TEA) to your mobile phase during column equilibration, or switch to neutral alumina as the stationary phase if argentation is not required.

Issue 2: Poor resolution or band broadening during argentation chromatography.

  • Root Cause: Using a mobile phase that competes for silver coordination (e.g., acetonitrile or excessive ethyl acetate) or exposing the column to light, which reduces Ag+ to metallic Ag0 (turning the column black and destroying its resolving power).

  • Resolution: Wrap the column tightly in aluminum foil to exclude light. Use non-coordinating, non-polar solvent gradients (e.g., Hexanes with 0–5% Diethyl Ether).

Part 4: Quantitative Data & Optimization

The table below summarizes the expected chromatographic behavior of the reaction mixture components, highlighting the necessity of argentation chromatography for isolating the pure alkynyl ester.

CompoundUnsaturation Type Rf​ on Standard Silica (Hex/EtOAc 9:1) Rf​ on 10% AgNO3​ Silica (Hex/Et_2O 95:5)Elution Order ( AgNO3​ )
Methyl 2-hexadecynoate Conjugated Internal Alkyne~0.65~0.551st (Target)
Methyl 2,3-hexadecadienoate Conjugated Allene~0.65~0.302nd (Impurity)
2-Hexadecynoic acid Carboxylic Acid~0.10~0.05Retained
1,4-Dipentadecyl-1,3-butadiyne Conjugated Diyne (Homocoupling)~0.80~0.40Variable

Part 5: Step-by-Step Methodology

Protocol: Argentation Chromatography for Methyl 2-Hexadecynoate

Phase 1: Preparation of 10% w/w AgNO3​ Silica Gel

  • Weigh 10 g of Silver Nitrate ( AgNO3​ ) and dissolve it in 100 mL of HPLC-grade acetonitrile in a round-bottom flask.

  • Add 90 g of standard flash silica gel (40-63 µm) to the flask and swirl to create a uniform slurry.

  • Wrap the flask entirely in aluminum foil to protect it from light.

  • Remove the solvent using a rotary evaporator set to 45°C under reduced pressure until the silica appears as a free-flowing, dry white powder. Store in a light-proof desiccator.

Phase 2: Column Packing and Loading

  • Wrap a glass chromatography column in aluminum foil.

  • Slurry-pack the column using the prepared 10% AgNO3​ silica gel with 100% Hexanes.

  • Self-Validation: Ensure the column bed is perfectly flat and free of cracks; uneven beds will ruin the separation of closely eluting isomers.

  • Dissolve the crude methyl 2-hexadecynoate in a minimal amount of Hexanes (or dry-load using a small amount of standard silica) and apply it evenly to the top of the column bed.

Phase 3: Elution and Verification

  • Elute the column using a shallow gradient: start with 100% Hexanes (2 column volumes), then step to 98:2 Hexanes/Diethyl Ether, and finally 95:5 Hexanes/Diethyl Ether.

  • Collect fractions in foil-wrapped test tubes.

  • Spot the fractions on AgNO3​ -impregnated TLC plates (prepared by dipping standard TLC plates in a 5% AgNO3​ /acetonitrile solution and drying).

  • Develop the TLC plates in 95:5 Hexanes/Diethyl Ether and visualize using a Potassium Permanganate ( KMnO4​ ) stain. The target alkyne will elute first, followed by the allene/alkene impurities.

References

  • The Potential of Fatty Acids and Their Derivatives as Antifungal Agents: A Review Source: mdpi.com URL:[Link]

  • Dual Inhibition of Mycobacterial Fatty Acid Biosynthesis and Degradation by 2-Alkynoic Acids Source: researchgate.net URL:[Link]

  • Selective One-Pot Synthesis of Allenyl and Alkynyl Esters from β-Ketoesters Source: nih.gov URL:[Link]

  • How to purify esterefication product? Source: researchgate.net URL:[Link]

  • Tunable Silver-Containing Stationary Phases for Multidimensional Gas Chromatography Source: acs.org URL:[Link]

Sources

Troubleshooting

Technical Support Center: Overcoming Low Solubility of "Methyl 2-hexadecynoate" in Cell Culture

This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the low solubility of Methyl 2-hexadecynoate in their cell culture experiments. As a long-chain...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the low solubility of Methyl 2-hexadecynoate in their cell culture experiments. As a long-chain fatty acid ester, Methyl 2-hexadecynoate is inherently hydrophobic, which can lead to precipitation and inconsistent results in aqueous cell culture media. This resource provides in-depth troubleshooting strategies and detailed protocols to help you achieve a stable and effective working solution.

Frequently Asked Questions (FAQs)

Q1: Why is my Methyl 2-hexadecynoate precipitating when I add it to my cell culture medium?

A1: Precipitation of hydrophobic compounds like Methyl 2-hexadecynoate in aqueous solutions is a common challenge. The primary reasons include:

  • Inherent Low Aqueous Solubility: The long hydrocarbon chain of Methyl 2-hexadecynoate makes it poorly soluble in water-based cell culture media.[1]

  • "Solvent Shock": When a concentrated stock solution (typically in an organic solvent like DMSO) is rapidly diluted into the aqueous medium, the compound can crash out of solution as it is no longer soluble in the new, predominantly aqueous environment.[1][2]

  • Exceeding Maximum Solubility: Every compound has a finite solubility in a given medium. If the final concentration of Methyl 2-hexadecynoate exceeds this limit, it will precipitate.[1]

  • Interactions with Media Components: Components in the media, such as salts and proteins (especially in serum-containing media), can sometimes interact with the compound and reduce its solubility.[2]

Q2: I've dissolved Methyl 2-hexadecynoate in DMSO, but it still precipitates in the media. What can I do?

A2: This is a classic example of "solvent shock." While DMSO is an excellent solvent for many hydrophobic compounds, its miscibility with water doesn't guarantee the solubility of the compound upon dilution. Here are some immediate strategies to address this:

  • Reduce the Final Concentration: The most straightforward approach is to lower the final working concentration of Methyl 2-hexadecynoate in your experiment.

  • Optimize the Dilution Method: Instead of adding the stock solution directly to the full volume of media, try a stepwise dilution. This can involve adding the stock to a small volume of media first and then gradually adding more media while gently mixing.

  • Pre-warm the Media: Warming the cell culture medium to 37°C before adding the compound can sometimes improve solubility.[2]

Q3: What is the maximum concentration of DMSO that is safe for my cells?

A3: The cytotoxicity of dimethyl sulfoxide (DMSO) is cell-type and concentration-dependent. Generally, most cell lines can tolerate DMSO concentrations up to 0.5%, with some being sensitive to concentrations as low as 0.1%.[3][4] It is crucial to determine the tolerance of your specific cell line by running a vehicle control experiment where you treat the cells with the same concentration of DMSO that will be used in your experiment.[5]

Troubleshooting Guides

Problem: Precipitate Forms Immediately Upon Adding the Stock Solution

This is a clear indication of either solvent shock or exceeding the compound's solubility limit in the final medium.

Solutions:

  • Optimize Stock Solution Concentration and Addition:

    • Lower the Stock Concentration: Preparing a less concentrated stock solution in DMSO may allow for a larger volume to be added to the media, which can facilitate better mixing and reduce localized high concentrations that lead to precipitation.[2]

    • Slow Addition and Mixing: Add the stock solution dropwise to the pre-warmed media while gently swirling or vortexing.[2]

  • Employ a Co-Solvent System:

    • In some instances, a combination of solvents can improve solubility upon dilution. A mixture of DMSO and polyethylene glycol (PEG) or ethanol could be explored for the stock solution.[6]

Problem: Precipitate Forms Over Time During Incubation

If the solution is initially clear but a precipitate forms during incubation, this could be due to instability at 37°C, pH changes in the medium, or interactions with cellular metabolites.

Solutions:

  • Assess Compound Stability:

    • Incubate the compound in cell-free media at 37°C for the duration of your experiment and observe for precipitation. This will help determine if the issue is related to the compound's stability in the media at that temperature.

  • Consider pH Effects:

    • As cells metabolize, they can produce acidic byproducts that lower the pH of the medium.[2] This pH shift can affect the solubility of your compound. Using a medium with a more robust buffering system or more frequent media changes might be necessary.

  • Evaluate Serum Interactions:

    • If you are using a serum-containing medium, the compound may be binding to proteins and precipitating over time.[2] If your cells can tolerate it, consider reducing the serum concentration or using a serum-free medium.

Advanced Solubilization Strategies

If the above troubleshooting steps are insufficient, more advanced techniques may be required.

Using Cyclodextrins to Enhance Solubility

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity. They can encapsulate hydrophobic molecules, like Methyl 2-hexadecynoate, forming an inclusion complex that is water-soluble.[7][8] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a commonly used derivative with good aqueous solubility and biocompatibility.[7]

Key Considerations:

  • Choosing the Right Cyclodextrin: The size of the cyclodextrin's cavity is crucial for effective encapsulation. For a long-chain molecule like Methyl 2-hexadecynoate, β-cyclodextrins are generally a good starting point due to their cavity size.

  • Determining the Optimal Ratio: The molar ratio of Methyl 2-hexadecynoate to cyclodextrin will need to be empirically determined to achieve maximum solubility.

Experimental Protocols

Protocol 1: Preparation of a DMSO Stock Solution

This protocol outlines the steps for preparing a concentrated stock solution of Methyl 2-hexadecynoate in DMSO.

Materials:

  • Methyl 2-hexadecynoate powder

  • Anhydrous, sterile-filtered DMSO

  • Sterile, amber microcentrifuge tubes or vials

  • Analytical balance

  • Vortex mixer

Procedure:

  • Calculate the required mass: Based on the desired stock concentration and volume, calculate the mass of Methyl 2-hexadecynoate needed.

  • Weigh the compound: Aseptically weigh the powder and transfer it to a sterile vial.

  • Add DMSO: Add the calculated volume of anhydrous DMSO to the vial.

  • Dissolve the compound: Vortex the solution until the Methyl 2-hexadecynoate is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution.[1]

  • Sterilization: If necessary, sterilize the stock solution by passing it through a 0.22 µm syringe filter.

  • Storage: Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C, protected from light.[9]

Protocol 2: Diluting the DMSO Stock into Cell Culture Medium

This protocol provides a method for diluting the concentrated DMSO stock into the final cell culture medium to minimize precipitation.

Procedure:

  • Thaw the stock solution: Thaw a single-use aliquot of the Methyl 2-hexadecynoate stock solution at room temperature.

  • Pre-warm the medium: Warm the required volume of cell culture medium to 37°C.[2]

  • Perform a serial dilution (optional but recommended):

    • Create an intermediate dilution of the stock solution in pre-warmed media. For example, a 1:10 or 1:100 dilution.

    • Vortex gently after this intermediate dilution.

  • Final dilution: Slowly add the intermediate dilution (or the stock solution if not performing a serial dilution) to the final volume of pre-warmed media while gently swirling.

  • Visual inspection: Visually inspect the final solution for any signs of precipitation before adding it to your cells.

Data Presentation

Table 1: Recommended Starting Concentrations for Solubilizing Agents

Solubilizing AgentTypical Stock ConcentrationRecommended Final Concentration in MediaKey Considerations
DMSO10-100 mM≤ 0.5% (v/v)Cell line-dependent cytotoxicity. Always run a vehicle control.[3][4]
Ethanol10-100 mM≤ 0.5% (v/v)Can be more cytotoxic than DMSO for some cell lines.[4]
Hydroxypropyl-β-cyclodextrinVaries (prepare as a complex)Varies (empirically determined)Can enhance the bioavailability of the compound.[7]

Visualization

Workflow for Preparing a Stable Working Solution

G cluster_0 Step 1: Stock Solution Preparation cluster_1 Step 2: Dilution into Media cluster_2 Step 3: Final Application cluster_3 Troubleshooting weigh Weigh Methyl 2-hexadecynoate dissolve Dissolve in 100% DMSO weigh->dissolve prewarm Pre-warm Cell Culture Medium to 37°C dissolve->prewarm Thaw stock solution dilute Slowly add stock to pre-warmed media with gentle mixing prewarm->dilute inspect Visually inspect for precipitation dilute->inspect add_to_cells Add to cell culture inspect->add_to_cells precipitate Precipitation Observed inspect->precipitate If precipitate forms optimize Optimize: Lower concentration, use co-solvents, or cyclodextrins precipitate->optimize

Sources

Optimization

Technical Support Center: Troubleshooting the Synthesis and Impurity Characterization of Methyl 2-Hexadecynoate

Welcome to the Technical Support Center. Methyl 2-hexadecynoate (CAS 76293-70-4) is a critical acetylenic fatty acid ester, widely utilized in drug development as a potent inhibitor of fatty acid elongation and the FAS-I...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. Methyl 2-hexadecynoate (CAS 76293-70-4) is a critical acetylenic fatty acid ester, widely utilized in drug development as a potent inhibitor of fatty acid elongation and the FAS-II pathway in both mammalian and pathogenic systems[1][2]. Because trace impurities can drastically skew in vitro metabolic assays and membrane disruption studies, achieving absolute structural purity is paramount.

This guide provides researchers and drug development professionals with field-proven troubleshooting strategies, analytical impurity profiles, and self-validating synthetic protocols.

Section 1: Mechanistic Workflows & Impurity Origins

Understanding the mechanistic origin of impurities is the first step in eliminating them. The most reliable laboratory-scale synthesis involves the lithiation of 1-pentadecyne followed by an electrophilic quench with methyl chloroformate. The diagram below illustrates this workflow and the causal pathways leading to the three most common impurities.

SynthesisWorkflow SM 1-Pentadecyne (Starting Material) Lithiation Lithiation n-BuLi, THF, -78°C SM->Lithiation Intermediate Lithium Pentadecynylide (Reactive Intermediate) Lithiation->Intermediate Imp1 Impurity A: 1-Pentadecyne (Incomplete Rxn) Lithiation->Imp1 Moisture / Poor Mixing Quench Electrophilic Quench Methyl Chloroformate Intermediate->Quench Product Methyl 2-Hexadecynoate (Target Product) Quench->Product Imp2 Impurity B: Allene Isomer (Base-Catalyzed Shift) Product->Imp2 Excess Base / Heat Imp3 Impurity C: 2-Hexadecynoic Acid (Hydrolysis) Product->Imp3 Aqueous Acid Workup

Workflow of Methyl 2-hexadecynoate synthesis and mechanistic origins of primary impurities.

Section 2: Troubleshooting FAQs

Q1: My final product contains a significant impurity with an IR stretch around 1950 cm⁻¹. What is this, and how do I prevent it? Answer: The presence of an IR stretch at ~1950 cm⁻¹ and vinylic protons in the 5.0–5.6 ppm range on ¹H NMR confirms the formation of methyl 2,3-hexadecadienoate (an allene isomer).

  • Causality: α,β -acetylenic esters are highly susceptible to base-catalyzed isomerization. If unreacted lithium pentadecynylide or excess n-BuLi remains in the mixture as the product forms, it abstracts the slightly acidic γ -protons (adjacent to the alkyne). This causes the triple bond to migrate, forming the thermodynamically stable conjugated allene, which is a known inhibitor of enoyl-CoA reductase[1].

  • Solution: Ensure a slight stoichiometric excess of the electrophile (methyl chloroformate) and maintain strict low temperatures (-78 °C) until the quench is complete.

Q2: I am observing an[M-H]⁻ peak at m/z 251.2 in negative-mode LC-MS, but my target is an ester. Is this normal? Answer: No. Esters do not typically ionize well in negative ESI mode. The presence of this peak strongly indicates hydrolysis back to 2-hexadecynoic acid .

  • Causality: The signal arises from the free carboxylic acid, which forms via hydrolysis of your methyl ester during an overly aggressive aqueous workup (e.g., using strong acids or prolonged exposure to basic aqueous conditions)[3].

  • Solution: Buffer your workup using saturated aqueous NH₄Cl instead of HCl or NaOH. Validate ester integrity by confirming the presence of the 3.75 ppm singlet in ¹H NMR.

Q3: I am using the alternative Pd(II)-catalyzed oxidative carbonylation of 1-pentadecyne with methanol. Why am I seeing a high concentration of 1,4-disubstituted 1,3-diynes? Answer: You are observing the Glaser homocoupling product (1,4-ditridecyl-1,3-butadiyne), a classic side reaction in oxidative alkyne chemistry.

  • Causality: In the presence of Pd(II), oxygen, and a terminal alkyne, competitive oxidative dimerization occurs if the carbon monoxide concentration is too low or mass transfer is poor.

  • Solution: Increase the CO partial pressure and ensure vigorous stirring. Utilizing a specific amine ligand like TMEDA (tetramethylethylenediamine) can heavily suppress homocoupling while promoting the desired oxidative carbonylation to the 2-alkynoate[4].

Section 3: Quantitative Impurity Characterization Data

To ensure absolute trustworthiness in your analytical profiling, use the following self-validating multiparametric data to distinguish the target product from its common impurities.

Compound / ImpurityHPLC RT (Relative)GC-MS (m/z)¹H NMR Key Shifts (CDCl₃, ppm)FT-IR Key Bands (cm⁻¹)
Methyl 2-Hexadecynoate (Target)1.00266[M]⁺3.75 (s, 3H, -OCH₃ )2.32 (t, 2H, -CH₂ -C≡C)2235 (C≡C stretch)1715 (C=O ester)
1-Pentadecyne (Impurity A)1.15208[M]⁺2.18 (td, 2H, -CH₂ -C≡C)1.93 (t, 1H, ≡C-H )3310 (≡C-H stretch)2120 (C≡C stretch)
Methyl 2,3-Hexadecadienoate (Impurity B)0.95266 [M]⁺5.55 (m, 1H, =CH -)5.20 (m, 1H, =CH -)1950 (C=C=C allene)1725 (C=O ester)
2-Hexadecynoic Acid (Impurity C)0.60252 [M]⁺2.35 (t, 2H, -CH₂ -C≡C)11.0 (br s, 1H, -COOH )3200-2500 (O-H broad)1690 (C=O acid)
Section 4: Validated Experimental Protocol

The following step-by-step methodology is engineered as a self-validating system to synthesize methyl 2-hexadecynoate while systematically eliminating the risk of allene isomerization and acid hydrolysis.

Objective: Synthesize methyl 2-hexadecynoate via lithiation of 1-pentadecyne.

  • System Preparation: Flame-dry a 250 mL 3-neck round-bottom flask under argon. Add 1-pentadecyne (10.0 mmol) and anhydrous THF (50 mL).

  • Lithiation: Cool the solution to -78 °C using a dry ice/acetone bath. Dropwise add n-butyllithium (10.5 mmol, 2.5 M in hexanes) over 15 minutes.

    • Causality: Strict temperature control prevents localized heating, which can lead to premature precipitation of the lithium salt or unwanted side reactions.

  • Self-Validation Check 1 (Completion of Lithiation): Stir for 30 minutes at -78 °C. Pull a 0.1 mL aliquot, quench in D₂O, and analyze via rapid ¹H NMR. You must confirm >98% disappearance of the terminal alkyne proton at 1.93 ppm before proceeding.

  • Electrophilic Quench: Add methyl chloroformate (12.0 mmol) dropwise.

    • Causality: Using a stoichiometric excess of the electrophile ensures complete consumption of the strongly basic lithium pentadecynylide, preventing it from acting as a base and isomerizing the newly formed ester into an allene[1].

  • Controlled Warming and Workup: Allow the reaction to slowly warm to 0 °C over 2 hours. Quench with saturated aqueous NH₄Cl (30 mL).

    • Causality: Avoiding strong acids (like HCl) during the quench prevents the hydrolysis of the methyl ester to 2-hexadecynoic acid[3].

  • Extraction: Extract the aqueous layer with diethyl ether (3 x 30 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purification & Final Validation: Purify via flash column chromatography (silica gel, hexanes:ethyl acetate 98:2).

    • Self-Validation Check 2: Run GC-FID and FT-IR on the purified fractions to verify the absolute absence of the allene isomer (1950 cm⁻¹) prior to biological testing.

References
  • [1] Wood, R., & Lee, T. (1981). Metabolism of 2-hexadecynoate and inhibition of fatty acid elongation. Journal of Biological Chemistry, 256(23), 12379-12386. URL: [Link]

  • [4] Cao, Q., Hughes, N. L., & Muldoon, M. J. (2016). Synthesis of 2-Alkynoates by Palladium(II)-Catalyzed Oxidative Carbonylation of Terminal Alkynes and Alcohols. Chemistry - A European Journal, 22(34), 11982-11986. URL: [Link]

  • [3] Carballeira, N. M., et al. (2006). 2,6-Hexadecadiynoic acid and 2,6-nonadecadiynoic acid: novel synthesized acetylenic fatty acids as potent antifungal agents. Lipids, 41(5), 507-511. URL: [Link]

  • [2] Sanabria-Ríos, D. J., et al. (2020). Chemical conjugation of 2-hexadecynoic acid to C5-Curcumin enhances its antibacterial activity against multi-drug resistant bacteria. Bioorganic Chemistry, 104, 104251. URL: [Link]

Sources

Troubleshooting

Technical Support Center: Preventing Degradation of Methyl 2-hexadecynoate

Welcome to the Technical Support Center for Methyl 2-hexadecynoate (CAS: 63125-05-3). As an α,β -alkynoate fatty acid methyl ester (FAME), this compound is a highly specialized tool utilized primarily as an inhibitor of...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for Methyl 2-hexadecynoate (CAS: 63125-05-3). As an α,β -alkynoate fatty acid methyl ester (FAME), this compound is a highly specialized tool utilized primarily as an inhibitor of fatty acid elongation systems in both mammalian hepatic models and mycobacterial biosynthesis [1][2].

Despite its critical utility in lipid metabolism research, the conjugated triple bond and ester linkage render Methyl 2-hexadecynoate susceptible to specific degradation pathways during long-term storage. This guide is designed by our Senior Application Scientists to help you troubleshoot degradation issues, understand the underlying chemical mechanisms, and implement self-validating storage protocols.

Mechanistic Troubleshooting (FAQs)

Q: Why is my Methyl 2-hexadecynoate sample showing reduced efficacy in fatty acid elongation inhibition assays after 3 months of storage at 4°C? A: The primary culprits are autoxidation and ester hydrolysis . While alkynes are generally less prone to autoxidation than alkenes, the propargylic carbons (specifically the C4 position) in Methyl 2-hexadecynoate can still form hydroperoxides when exposed to atmospheric oxygen and ambient light over time [3]. Furthermore, ambient moisture at 4°C drives the hydrolysis of the methyl ester, yielding 2-hexadecynoic acid and methanol. Although 2-hexadecynoic acid is biologically active, the loss of the methyl group alters the compound's lipophilicity and cellular uptake kinetics, leading to inconsistent in vitro assay results.

Q: I detected high-molecular-weight impurities and a shift in the NMR spectrum (appearance of vinylic protons at ~5.5 ppm). What happened? A: Your sample has undergone isomerization and subsequent oligomerization . The α,β -alkynoate system is thermodynamically driven to isomerize into a 2,3-allenoate if exposed to trace basic impurities (e.g., from unwashed glassware or alkaline solvent residues) or elevated temperatures. The resulting allenoate is highly reactive and can undergo cycloadditions or Michael-type oligomerization, forming high-molecular-weight polymeric sludge that ruins the compound's structural integrity [2].

Q: Can I store Methyl 2-hexadecynoate in aqueous buffers or protic solvents to save time before assays? A: No. Storing this compound in aqueous buffers or protic solvents (like methanol or ethanol) for extended periods accelerates hydrolysis and transesterification. Always store the compound neat (as a pure liquid/solid) or as a concentrated stock solution in an anhydrous, aprotic solvent like dry DMSO or DMF, and only dilute into aqueous buffers immediately prior to your experiment.

Quantitative Data on Storage Stability

To ensure experimental reproducibility, adherence to strict storage parameters is required. The table below summarizes the expected stability of α,β -alkynoate FAMEs under various conditions, derived from accelerated degradation studies [3].

Storage TemperatureAtmosphereMoisture ControlEstimated Shelf LifePrimary Degradation Pathway
25°C (Room Temp) Ambient AirNone< 1 MonthRapid Oxidation & Hydrolysis
4°C (Refrigerator) Ambient AirNone2 - 3 MonthsHydrolysis & Slow Oxidation
-20°C (Freezer) Nitrogen ( N2​ )Desiccated12 - 18 MonthsTrace Isomerization
-80°C (Ultra-Low) Argon ( Ar )Desiccated> 24 Months Highly Stable (Negligible)

Experimental Protocol for Safe Storage & Handling

To prevent degradation, implement the following step-by-step, self-validating protocol. This workflow ensures that every point of failure (oxygen, moisture, temperature) is systematically controlled.

Step 1: Aliquoting (Minimizing Freeze-Thaw Cycles)

  • Action: Upon receiving the bulk compound, immediately divide it into single-use aliquots (e.g., 5–10 mg per amber glass vial).

  • Causality: Repeated thermal cycling introduces condensation and accelerates isomerization. Single-use aliquots ensure the stock integrity remains uncompromised.

Step 2: Inert Gas Blanketing

  • Action: Purge each vial with a gentle stream of Argon gas before sealing with a PTFE-lined cap.

  • Causality: Argon is denser than atmospheric air ( 1.78 g/L vs 1.22 g/L). It sinks to the bottom of the vial, creating a protective physical blanket over the compound that effectively displaces oxygen, halting the autoxidation cascade.

Step 3: Desiccation & Temperature Control

  • Action: Place the Argon-purged vials into a secondary sealed container (e.g., a desiccator jar or sealed bag) containing indicating silica gel or Drierite. Store this secondary container at -80°C .

  • Self-Validation: The indicating desiccant serves as a visual validation system. If the desiccant changes color (e.g., blue to pink), the moisture barrier has been breached, alerting you to potential hydrolysis risks before you run a failed assay.

Step 4: The Thawing Protocol (Critical)

  • Action: When retrieving an aliquot, remove the vial from the -80°C freezer and let it sit at room temperature for at least 30 minutes before opening .

  • Self-Validation: Observe the exterior of the vial. Condensation will form on the cold glass. Do not open the vial until this external condensation has completely evaporated. This visually validates that the vial has reached thermal equilibrium, preventing ambient moisture from being sucked into the vial and causing hydrolysis.

Visualizing the Degradation Pathways

The following diagram maps the specific chemical triggers to their respective degradation outcomes, helping you identify which environmental control failed based on your analytical results.

G Target Methyl 2-hexadecynoate (Intact α,β-Alkynoate) Oxidation Propargylic Hydroperoxides & Cleavage Products Target->Oxidation O2, Light (Autoxidation) Hydrolysis 2-Hexadecynoic Acid + Methanol Target->Hydrolysis H2O (Ester Cleavage) Isomerization 2,3-Allenoate Intermediates & Oligomeric Sludge Target->Isomerization Heat, Trace Base (Rearrangement)

Caption: Mechanistic degradation pathways of Methyl 2-hexadecynoate during improper storage.

References

  • Wood, R., Lee, T., & Gershon, H. "Metabolism of 2-hexadecynoate and inhibition of fatty acid elongation." PubMed - NIH. Available at:[Link]

  • Kapil, S., et al. "Dual Inhibition of Mycobacterial Fatty Acid Biosynthesis and Degradation by 2-Alkynoic Acids." ResearchGate. Available at:[Link]

Reference Data & Comparative Studies

Validation

Comparative Technical Guide: Methyl 2-Hexadecynoate vs. 2-Hexadecynoic Acid in Lipid Metabolism and Antimicrobial Research

Executive Summary In the landscape of lipid-based drug development and metabolic research, acetylenic fatty acids represent a powerful class of enzyme inhibitors. 2-Hexadecynoic acid (2-HDA) and its esterified derivative...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the landscape of lipid-based drug development and metabolic research, acetylenic fatty acids represent a powerful class of enzyme inhibitors. 2-Hexadecynoic acid (2-HDA) and its esterified derivative, Methyl 2-hexadecynoate , share an identical 16-carbon backbone with a C2 triple bond. However, their physicochemical differences dictate entirely divergent applications. 2-HDA is the molecule of choice for in vitro antimicrobial, antimalarial, and enzyme-inhibition assays[1],[2]. Conversely, Methyl 2-hexadecynoate’s enhanced lipophilicity makes it the premier choice for in vivo dietary studies targeting hepatic fatty acid elongation and systemic lipid metabolism[3],[4].

This guide objectively compares their mechanistic profiles, performance metrics, and standardizes the experimental protocols required to deploy them effectively.

Physicochemical Properties & Structural Dynamics

The addition of a methyl group to the carboxylate of 2-HDA eliminates its hydrogen-bond donor capacity, significantly altering its partition coefficient (LogP) and bioavailability.

Property2-Hexadecynoic Acid (2-HDA)Methyl 2-hexadecynoate
Chemical Nature Free Fatty AcidFatty Acid Methyl Ester (FAME)
CAS Number 2834-03-9[5]76293-70-4[6]
Molecular Formula C₁₆H₂₈O₂C₁₇H₃₀O₂
Molecular Weight 252.39 g/mol [5]266.4 g/mol [7]
cLogP (Hydrophobicity) ~6.50[2]> 6.5 (Highly Lipophilic)
Primary Research Utility In vitro target inhibition (FAS-II, ATPases)In vivo dietary lipid modulation

Mechanistic Divergence: Pathway Targeting

2-Hexadecynoic Acid (2-HDA): The Direct Inhibitor

As a free acid, 2-HDA directly interfaces with and inhibits multiple pathogenic targets:

  • Antimalarial (FAS-II Pathway): 2-HDA is a potent inhibitor of the Plasmodium falciparum FAS-II enzymes, specifically targeting enoyl-ACP reductase (PfFabI) and β-hydroxyacyl-ACP dehydratase (PfFabZ), arresting both erythrocytic and liver-stage infections[1].

  • Antimicrobial & Membrane Disruption: Against Methicillin-Resistant Staphylococcus aureus (MRSA), 2-HDA rapidly permeates the bacterial membrane, causing severe depolarization, pore formation, and cell death[2].

  • Conjugation Inhibition (COIN): 2-HDA acts as a non-competitive inhibitor of the TrwD traffic ATPase. By blocking this enzyme, it prevents the horizontal gene transfer of antibiotic resistance plasmids (like IncF) across bacterial populations[8].

  • Mycobacterial Dual-Inhibition: In Mycobacterium smegmatis, 2-HDA is metabolized into 3-ketohexadecanoic acid (which blocks fatty acid biosynthesis via InhA) and 3-hexadecynoic acid (which inhibits fatty acid degradation)[9].

Methyl 2-Hexadecynoate: The In Vivo Metabolic Modulator

Methyl 2-hexadecynoate is utilized primarily to bypass the acute cellular toxicity and poor systemic absorption of free fatty acid boluses.

  • Hepatic Elongation Inhibition: When administered via diet, it acts as a prodrug/modulator that preferentially inhibits the microsomal fatty acid elongation system[4].

  • Metabolic Shifting: This inhibition forces a massive hepatic accumulation of palmitate (C16:0) and hexadecenoates (C16:1), while drastically depleting stearate (C18:0) and octadecenoates (C18:1)[3].

MOA HDA 2-Hexadecynoic Acid (Free Acid) FASII FAS-II Pathway (PfFabI / PfFabZ) HDA->FASII Direct Inhibition Membrane Bacterial Membrane (Depolarization) HDA->Membrane Disruption / Pore Formation Metabolites 3-ketohexadecanoic acid & 3-hexadecynoic acid HDA->Metabolites Mycobacterial Metabolism MeHDA Methyl 2-hexadecynoate (Methyl Ester) Elongation Microsomal FA Elongation (Hepatic) MeHDA->Elongation In vivo Inhibition LipidShift Accumulation of C16:0/C16:1 Decrease in C18:0/C18:1 Elongation->LipidShift Metabolic Shift Metabolites->FASII Blocks FA Synthesis

Diagram 1: Divergent mechanistic pathways of 2-Hexadecynoic Acid and Methyl 2-hexadecynoate.

Comparative Efficacy & Experimental Readouts

The following table synthesizes the quantitative performance of both compounds across their respective primary assays.

Target / ModelCompound UsedKey Experimental FindingReference
PfFabI Enzyme 2-HDAIC₅₀ = 0.38 ± 0.03 μg/mL[1]
PfFabZ Enzyme 2-HDAIC₅₀ = 0.58 ± 0.11 μg/mL[1]
MRSA (ATCC 43300) 2-HDAViability reduced to <10% at 7.8 μg/mL[2]
Rat Hepatic Model Methyl 2-hexadecynoate25% decrease in body weight; massive C16:0 accumulation[3]
TrwD ATPase 2-HDANon-competitive inhibition of plasmid conjugation[8]

Self-Validating Experimental Protocols

To ensure reproducibility and scientific rigor, the following methodologies are designed as self-validating systems.

Protocol A: In Vitro Membrane Depolarization Assay (Using 2-HDA)

Causality Focus: To prove that 2-HDA exerts antimicrobial activity via physical membrane disruption rather than solely through metabolic starvation, researchers must measure real-time voltage changes across the bacterial envelope[2].

  • Compound Preparation: Dissolve 2-HDA in DMSO to yield a 10 mg/mL stock solution.

  • Bacterial Culture: Grow MRSA strains to the mid-logarithmic phase (OD₆₀₀ ~0.5) in Mueller-Hinton broth to ensure active membrane synthesis.

  • Treatment: Expose the bacterial aliquots to 2-HDA at sub-lethal and lethal concentrations (e.g., 3.9 μg/mL to 31.3 μg/mL) for 30 minutes.

  • Fluorescent Staining: Introduce DiBAC₄(3) (Bis-(1,3-Dibutylbarbituric Acid)Trimethine Oxonol) to the suspension.

    • Why? DiBAC₄(3) is a voltage-sensitive dye that is excluded by healthy, polarized membranes. It only enters depolarized cells, where it binds to intracellular proteins and exhibits enhanced fluorescence.

  • Validation & Readout: Analyze via Flow Cytometry. A dose-dependent rightward shift in the FITC channel confirms that 2-HDA directly compromises membrane integrity.

Protocol B: In Vivo Hepatic Lipid Elongation Assay (Using Methyl 2-hexadecynoate)

Causality Focus: To observe the systemic inhibition of elongases without triggering the acute gastrointestinal toxicity associated with free fatty acids, the highly lipophilic methyl ester is integrated directly into the animal's diet[3].

  • Diet Formulation: Homogeneously incorporate Methyl 2-hexadecynoate into a standardized low-fat rodent diet.

  • Administration: Feed the formulated diet to the rodent cohort for 30 days. Monitor for clinical signs of essential fatty acid deficiency (e.g., dermatitis, weight loss).

  • Lipid Extraction: Post-euthanasia, extract hepatic lipids using the Folch method (Chloroform:Methanol 2:1).

    • Why? The biphasic Folch extraction ensures the quantitative recovery of both neutral triglycerides and polar structural phospholipids, preventing data skew.

  • Derivatization: Convert the extracted lipids into Fatty Acid Methyl Esters (FAMEs) using BF₃-methanol to ensure volatility.

  • Validation & Readout: Analyze the FAMEs via GC-MS. The assay is validated by calculating the C16:0/C18:0 and C16:1/C18:1 ratios. A statistically significant spike in these ratios confirms the targeted inhibition of the microsomal elongation system[4].

Workflow Prep1 2-HDA Prep (DMSO Stock) InVitro In Vitro Assays (MRSA / Plasmodium) Prep1->InVitro Apply Prep2 Methyl Ester Prep (Dietary Admixture) InVivo In Vivo Models (Rat Hepatic Diet) Prep2->InVivo Feed 30 Days Analysis1 Flow Cytometry (DiBAC4(3) Staining) InVitro->Analysis1 Measure Depolarization Analysis2 GC-MS Profiling (FAME Analysis) InVivo->Analysis2 Quantify Lipid Shift

Diagram 2: Standardized experimental workflows for in vitro and in vivo lipid analyses.

Conclusion & Selection Guide

The choice between these two structural analogs must be dictated by the experimental environment:

  • Select 2-Hexadecynoic Acid (2-HDA) for target-based drug discovery, direct enzyme kinetic assays (FAS-II, ATPases), and in vitro antimicrobial screening where direct molecular interaction is required.

  • Select Methyl 2-hexadecynoate for in vivo dietary interventions, pharmacokinetic modeling, and studies aimed at systemically modulating hepatic fatty acid elongation profiles.

Sources

Comparative

"Methyl 2-hexadecynoate" activity compared to saturated fatty acid esters

Comparative Guide: Methyl 2-Hexadecynoate vs. Saturated Fatty Acid Esters in Lipid Metabolism and Drug Development Executive Summary Methyl 2-hexadecynoate (M2H) is a synthetic, 16-carbon acetylenic fatty acid ester dist...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Comparative Guide: Methyl 2-Hexadecynoate vs. Saturated Fatty Acid Esters in Lipid Metabolism and Drug Development

Executive Summary

Methyl 2-hexadecynoate (M2H) is a synthetic, 16-carbon acetylenic fatty acid ester distinguished by a highly reactive triple bond at the Δ2 position[1]. In contrast, saturated fatty acid esters, such as methyl palmitate, lack this unsaturation and function as standard physiological energy sources and structural substrates. This guide provides an objective, data-driven comparison of their biological activities, focusing on their divergent roles: while saturated esters sustain normal lipid metabolism, M2H acts as a potent, mechanism-based inhibitor of mammalian fatty acid elongation[2] and a dual-disruptor of mycobacterial lipid homeostasis[3].

Mechanistic Divergence: The Causality of the Δ2 -Alkyne

The fundamental difference in biological activity between M2H and saturated esters is dictated entirely by the chemical reactivity of the Δ2 -alkyne moiety.

Saturated Fatty Acid Esters: When fully saturated esters (e.g., methyl palmitate) enter a cell, they undergo standard intracellular hydrolysis and are converted to acyl-CoA derivatives (e.g., palmitoyl-CoA). These derivatives seamlessly integrate into the standard fatty acid elongation cycle (condensation, reduction, dehydration, reduction) or β -oxidation pathways without hindering the enzymatic machinery.

Methyl 2-Hexadecynoate (M2H): M2H acts as a potent suicide inhibitor of lipid elongation[4]. Upon cellular entry, it is hydrolyzed and activated to 2-hexadecynoyl-CoA. Instead of being normally processed, this molecule is acted upon by an isomerase to produce a highly reactive 2,3-allene intermediate[2]. This allene specifically binds to and inhibits enoyl-CoA reductase , a critical enzyme in the microsomal elongation system[2]. Consequently, cells treated with M2H exhibit a massive accumulation of 16-carbon fatty acids (palmitate and hexadecenoates) and a concomitant depletion of 18-carbon elongated products (stearate and octadecenoates)[1].

Furthermore, in mycobacteria (e.g., Mycobacterium smegmatis), the free acid form of M2H exhibits a unique dual-inhibitory action[5]. It is metabolically converted into two toxic intermediates: 3-ketohexadecanoic acid , which blocks mycolic acid biosynthesis, and 3-hexadecynoic acid , which halts fatty acid degradation ( β -oxidation)[3]. Saturated fatty acids exhibit no such toxicity and are readily incorporated into the mycobacterial cell wall[6].

Comparative Activity Profiles

The following table summarizes the quantitative and qualitative differences between these two classes of lipid molecules based on established experimental data.

ParameterMethyl 2-Hexadecynoate (M2H)Saturated Fatty Acid Esters (e.g., Methyl Palmitate)
Structural Feature Contains Δ2 carbon-carbon triple bondFully saturated hydrocarbon chain
Microsomal Elongation Potent inhibitor (blocks C16 C18 conversion)[2]Standard substrate (readily elongated to C18)
Enzyme Target Enoyl-CoA reductase (via 2,3-allene intermediate)[2]None (acts as a standard substrate for the elongase complex)
Cellular Lipid Profile Accumulation of C16:0 / C16:1; Depletion of C18:0 / C18:1[1]Normal physiological distribution of C16, C18, and C20 species
Mycobacterial Activity Bactericidal (MIC 10 μ M against M. smegmatis)[3]Non-toxic (readily incorporated into mycolic acids)[6]

Experimental Methodologies

To objectively evaluate the performance of M2H against saturated esters, the following self-validating experimental workflows are recommended.

Protocol A: In Vitro Microsomal Elongation Assay

Rationale: To validate the specific inhibition of the microsomal elongation system by M2H via the tracking of radiolabeled carbon chain extension.

  • Microsome Isolation: Homogenize rat liver tissue in 0.25 M sucrose buffer. Isolate the microsomal fraction via differential ultracentrifugation (100,000 x g for 60 minutes at 4°C).

  • Reaction Assembly: In a 1 mL reaction volume, combine 1 mg microsomal protein, 0.5 mM NADPH, 50 μ M [2−14C] malonyl-CoA, and 50 μ M of either M2H or Methyl Palmitate (solubilized in minimal BSA).

  • Incubation & Extraction: Incubate at 37°C for 30 minutes. Terminate the reaction with 10% methanolic KOH. Saponify the mixture and extract free fatty acids using hexane.

  • Derivatization & Analysis: Convert the extracted lipids to fatty acid methyl esters (FAMEs) using BF 3​ -methanol. Quantify the conversion of C16 to C18 species using Radio-HPLC and GC-MS.

  • Validation Check: A successful mechanism-based block by M2H will show >90% of the radiolabel remaining trapped in the C16 fraction, whereas the saturated ester control will show robust, progressive incorporation into C18 and C20 fractions[2].

Protocol B: Mycobacterial Dual-Inhibition Assay

Rationale: To demonstrate the dual disruption of fatty acid biosynthesis and β -oxidation in Mycobacterium smegmatis by M2H metabolites.

  • Culture Preparation: Grow M. smegmatis mc 2 155 in Middlebrook 7H9 broth supplemented with OADC to an OD 600​ of 0.5.

  • Compound Administration: Treat parallel cultures with sub-inhibitory and inhibitory concentrations of M2H (e.g., 5 μ M and 20 μ M) versus Methyl Palmitate.

  • Metabolic Labeling: Pulse the cultures with [1−14C] acetate for 2 hours to track de novo lipid synthesis.

  • Lipid Extraction & TLC: Harvest the cells, extract total lipids using chloroform/methanol (2:1, v/v), and separate mycolic acids via 2D Thin-Layer Chromatography (TLC).

  • Validation Check: Autoradiography of M2H-treated cells will reveal the accumulation of 3-ketohexadecanoic acid and 3-hexadecynoic acid, with a complete absence of mature mycolic acids. Saturated ester controls will display normal, healthy mycolic acid profiles[3].

Pathway Visualizations

MammalianElongation M2H Methyl 2-hexadecynoate (C16 Alkyne) CoA_M2H 2-hexadecynoyl-CoA M2H->CoA_M2H Hydrolysis & CoA Activation SFA Methyl Palmitate (C16 Saturated) CoA_SFA Palmitoyl-CoA SFA->CoA_SFA Hydrolysis & CoA Activation Allene 2,3-Allene Intermediate CoA_M2H->Allene Isomerase Activity Elongase Standard Elongase Complex CoA_SFA->Elongase Substrate Recognition Reductase Enoyl-CoA Reductase Allene->Reductase Binds & Inhibits Block Elongation Blocked (Accumulation of C16) Reductase->Block Pathway Arrest Normal Normal Elongation (Conversion to C18) Elongase->Normal Successful Elongation

Mechanism of mammalian fatty acid elongation inhibition by 2-hexadecynoate vs normal processing.

MycobacterialInhibition M2H 2-Hexadecynoic Acid (Active Metabolite) Metab1 3-ketohexadecanoic acid M2H->Metab1 Cellular Metabolism Metab2 3-hexadecynoic acid M2H->Metab2 Cellular Metabolism Target1 Fatty Acid Biosynthesis (FAS Inhibition) Metab1->Target1 Blocks Mycolic Acid Synthesis Target2 Fatty Acid Degradation (β-Oxidation Block) Metab2->Target2 Blocks Energy Production Result Mycobacterial Cell Death Target1->Result Target2->Result

Dual inhibition of mycobacterial fatty acid biosynthesis and degradation by 2-alkynoic metabolites.

References

  • Wood, R., & Lee, T. (1981). Metabolism of 2-hexadecynoate and inhibition of fatty acid elongation. Journal of Biological Chemistry, 256(23), 12379-12386. URL:[Link]

  • Morbidoni, H. R., Vilchèze, C., Kremer, L., Bittman, R., Sacchettini, J. C., & Jacobs, W. R. Jr. (2006). Dual inhibition of mycobacterial fatty acid biosynthesis and degradation by 2-alkynoic acids. Chemistry & Biology, 13(3), 297-307. URL:[Link]

  • Wood, R., Lee, T., & Gershon, H. (1980). Effect of methyl 2-hexadecynoate on hepatic fatty acid metabolism. Lipids, 15(3), 141-150. URL:[Link]

Sources

Validation

Validating the Inhibitory Effect of Methyl 2-hexadecynoate on Fatty Acid Elongation: A Comparative Guide

For researchers, scientists, and drug development professionals, the search for potent and specific inhibitors of fatty acid elongation is a critical endeavor. This pathway, responsible for the synthesis of very-long-cha...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For researchers, scientists, and drug development professionals, the search for potent and specific inhibitors of fatty acid elongation is a critical endeavor. This pathway, responsible for the synthesis of very-long-chain fatty acids (VLCFAs), is implicated in numerous physiological processes and disease states, including metabolic disorders and cancer[1]. Among the chemical tools used to probe and potentially target this pathway is Methyl 2-hexadecynoate, an acetylenic fatty acid analogue.

This guide provides an in-depth, objective comparison of Methyl 2-hexadecynoate's performance with other alternatives, supported by experimental data and detailed protocols for its validation. We will delve into the causality behind experimental choices, ensuring that every protocol described is a self-validating system.

The Central Role of Fatty Acid Elongation

Fatty acid elongation is a fundamental metabolic process occurring in the endoplasmic reticulum, where fatty acids, primarily palmitate (C16:0) synthesized by fatty acid synthase (FAS), are extended by two-carbon units.[2] This cyclical process involves four key enzymatic reactions: condensation, reduction, dehydration, and a second reduction, ultimately producing VLCFAs.[3] These elongated fatty acids are essential components of cellular membranes, signaling molecules, and precursors for complex lipids like sphingolipids and glycerolipids.[3][4]

The rate-limiting step in this cycle is the initial condensation reaction, catalyzed by a family of enzymes known as fatty acid elongases (Elovl1-7 in mammals). Each ELOVL enzyme exhibits substrate specificity for fatty acids of different chain lengths and degrees of saturation.[5] Given their pivotal role, these elongases and other enzymes in the pathway are attractive targets for therapeutic intervention.

Mechanism of Action: Methyl 2-hexadecynoate

Methyl 2-hexadecynoate, and its active form 2-hexadecynoic acid, acts as a potent inhibitor of the microsomal fatty acid elongation system.[6] Its mechanism is not a simple competitive inhibition of one of the elongases. Instead, it undergoes metabolic activation within the cell.

Once converted to its CoA ester, 2-hexadecynoyl-CoA is acted upon by an isomerase, leading to the formation of a highly reactive 2,3-allene intermediate.[6] This allene is the key inhibitory species. It has been shown to inhibit the enoyl-CoA reductase, the enzyme responsible for the final reduction step in the elongation cycle.[6] The accumulation of the trans-Δ2-hexadecenoate intermediate is a hallmark of this inhibition.[6] There is also evidence to suggest that the fatty acid elongation system might be inhibited at another site as well.[6]

cluster_0 Inhibition of Fatty Acid Elongation by Methyl 2-hexadecynoate Methyl 2-hexadecynoate Methyl 2-hexadecynoate 2-Hexadecynoic Acid 2-Hexadecynoic Acid Methyl 2-hexadecynoate->2-Hexadecynoic Acid Hydrolysis 2-Hexadecynoyl-CoA 2-Hexadecynoyl-CoA 2-Hexadecynoic Acid->2-Hexadecynoyl-CoA Activation (Acyl-CoA Synthetase) 2,3-Allene Intermediate 2,3-Allene Intermediate 2-Hexadecynoyl-CoA->2,3-Allene Intermediate Isomerase Enoyl-CoA Reductase Enoyl-CoA Reductase 2,3-Allene Intermediate->Enoyl-CoA Reductase Inhibition Fatty Acid Elongation Cycle Fatty Acid Elongation Cycle Enoyl-CoA Reductase->Fatty Acid Elongation Cycle Is a key enzyme in

Caption: Mechanism of Methyl 2-hexadecynoate Inhibition.

Comparative Analysis of Fatty Acid Elongation Inhibitors

While Methyl 2-hexadecynoate is a valuable research tool, other classes of compounds also inhibit fatty acid elongation. A direct comparison of potency can be challenging due to varying experimental conditions across different studies. However, we can summarize their key characteristics.

Inhibitor ClassExample Compound(s)Target/Mechanism of ActionPotency/Effective ConcentrationKey References
Acetylenic Fatty Acids Methyl 2-hexadecynoateForms a 2,3-allene intermediate that inhibits enoyl-CoA reductase.[6]Micromolar range (specific IC50 values not readily available in reviewed literature)[6]
Thiocarbamates PebulateInhibition of fatty acid elongation, necessary for surface lipid biosynthesis.[7]-[7]
Chloroacetamides Metazachlor, Metolachlor, ButachlorSpecific inhibition of the formation of saturated VLCFAs (C20, C22, C24).[8]10 to 100 nM for 50% inhibition of VLCFA formation in cucumber and barley.[8][8]
Indolediones Compound 37 (from a specific study)Selective inhibitor of ELOVL6.[9]Potent inhibition of ELOVL6 activity in mouse liver after oral administration.[9][9]

Note: The potencies listed are for the example compounds and may not be directly comparable due to different assay systems and organisms.

Experimental Validation Protocols

To rigorously validate the inhibitory effect of Methyl 2-hexadecynoate and compare it to other compounds, well-controlled experiments are essential. Below are detailed protocols for both in vitro and cell-based assays.

Protocol 1: In Vitro Fatty Acid Elongation Assay Using Liver Microsomes

This assay directly measures the enzymatic activity of the fatty acid elongation machinery in a cell-free system. Liver microsomes are a rich source of these enzymes.[10]

Rationale: This method allows for the direct assessment of the inhibitor's effect on the enzymatic machinery without the complexities of cellular uptake and metabolism.

cluster_1 In Vitro Fatty Acid Elongation Assay Workflow start Start: Isolate Liver Microsomes assay_setup Set up Assay Reaction: - Microsomes - [14C]Malonyl-CoA - Acyl-CoA Substrate - NADPH - Inhibitor (e.g., Methyl 2-hexadecynoate) start->assay_setup incubation Incubate at 37°C assay_setup->incubation saponification Stop Reaction & Saponify Lipids (KOH/Methanol) incubation->saponification acidification Acidify to Protonate Fatty Acids (HCl) saponification->acidification extraction Extract Fatty Acids (Hexane) acidification->extraction quantification Quantify Radioactivity (Scintillation Counting) extraction->quantification end End: Determine Inhibition quantification->end

Caption: Workflow for In Vitro Fatty Acid Elongation Assay.

Step-by-Step Methodology:

  • Preparation of Liver Microsomes:

    • Homogenize fresh or snap-frozen liver tissue in a suitable buffer (e.g., 250 mM sucrose, 10 mM Tris-HCl, pH 7.4) containing protease inhibitors.[10]

    • Perform differential centrifugation to pellet the microsomal fraction.

    • Resuspend the microsomal pellet in a storage buffer and determine the protein concentration. Microsomes can be stored at -80°C.[11]

  • Enzymatic Assay for Fatty Acid Elongation:

    • In a microfuge tube, prepare the reaction mixture containing:

      • Buffer (e.g., 100 mM Tris-HCl, pH 7.4)

      • NADPH (a required cofactor)[10][11]

      • A fatty acyl-CoA substrate (e.g., palmitoyl-CoA)

      • [14C]-Malonyl-CoA (as the radiolabeled two-carbon donor)

      • The inhibitor (Methyl 2-hexadecynoate) at various concentrations. For the control, add the vehicle (e.g., ethanol or DMSO).

    • Pre-incubate the mixture for a few minutes at 37°C.

    • Initiate the reaction by adding the liver microsomes.

    • Incubate for a defined period (e.g., 20 minutes) at 37°C.[11]

  • Extraction and Analysis of Fatty Acid Products:

    • Stop the reaction by adding a strong base to saponify the fatty acyl-CoAs (e.g., 5 M KOH in 10% methanol) and incubate at 65°C for 1 hour.[11]

    • Acidify the reaction mixture with a strong acid (e.g., 5 M HCl) to protonate the free fatty acids.[11]

    • Extract the radiolabeled fatty acids with an organic solvent like hexane.[11]

    • Measure the radioactivity in the hexane phase using a scintillation counter.

  • Data Analysis and Controls:

    • Negative Control: A reaction without NADPH should be included to determine the background radioactivity.[10][11]

    • Positive Control: A reaction without any inhibitor.

    • Calculate the percentage of inhibition at each concentration of Methyl 2-hexadecynoate and determine the IC50 value.

Protocol 2: Assessing Fatty Acid Elongation in Cultured Cells

This assay measures the effect of the inhibitor on fatty acid elongation within a living cell, providing insights into its bioavailability and cellular activity.[10]

Rationale: This method provides a more physiologically relevant context, accounting for cellular uptake, metabolism, and potential off-target effects of the inhibitor.

Step-by-Step Methodology:

  • Cell Culture and Treatment:

    • Plate cells (e.g., hepatocytes, cancer cell lines) at an appropriate density and allow them to adhere.

    • Treat the cells with varying concentrations of Methyl 2-hexadecynoate or other inhibitors for a predetermined duration.

  • Radiolabeling of Fatty Acids:

    • Add a radiolabeled fatty acid precursor, such as [14C]-acetate or a specific [14C]-fatty acid (e.g., [14C]-palmitic acid), to the culture medium.

    • Incubate for a period sufficient for the precursor to be taken up and metabolized by the cells.

  • Lipid Extraction and Analysis:

    • Wash the cells to remove excess radiolabel.

    • Harvest the cells and extract the total lipids using a method like the Folch extraction (chloroform:methanol).[12]

    • Saponify the extracted lipids to release the fatty acids.

    • Convert the fatty acids to their methyl esters (FAMEs) for analysis.[12]

    • Analyze the FAMEs by gas chromatography (GC) coupled with a radioactivity detector or by collecting fractions for scintillation counting.[12][13] This will allow for the separation and quantification of different fatty acid species.

  • Data Analysis:

    • Determine the ratio of elongated fatty acids (e.g., C18:0, C20:0) to the precursor fatty acid (e.g., C16:0).

    • Compare these ratios between control and inhibitor-treated cells to calculate the percentage of inhibition.

Conclusion

Methyl 2-hexadecynoate is a valuable tool for studying fatty acid elongation due to its well-characterized mechanism of action involving the formation of a reactive allene intermediate that inhibits enoyl-CoA reductase.[6] While direct, side-by-side comparative data with other inhibitors like thiocarbamates and chloroacetamides is sparse in the literature, the protocols outlined in this guide provide a robust framework for researchers to perform such comparisons in their own laboratories. By employing both in vitro and cell-based assays with appropriate controls, scientists can accurately validate the inhibitory effects of Methyl 2-hexadecynoate, determine its potency, and benchmark its performance against other modulators of this critical metabolic pathway. This will ultimately aid in the discovery and development of new therapeutic agents targeting fatty acid elongation.

References

  • - PubMed, National Institutes of Health.

  • - MDPI.

  • - PMC, National Institutes of Health.

  • - Diva-portal.org.

  • - passel.unl.edu.

  • - PubMed, National Institutes of Health.

  • - PubMed, National Institutes of Health.

  • - ResearchGate.

  • - Oxford Academic.

  • - PubMed, National Institutes of Health.

  • - PubMed, National Institutes of Health.

  • - ResearchGate.

  • - PubMed, National Institutes of Health.

  • - ResearchGate.

  • - Bio-protocol.

  • - MDPI.

  • - PubMed, National Institutes of Health.

  • - AOCS.

Sources

Comparative

Cross-reactivity of "Methyl 2-hexadecynoate" with other lipid-modifying enzymes

As a Senior Application Scientist specializing in lipid metabolism and enzyme inhibitor profiling, I frequently encounter researchers utilizing Methyl 2-hexadecynoate (CAS 76293-70-4) as a chemical probe. Often, it is mi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist specializing in lipid metabolism and enzyme inhibitor profiling, I frequently encounter researchers utilizing Methyl 2-hexadecynoate (CAS 76293-70-4) as a chemical probe. Often, it is mistakenly treated as a highly selective inhibitor of fatty acid elongation. However, rigorous enzymatic profiling reveals a far more complex landscape.

Methyl 2-hexadecynoate is a lipophilic prodrug. Upon crossing the cell membrane, it is rapidly hydrolyzed by intracellular esterases into its active free-acid form, 2-hexadecynoic acid (2-HDA) . Once activated, 2-HDA acts as a multi-target inhibitor, demonstrating profound cross-reactivity with Type II Fatty Acid Synthases (FAS-II) in apicomplexan parasites, β-oxidation pathways in mycobacteria, and even bacterial conjugation machinery.

This guide objectively compares the cross-reactivity profile of Methyl 2-hexadecynoate against other standard lipid-modifying inhibitors and provides a self-validating experimental workflow to isolate its specific mechanistic effects.

Comparative Cross-Reactivity Profiling

When designing screens for lipid-modifying drugs, it is critical to map the off-target and cross-reactive landscape of your reference compounds. The table below summarizes the quantitative and qualitative performance of 2-HDA (the active moiety of Methyl 2-hexadecynoate) against industry-standard inhibitors.

Target Enzyme / PathwayMethyl 2-hexadecynoate (via 2-HDA)Cerulenin (Standard)Triclosan (Standard)Isoniazid (Standard)
Microsomal Elongase (Enoyl-CoA Reductase) +++ (Mechanism-based inhibition via 2,3-allene)+ (Weak, primarily targets FAS)- (Inactive)- (Inactive)
Plasmodial FAS-II (PfFabI) +++ (IC₅₀: 0.38 μg/ml; Non-competitive)- (Inactive)+++ (Competitive)- (Inactive)
Plasmodial FAS-II (PfFabZ) +++ (IC₅₀: 0.58 μg/ml; Competitive)- (Inactive)- (Inactive)- (Inactive)
Mycobacterial β-oxidation +++ (via 3-hexadecynoic acid metabolite)- (Inactive)- (Inactive)- (Inactive)
Mycobacterial FAS-II (InhA) ++ (via 3-ketohexadecanoic acid metabolite)- (Inactive)++ (Direct binding)+++ (Requires KatG activation)
Bacterial Conjugation (TrwD ATPase) +++ (Specific inhibition of IncF plasmids)- (Inactive)- (Inactive)- (Inactive)

Data synthesized from in vitro enzymatic assays and radiometric profiling.

Mechanistic Pathways of Multi-Enzyme Inhibition

The broad cross-reactivity of Methyl 2-hexadecynoate is driven by its unique metabolic fate within different subcellular and microbial environments:

  • Microsomal Elongation Arrest: In mammalian cells, 2-HDA is activated to its CoA ester and acted upon by an isomerase to produce a reactive 2,3-allene intermediate. This allene acts as a suicide inhibitor of enoyl-CoA reductase, leading to a massive accumulation of trans-Δ2-hexadecenoate and a concomitant decrease in stearate [[1]]([Link]) [[2]]([Link]).

  • Plasmodial FAS-II Collapse: In Plasmodium falciparum, 2-HDA exhibits dual-target cross-reactivity. It non-competitively inhibits the enoyl-ACP reductase (PfFabI) and competitively inhibits the β-hydroxyacyl-ACP dehydratase (PfFabZ), effectively arresting the parasite in both erythrocytic and liver stages [[3]]([Link]) .

  • Mycobacterial Dual-Inhibition: In Mycobacterium smegmatis, sub-inhibitory concentrations of 2-HDA are elongated into mycolic acids. However, at toxic concentrations, it is metabolized into 3-ketohexadecanoic acid (which blocks fatty acid biosynthesis) and 3-hexadecynoic acid (which blocks fatty acid degradation/β-oxidation) [[4]]([Link]).

  • Plasmid Conjugation: 2-HDA specifically inhibits the traffic ATPase TrwD, preventing the dissemination of IncF conjugative plasmids, highlighting its potential against antibiotic-resistant bacteria .

Pathway Prodrug Methyl 2-hexadecynoate (Prodrug) Active 2-Hexadecynoic Acid (2-HDA) Prodrug->Active Intracellular Esterases Elongase Microsomal Elongases (Enoyl-CoA Reductase) Active->Elongase Isomerization to 2,3-allene FASII Plasmodial FAS-II (PfFabI / PfFabZ) Active->FASII Non-competitive / Competitive Myco Mycobacterial Target (β-oxidation & FAS) Active->Myco Conversion to 3-keto/3-alkynoic

Mechanistic pathways of Methyl 2-hexadecynoate activation and multi-enzyme cross-reactivity.

Experimental Workflow: Validating Target Specificity

To rigorously evaluate the cross-reactivity of Methyl 2-hexadecynoate and isolate its effect on elongases versus other lipid-modifying enzymes, researchers must employ a self-validating subcellular fractionation assay .

The Causality of the Design: Why not use whole-cell lysates? The microsomal elongation system utilizes malonyl-CoA as a two-carbon donor, whereas the mitochondrial elongation system relies on acetyl-CoA. By physically separating these fractions and using distinct radiolabeled cofactors, we create an internal control system. If Methyl 2-hexadecynoate specifically targets the microsomal enoyl-CoA reductase via the 2,3-allene intermediate, we will observe potent inhibition in the malonyl-CoA dependent microsomal fraction, but minimal inhibition in the acetyl-CoA dependent mitochondrial fraction [[1]]([Link]).

Protocol Step1 1. Subcellular Fractionation Isolate Microsomes vs. Mitochondria Step2 2. Prodrug Activation Thioesterification to CoA-ester Step1->Step2 Step3 3. Radiometric Assay Incubate with [14C]-Malonyl-CoA Step2->Step3 Step4 4. Lipid Extraction & HPLC Quantify Trans-Δ2-hexadecenoate Step3->Step4

Step-by-step workflow for evaluating microsomal elongase inhibition using radiometric assays.
Step-by-Step Methodology

Step 1: Subcellular Fractionation

  • Homogenize hepatic tissue or cultured cells in ice-cold 0.25 M sucrose buffer containing protease inhibitors.

  • Centrifuge at 10,000 × g for 15 minutes to pellet the mitochondrial fraction. Retain the pellet for the negative control assay.

  • Ultracentrifuge the resulting supernatant at 100,000 × g for 60 minutes to isolate the microsomal pellet.

Step 2: Prodrug Activation & Thioesterification

  • Resuspend the microsomal pellet in a 0.1 M potassium phosphate buffer (pH 7.4).

  • Pre-incubate 1 mg of microsomal protein with Methyl 2-hexadecynoate (titrated from 10–50 μM), 5 mM ATP, and 0.5 mM Coenzyme A for 15 minutes at 37°C. Expert Insight: This pre-incubation is biologically mandatory. The methyl ester must be hydrolyzed by endogenous esterases and activated by acyl-CoA synthetases to form the reactive CoA-thioester. Without this step, the compound remains an inert prodrug.

Step 3: Radiometric Elongation Assay (Self-Validating Step)

  • Test Arm (Microsomes): Initiate the reaction by adding 50 μM[¹⁴C]-Malonyl-CoA (0.5 μCi) and 1 mM NADPH/NADH.

  • Validation Arm (Mitochondria): In a parallel tube, resuspend the mitochondrial pellet and initiate the reaction using[¹⁴C]-Acetyl-CoA instead of Malonyl-CoA.

  • Incubate both arms for 30 minutes at 37°C.

Step 4: Lipid Extraction and HPLC Analysis

  • Terminate the reactions by adding 1 mL of 10% methanolic KOH. Saponify at 80°C for 45 minutes.

  • Acidify with HCl and extract free fatty acids using the Bligh & Dyer method (Chloroform:Methanol:Water).

  • Analyze the organic phase via Radio-HPLC. Data Interpretation: A successful assay will show a massive accumulation of trans-Δ2-hexadecenoate exclusively in the microsomal arm, confirming that the 2,3-allene intermediate has successfully trapped and inhibited the enoyl-CoA reductase [[1]]([Link]).

Sources

Validation

A Comparative Analysis of Methyl 2-Hexadecynoate and its Analogues: From Synthesis to Biological Activity

A Technical Guide for Researchers, Scientists, and Drug Development Professionals In the landscape of lipidomics and drug discovery, alkynoic fatty acids and their derivatives have emerged as a compelling class of molecu...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of lipidomics and drug discovery, alkynoic fatty acids and their derivatives have emerged as a compelling class of molecules with diverse biological activities. Among these, Methyl 2-hexadecynoate, a 16-carbon fatty acid methyl ester featuring a terminal alkyne group, serves as a pivotal reference compound. This guide provides a comprehensive comparative analysis of Methyl 2-hexadecynoate and its analogues, delving into their synthesis, and evaluating their performance in anticancer and anti-inflammatory applications based on available experimental data. Our objective is to furnish researchers with the requisite knowledge to rationally design and select compounds for further investigation.

Introduction to Methyl 2-Hexadecynoate and its Significance

Methyl 2-hexadecynoate belongs to the family of 2-alkynoic fatty acid esters. The presence of the electron-withdrawing carboxylic ester and the reactive triple bond at the α,β-position confers unique chemical properties and biological activities upon this molecule. Research has indicated that long-chain 2-ynoic acids can significantly impact lipid metabolism, primarily by inhibiting the elongation of saturated and monoene fatty acids[1]. This interference with fundamental cellular processes underpins their potential as therapeutic agents.

This guide will explore analogues of Methyl 2-hexadecynoate, primarily focusing on variations in the alkyl chain length. By comparing their synthesis and biological effects, we aim to elucidate structure-activity relationships that can guide future drug development endeavors.

Synthesis of Methyl 2-Alkynoates: A General Overview

The synthesis of methyl 2-alkynoates, including Methyl 2-hexadecynoate, can be achieved through several synthetic routes. A common and effective method is the palladium(II)-catalyzed oxidative carbonylation of terminal alkynes with methanol[2][3]. This method offers high yields and can be performed under relatively mild conditions.

Another versatile approach involves the reaction of a terminal alkyne with carbon dioxide and a bromoalkane in the presence of a copper(I) or silver(I) salt catalyst to directly yield the corresponding alkyl alkynoate[4]. Furthermore, rhodium carbenoid chemistry has been employed to access alkynoates through the vinylogous reactivity of β-siloxy-substituted vinyldiazo derivatives[5].

The selection of a specific synthetic route depends on the availability of starting materials, desired scale, and the need for specific functional group tolerance. For the purpose of generating a library of analogues with varying chain lengths, the palladium-catalyzed carbonylation of the corresponding terminal alkynes with methanol presents a robust and scalable option.

Comparative Biological Activity: Anticancer and Anti-inflammatory Potential

The biological activity of 2-alkynoic acids and their esters is significantly influenced by their alkyl chain length[6]. This section will compare the known anticancer and anti-inflammatory activities of Methyl 2-hexadecynoate and its analogues, drawing from available experimental data.

Anticancer Activity

Several studies have highlighted the potential of 2-alkynoic fatty acids as anticancer agents[1]. Their mechanism of action is often attributed to the inhibition of fatty acid synthase (FASN), a key enzyme overexpressed in many cancer cells that is crucial for de novo lipogenesis to support rapid proliferation[1][7][8][9][10][11]. Inhibition of FASN leads to a depletion of necessary lipids for membrane formation and signaling, ultimately inducing apoptosis in cancer cells[12][13].

While direct comparative data for a series of methyl 2-alkynoates is limited, studies on the corresponding 2-alkynoic acids provide valuable insights. For instance, 2-hexadecynoic acid (2-HDA) has demonstrated significant antibacterial activity against multidrug-resistant bacteria, including MRSA[14]. Furthermore, a review highlights the antineoplastic activity of 2-octadecynoic acid (2-ODA) against neuroblastoma cells, inducing cell death primarily through necrosis[1]. The potency of inhibiting key enzymes in fatty acid biosynthesis has been shown to be chain-length dependent[1].

Table 1: Comparative Cytotoxicity of Selected 2-Alkynoic Acids Against Cancer Cell Lines

CompoundCancer Cell LineIC50 (µM)Reference
2-Octadecynoic acid (2-ODA)Neuroblastoma SH-SY5YNot specified, but induces LDH release[1]
Anti-inflammatory Activity

The anti-inflammatory potential of fatty acid derivatives is an area of active research. While specific data on Methyl 2-hexadecynoate is scarce, related compounds have shown promise. For instance, methyl palmitate and ethyl palmitate have demonstrated anti-inflammatory effects in various rat models by reducing levels of pro-inflammatory mediators like PGE2, TNF-α, and IL-6[15]. The mechanism often involves the inhibition of the NF-κB signaling pathway[15].

A study on methyl 2-naphthoate derivatives, which share the methyl ester functionality, also reported moderate anti-inflammatory activity by inhibiting nitric oxide (NO) production and the secretion of TNF-α and IL-6 in macrophage cells[9][16]. Although structurally different, these findings suggest that the methyl ester moiety can be compatible with anti-inflammatory activity.

Table 2: Anti-inflammatory Activity of Related Methyl Esters

CompoundAssayIC50 (µM)Reference
Methyl 2-naphthoate derivative (1a)NO production inhibition in RAW264.7 cells41.9[9][16]
Methyl 2-naphthoate derivative (3b)NO production inhibition in RAW264.7 cells26.2[9][16]

Note: This table provides data on structurally related compounds to infer the potential anti-inflammatory activity of methyl 2-alkynoates.

Experimental Protocols

To facilitate further research and comparative studies, this section provides detailed, step-by-step methodologies for key experiments relevant to the evaluation of Methyl 2-hexadecynoate and its analogues.

Synthesis of Methyl 2-Alkynoates via Palladium-Catalyzed Carbonylation

This protocol is adapted from established methods for the synthesis of 2-alkynoates[2][3].

Materials:

  • Terminal alkyne (e.g., 1-pentadecyne for Methyl 2-hexadecynoate)

  • Methanol (anhydrous)

  • Palladium(II) chloride (PdCl₂)

  • Copper(I) iodide (CuI)

  • Triphenylphosphine (PPh₃)

  • Triethylamine (Et₃N)

  • Carbon monoxide (CO) gas

  • Anhydrous solvent (e.g., toluene or THF)

  • Standard glassware for inert atmosphere reactions

Procedure:

  • In a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), dissolve the terminal alkyne (1.0 eq) in the anhydrous solvent.

  • Add PdCl₂ (0.02 eq), CuI (0.04 eq), and PPh₃ (0.08 eq) to the flask.

  • Add anhydrous methanol (1.5 eq) and triethylamine (2.0 eq) to the reaction mixture.

  • Purge the flask with carbon monoxide gas and then maintain a CO atmosphere (balloon pressure).

  • Heat the reaction mixture to the desired temperature (e.g., 60-80 °C) and stir for the required time (typically 12-24 hours), monitoring the reaction progress by TLC or GC.

  • Upon completion, cool the reaction to room temperature and filter through a pad of celite to remove the catalyst.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate) to afford the pure methyl 2-alkynoate.

Causality behind Experimental Choices:

  • The use of a palladium catalyst is crucial for the carbonylation reaction, while the copper co-catalyst facilitates the activation of the terminal alkyne.

  • Triphenylphosphine acts as a ligand to stabilize the palladium complex and modulate its reactivity.

  • Triethylamine is used as a base to neutralize the HI generated during the reaction.

  • Anhydrous conditions are necessary to prevent side reactions and ensure high yields.

Synthesis_Workflow Start Start: Terminal Alkyne & Methanol Reaction PdCl2, CuI, PPh3, Et3N CO atmosphere, Heat Start->Reaction 1. Reaction Setup Workup Filtration & Concentration Reaction->Workup 2. Work-up Purification Column Chromatography Workup->Purification 3. Purification Product Product: Methyl 2-Alkynoate Purification->Product 4. Isolation

Caption: General workflow for the synthesis of methyl 2-alkynoates.

Cell Viability Assessment using MTT Assay

This protocol is a standard method for determining the cytotoxic effects of compounds on cultured cells[2][17][18][19].

Materials:

  • Cancer cell line of interest (e.g., MCF-7, A549)

  • Complete cell culture medium

  • 96-well cell culture plates

  • Test compound (Methyl 2-hexadecynoate or analogue) dissolved in a suitable solvent (e.g., DMSO)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

  • Microplate reader

Procedure:

  • Seed the cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

  • Prepare serial dilutions of the test compound in the cell culture medium. The final solvent concentration should be non-toxic to the cells (typically ≤ 0.5%).

  • Remove the old medium from the wells and add the medium containing the different concentrations of the test compound. Include a vehicle control (medium with solvent) and a blank control (medium only).

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

  • After incubation, add 10-20 µL of MTT solution to each well and incubate for another 2-4 hours at 37 °C.

  • Carefully remove the medium containing MTT and add 100-150 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Read the absorbance at the appropriate wavelength (e.g., 570 nm) using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the IC50 value (the concentration that inhibits 50% of cell growth).

Self-Validating System:

  • The inclusion of a vehicle control ensures that the solvent used to dissolve the compound does not affect cell viability.

  • A blank control corrects for background absorbance from the medium and reagents.

  • Running the assay in triplicate or quadruplicate for each concentration minimizes variability and increases the reliability of the results.

MTT_Assay_Workflow Seeding 1. Cell Seeding Treatment 2. Compound Treatment Seeding->Treatment MTT_Incubation 3. MTT Incubation Treatment->MTT_Incubation Solubilization 4. Formazan Solubilization MTT_Incubation->Solubilization Measurement 5. Absorbance Measurement Solubilization->Measurement Analysis 6. Data Analysis (IC50) Measurement->Analysis

Caption: Workflow for the MTT cell viability assay.

In Vitro Anti-inflammatory Assay: Nitric Oxide (NO) Inhibition in Macrophages

This protocol measures the ability of a compound to inhibit the production of nitric oxide, a key pro-inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophages[8][20][21].

Materials:

  • RAW 264.7 macrophage cell line

  • Complete cell culture medium

  • 96-well cell culture plates

  • Test compound dissolved in a suitable solvent

  • Lipopolysaccharide (LPS)

  • Griess Reagent (Part A: 1% sulfanilamide in 5% phosphoric acid; Part B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water)

  • Sodium nitrite (NaNO₂) standard solution

  • Microplate reader

Procedure:

  • Seed RAW 264.7 cells in a 96-well plate and allow them to adhere overnight.

  • Pre-treat the cells with various concentrations of the test compound for 1-2 hours. Include a vehicle control.

  • Stimulate the cells with LPS (e.g., 1 µg/mL) for 18-24 hours. Include an unstimulated control group.

  • After incubation, collect the cell culture supernatant.

  • In a new 96-well plate, mix 50 µL of the supernatant with 50 µL of Griess Reagent Part A and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent Part B and incubate for another 10 minutes.

  • Measure the absorbance at 540 nm.

  • Prepare a standard curve using the sodium nitrite solution to quantify the nitrite concentration in the samples.

  • Perform a cell viability assay (e.g., MTT) in parallel to ensure that the observed NO inhibition is not due to cytotoxicity.

Causality and Self-Validation:

  • LPS is a potent inducer of the inflammatory response in macrophages, leading to the production of NO.

  • The Griess reaction is a colorimetric method specific for the detection of nitrite, a stable product of NO metabolism.

  • The unstimulated control group provides the baseline NO level, while the LPS-stimulated vehicle control represents the maximum inflammatory response.

  • The parallel cytotoxicity assay is crucial to confirm that the reduction in NO is a specific anti-inflammatory effect and not a result of cell death.

Conclusion and Future Directions

Methyl 2-hexadecynoate and its analogues represent a promising class of compounds with potential applications in oncology and inflammatory diseases. The available data, primarily from studies on the corresponding free fatty acids, suggest that their biological activity is influenced by the length of the alkyl chain. The primary mechanism of their anticancer effect appears to be the inhibition of fatty acid synthase, a pathway that is often dysregulated in cancer.

To fully realize the therapeutic potential of these compounds, further research is imperative. A systematic comparative analysis of a series of methyl 2-alkynoates with varying chain lengths is needed to establish clear structure-activity relationships for both anticancer and anti-inflammatory activities. This should include the determination of IC50 values against a panel of cancer cell lines and in various anti-inflammatory assays. Furthermore, detailed mechanistic studies are required to elucidate the specific molecular targets and signaling pathways modulated by these methyl esters. The experimental protocols provided in this guide offer a robust framework for conducting such investigations. Through a concerted effort in synthesis, biological evaluation, and mechanistic studies, the full potential of Methyl 2-hexadecynoate and its analogues as novel therapeutic agents can be unlocked.

References

  • Carballeira, N. M. (2013). Recent developments in the antiprotozoal and anticancer activities of the 2-alkynoic fatty acids. Chemistry and Physics of Lipids, 172-173, 58–66. [Link]

  • Giguere, D., & Charette, A. B. (2011). Alkynoate Synthesis via Vinylogous Reactivity of Rh(II) Carbenoids. Organic letters, 13(22), 6062–6065. [Link]

  • Cao, Q., Hughes, N. L., & Muldoon, M. J. (2016). Synthesis of 2-Alkynoates by Palladium(II)-Catalyzed Oxidative Carbonylation of Terminal Alkynes and Alcohols. Angewandte Chemie International Edition, 55(41), 12694–12697. [Link]

  • Gershon, H., & Parmegiani, R. (1963). Antifungal properties of 2-alkynoic acids and their methyl esters. Journal of medicinal chemistry, 6, 449–451. [Link]

  • Inoue, Y., Ohtsuka, Y., & Hashimoto, H. (1984). Direct synthesis of alkyl 2-alkynoates from alk-1-ynes, CO2, and bromoalkanes catalysed by copper(I) or silver(I) salt. Journal of the Chemical Society, Chemical Communications, (14), 947. [Link]

  • Provost, J. J., & Wallert, M. A. (2025, June 15). MTT Proliferation Assay Protocol. ResearchGate. [Link]

  • Tian, W. (2015). Natural fatty acid synthase inhibitors as potent therapeutic agents for cancers: A review. Journal of Ethnopharmacology, 161, 14-25. [Link]

  • Sanabria-Ríos, D. J., et al. (2014). Antibacterial activity of 2-alkynoic fatty acids against multidrug-resistant bacteria. Chemistry and physics of lipids, 179, 1–8. [Link]

  • Queen's University Belfast. (2016). Synthesis of 2-Alkynoates by Palladium(II)-Catalyzed Oxidative Carbonylation of Terminal Alkynes and Alcohols. [Link]

  • Zhang, H., et al. (2023). Methyl 2-naphthoates with anti-inflammatory activity from Morinda officinalis. Fitoterapia, 164, 105354. [Link]

  • Tong, L., & Harwood, H. J., Jr. (2020). Fatty Acid Synthase: An Emerging Target in Cancer. Cancers, 12(9), 2415. [Link]

  • Cao, Q., Hughes, N. L., & Muldoon, M. J. (2016). Synthesis of 2-Alkynoates via Pd(II)-Catalyzed Oxidative Carbonylation of Terminal Alkynes and Alcohols. ResearchGate. [Link]

  • De Schutter, E., et al. (2021). Inhibition of fatty acid synthesis induces differentiation and reduces tumor burden in childhood neuroblastoma. Cell Death & Disease, 12(2), 203. [Link]

  • Abdel-Hafiz, L., et al. (2012). Anti-inflammatory activity of methyl palmitate and ethyl palmitate in different experimental rat models. Food and Chemical Toxicology, 50(10), 3437–3444. [Link]

  • Rahman, M. S., et al. (2013). In Vitro and In Vivo Anti-Inflammatory Activity of 17-O-Acetylacuminolide through the Inhibition of Cytokines, NF-κB Translocation and IKKβ Activity. PLoS ONE, 8(11), e79133. [Link]

  • Zhang, H., et al. (2022). Methyl 2-naphthoates with anti-inflammatory activity from Morinda officinalis. Fitoterapia, 164, 105354. [Link]

  • Wood, R., Lee, T., & Gershon, H. (1980). Effect of methyl 2-hexadecynoate on hepatic fatty acid metabolism. Lipids, 15(3), 141–150. [Link]

  • Ventura, J. J., et al. (2021). Deciphering Fatty Acid Synthase Inhibition-Triggered Metabolic Flexibility in Prostate Cancer Cells through Untargeted Metabolomics. Metabolites, 11(11), 748. [Link]

  • NextSDS. (n.d.). methyl 2-hexadecynoate — Chemical Substance Information. [Link]

  • Wang, Y., et al. (2020). Destabilization of fatty acid synthase by acetylation inhibits de novo lipogenesis and tumor cell growth. The Journal of biological chemistry, 295(36), 12567–12577. [Link]

  • Muhammad, U., et al. (2024). Evaluation of In-vivo anti-inflammatory activity of methyl 2-(5-butyl-6-thioxo-1, 3, 5-thiadiazinan-3yl), butanoate. Pakistan Journal of Health Sciences, 5(03). [Link]

  • Hu, H., et al. (2020). Inhibition of fatty acid synthase (FASN) affects the proliferation and apoptosis of HepG2 hepatoma carcinoma cells via the β-catenin/C-myc signaling pathway. Annals of hepatology, 19(4), 411–416. [Link]

  • Cell Biolabs, Inc. (n.d.). CytoSelect™ MTT Cell Proliferation Assay. [Link]

  • Larson, N. R., et al. (2021). Toxicity of Methyl Benzoate and Analogs to Adult Aedes aegypti. Journal of the American Mosquito Control Association, 37(2), 83–86. [Link]

  • Itoh, T., et al. (2011). Per-N-methylated analogues of an antitumor bicyclic hexapeptide RA-VII. Bioorganic & medicinal chemistry, 19(7), 2356–2363. [Link]

  • Rosiak, E., et al. (2023). In Vitro Anti-Inflammatory Activity of Methyl Derivatives of Flavanone. International journal of molecular sciences, 24(23), 16968. [Link]

  • Ferrara, D., et al. (2024). Comprehensive comparison of fatty acid methyl ester profile in different food matrices using microwave-assisted extraction and derivatization. Advances in Sample Preparation, 11, 100124. [Link]

  • Lo, C.-Y., et al. (2024). Anticancer Activity and Molecular Mechanisms of Acetylated and Methylated Quercetin in Human Breast Cancer Cells. Molecules (Basel, Switzerland), 29(10), 2356. [Link]

  • Laddha, P. R., et al. (2025). Synthesis and Anticancer Evaluation of Pyridine, Triazole, and Thiazole Compounds. Zenodo. [Link]

  • Wimalasena, D. S., et al. (2025). Discovering the Anti-Inflammatory Potential of Compounds Isolated from the Aerial Parts of Gelasia tomentosa (L.) Zaika, Sukhor. & N.Kilian (Syn. Scorzonera tomentosa), Through In Vitro Techniques and Advanced In Silico Modeling Approaches. Molecules (Basel, Switzerland), 31(1), 19. [Link]

  • Zhang, S., et al. (2025). Synthesis and Anti-Tumor Evaluation of Carboranyl BMS-202 Analogues—A Case of Carborane Not as Phenyl Ring Mimetic. Molecules (Basel, Switzerland), 31(1), 22. [Link]

  • Li, X., et al. (2025). Semi-Synthesis and Biological Evaluation of Novel Sinomenine Derivatives. Molecules (Basel, Switzerland), 30(18), 4349. [Link]

  • Khan, S., et al. (2024). Synthesis and Anti-Inflammatory and Analgesic Potentials of Ethyl 2-(2,5-Dioxo-1-Phenylpyrrolidin-3-yl)-2-Methylpropanoate. Molecules (Basel, Switzerland), 29(22), 5109. [Link]

  • Harrison, A. G. (1979). Effect of chain length on the chemical ionisation mass spectra of methyl n-alkanoates. Journal of the Chemical Society, Perkin Transactions 2, (12), 1681. [Link]

  • de Alaniz, M. J. T., & Marra, C. A. (2007). Comparative cytotoxicity of alkyl gallates on mouse tumor cell lines and isolated rat hepatocytes. Cancer letters, 248(2), 241–249. [Link]

  • Pedrini, A., et al. (2020). The Role of Chain Length in Cucurbit[19]uril Complexation of Methyl Alkyl Viologens. Chemistry – A European Journal, 26(65), 14818–14822. [Link]

  • Sibener, S. J., et al. (2019). Chain-Length-Dependent Reactivity of Alkanethiolate Self-Assembled Monolayers with Atomic Hydrogen. The Journal of Physical Chemistry C, 123(43), 26932–26938. [Link]

  • Zhang, Y., et al. (2020). Investigation of the Effect of Alkyl Chain Length on Molecular Interactions Between Methyl Benzoate with Alcohols: A Study of Physicochemical Properties. ResearchGate. [Link]

  • ResearchGate. (n.d.). The IC 50 values of anti-inflammatory activity, DPPH radical scavenging.... [Link]

  • Rosling, A., et al. (2006). The Chain-Length Dependence Test. Accounts of chemical research, 39(1), 11–20. [Link]

  • Wathier, M., et al. (2009). Synthesis and anticancer evaluation of 4'-C-methyl-2'-fluoro arabino nucleosides. Nucleosides, nucleotides & nucleic acids, 28(5-7), 657–677. [Link]

  • Rosser, G. A., et al. (2021). Development of methylated cobalt–alkyne complexes with selective cytotoxicity against COX‐positive cancer cell lines. Archiv der Pharmazie, 355(2), e2100408. [Link]

  • Ganguly, A., et al. (2020). Synthesis, characterization, X-ray crystal structure, electrochemical evaluation and anti-cancer studies of a mixed ligand Cu(II) complex of hydrazone Schiff base and 1,10-phenanthroline. Journal of Chemical Sciences, 132(1), 1–10. [Link]

  • Rosahn, D. E., & Gangloff, A. R. (2003). A 7-Deaza-Adenosine Analog Is a Potent and Selective Inhibitor of Hepatitis C Virus Replication with Excellent Pharmacokinetic Properties. Antimicrobial agents and chemotherapy, 47(10), 3163–3171. [Link]

  • Rosahn, D. E., & Gangloff, A. R. (2007). New soft alkylating agents with enhanced cytotoxicity against cancer cells resistant to chemotherapeutics and hypoxia. Semantic Scholar. [Link]

  • Rosahn, D. E., & Gangloff, A. R. (1986). Syntheses and evaluation as antifolates of MTX analogues derived from 2, omega-diaminoalkanoic acids. Journal of medicinal chemistry, 29(7), 1165–1174. [Link]

  • Liu, Z., et al. (2020). Comparison of Cytotoxicity Evaluation of Anticancer Drugs between Real-Time Cell Analysis and CCK-8 Method. Analytical sciences : the international journal of the Japan Society for Analytical Chemistry, 36(4), 487–492. [Link]

  • Al-Dhfyan, A., & Al-Rugaie, O. (2022). Mechanisms involved in the anticancer effects of sinapic acid. ResearchGate. [https://www.researchgate.net/publication/364177218_Mechanisms_involved_in_the_anticancer_effects_of_sinapic_acid]([Link]_ anticancer_effects_of_sinapic_acid)

  • Al-Oqail, M. M., et al. (2021). Anti-Inflammatory, Analgesic and Antioxidant Potential of New (2S,3S)-2-(4-isopropylbenzyl)-2-methyl-4-nitro-3-phenylbutanals and Their Corresponding Carboxylic Acids through In Vitro, In Silico and In Vivo Studies. Molecules (Basel, Switzerland), 26(19), 5873. [Link]

  • El-Gamal, M. I., et al. (2014). Anti-Inflammatory Compounds of Plant Origin. Part II. Modulation of Pro-Inflammatory Cytokines, Chemokines and Adhesion Molecules. Current medicinal chemistry, 21(11), 1272–1299. [Link]

  • Al-Harrasi, A., et al. (2017). In Vitro Anti-Inflammatory, Lipoxygenase, Xanthine Oxidase and Acetycholinesterase Inhibitory Activity of Tecoma Stans (L.) Jus. ResearchGate. [Link]

  • Zarepour, A., et al. (2020). Targeting the retinoic acid signaling pathway as a modern precision therapy against cancers. Frontiers in oncology, 10, 599540. [Link]

  • Zarepour, A., et al. (2000). Dual Inhibitors as a Rational Strategy for Cancer Multidrug Resistance Treatment. AIR Unimi. [Link]

  • Zarepour, A., et al. (2020). Mechanisms of Arachidonic Acid In Vitro Tumoricidal Impact. International journal of molecular sciences, 21(17), 6338. [Link]

  • Zarepour, A., et al. (2024). Comparative Analysis and Determination of the Fatty Acid Composition of Kazakhstan's Commercial Vegetable Oils by GC-FID. Molecules (Basel, Switzerland), 29(13), 3043. [Link]

  • Zarepour, A., et al. (2025). Recent trends in the advanced analysis of bioactive fatty acids. ResearchGate. [Link]

  • Zarepour, A., et al. (2022). Comparison of critical methods developed for fatty acid analysis: A review. ResearchGate. [Link]

  • Zarepour, A., et al. (2017). Inhibition of fatty acid synthase prevents preadipocyte differentiation. American journal of physiology. Endocrinology and metabolism, 292(3), E735–E742. [Link]

  • Zarepour, A., et al. (2017). Synthesis and biological activity of alkynoic acids derivatives against mycobacteria. Bioorganic & medicinal chemistry letters, 27(15), 3461–3465. [Link]

  • Zarepour, A., et al. (2010). WO2017184844A1 - Fatty acid synthase inhibitors.
  • Zarepour, A., et al. (2018). A Review of Fatty Acid Biosynthesis Enzyme Inhibitors as Promising Antimicrobial Drugs. Molecules (Basel, Switzerland), 23(3), 614. [Link]

  • Zarepour, A., et al. (1975). Mass spectra of acetylenic fatty acid methyl esters and derivatives. Lipids, 10(9), 511–517. [Link]

Sources

Comparative

Comparative Analysis of Methyl 2-hexadecynoate and its Structural Analogues in the Inhibition of Fatty Acid Metabolism

A Technical Guide for Researchers in Drug Development In the landscape of metabolic pathway-targeted drug discovery, the inhibition of fatty acid synthesis has emerged as a compelling strategy, particularly in oncology a...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

A Technical Guide for Researchers in Drug Development

In the landscape of metabolic pathway-targeted drug discovery, the inhibition of fatty acid synthesis has emerged as a compelling strategy, particularly in oncology and infectious diseases. Methyl 2-hexadecynoate, a C16 acetylenic fatty acid ester, has garnered attention for its potential to disrupt this fundamental cellular process. This guide provides a comprehensive comparison of Methyl 2-hexadecynoate and its structural analogues, delving into their mechanisms of action, structure-activity relationships, and the experimental methodologies used to evaluate their efficacy.

Introduction: The Significance of Targeting Fatty Acid Synthase (FASN)

Fatty acid synthase (FASN) is the central enzyme responsible for the de novo synthesis of long-chain fatty acids. While ubiquitously expressed, many cancer cells exhibit a marked upregulation of FASN, correlating with tumor aggressiveness and poor prognosis.[1] This dependency on endogenous fatty acid production makes FASN an attractive therapeutic target.[1][2] Similarly, certain pathogens, such as Mycobacterium tuberculosis, rely on their own fatty acid synthesis machinery (FAS-II system) for survival, presenting another avenue for therapeutic intervention.

Methyl 2-hexadecynoate and its parent compound, 2-hexadecynoic acid, belong to a class of alkynoic fatty acids that have demonstrated inhibitory effects on fatty acid metabolism.[3][4] Their mechanism of action is primarily attributed to the inhibition of enzymes within the fatty acid synthesis pathway.

Structural Analogues and Structure-Activity Relationships (SAR)

The biological activity of Methyl 2-hexadecynoate is intrinsically linked to its unique structural features. Modifications to its core structure can significantly impact its inhibitory potency and selectivity.

The Importance of the Alkynyl Group and Carboxylic Moiety

Research on 2-alkynoic fatty acids has consistently highlighted the critical role of the triple bond at the C-2 position and the presence of a carboxylic acid or ester group for their biological activity.[4] The alkynyl group is believed to be crucial for interacting with the active site of target enzymes. Studies on a series of 2-alkynoic fatty acids have shown that the presence of the triple bond at C-2 is important for their antibacterial activity.[4]

Influence of Chain Length

The length of the aliphatic chain is another determinant of activity. Studies on 2-alkynoic acids with varying chain lengths against Mycobacterium smegmatis have revealed that activity tends to decrease as the carbon chain length increases beyond a certain point. This suggests an optimal chain length for fitting into the enzyme's active site.

Modifications to the Alkyl Chain

The introduction of further unsaturation or heteroatoms into the carbon chain of long-chain alkynoic acids has been shown to enhance their antimycobacterial activity. For instance, the synthesis of analogues with additional triple bonds or the incorporation of a sulfur atom has been explored to modulate activity.[5]

Esterification and its Impact

The conversion of the carboxylic acid to its methyl ester, as in Methyl 2-hexadecynoate, can influence the compound's physicochemical properties, such as lipophilicity and cell permeability. While the free acid is often the active form within the cell, the ester may act as a prodrug, facilitating cellular uptake before being hydrolyzed to the active acid by intracellular esterases. A study on the antifungal properties of 2-alkynoic acids and their methyl esters showed that the toxicity of the esters was primarily influenced by chain length.[6]

Table 1: Comparative Activity of 2-Hexadecynoic Acid and its Analogues

CompoundStructural ModificationTarget Organism/Cell LineReported Activity (IC50/MIC)Reference
2-Hexadecynoic acidParent CompoundPlasmodium falciparum FAS-II enzymesIC50 between 1.5 and 13.9 μM[4]
2-Hexadecynoic acidParent CompoundClinical isolates of MRSAMIC = 3.9 μg/mL[7]
2-Octadecynoic acidIncreased Chain Length (C18)Mycobacterium smegmatisPotent antimycobacterial activity[4]
4-Thia-2-alkynoic acidsSulfur atom in chainMycobacterium bovis BCGEnhanced bactericidal activity[4]
Methyl 2-alkynoatesMethyl EsterFungiFungitoxicity influenced by chain length[6]

Mechanism of Action: Beyond Simple Enzyme Inhibition

The primary molecular target of Methyl 2-hexadecynoate and its analogues is fatty acid synthase. However, the downstream cellular consequences of FASN inhibition are multifaceted and contribute significantly to their overall biological effects.

Direct Inhibition of Fatty Acid Synthase (FASN)

These compounds act as inhibitors of FASN, disrupting the synthesis of palmitate from acetyl-CoA and malonyl-CoA. This leads to a depletion of fatty acids required for membrane biogenesis, energy storage, and protein modification.

Downstream Signaling Pathways

Inhibition of FASN has profound effects on cellular signaling cascades, particularly in cancer cells.

  • PI3K/AKT/mTOR Pathway: FASN inhibition has been shown to suppress the PI3K/AKT/mTOR signaling pathway, a critical regulator of cell growth, proliferation, and survival.[5][8] This occurs through a multi-level mechanism, including the reduction of signaling lipids like phosphatidylinositol 3,4,5-trisphosphate (PIP3).[9][10]

  • Endoplasmic Reticulum (ER) Stress: The disruption of lipid synthesis can lead to ER stress, a condition that can trigger apoptosis (programmed cell death) in tumor cells.[9]

  • Apoptosis Induction: By disrupting membrane integrity and vital signaling pathways, FASN inhibitors can induce apoptosis, often in a manner that is selective for cancer cells.[8]

dot graph "FASN_Inhibition_Pathway" { rankdir="TB"; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#FFFFFF", color="#4285F4", fillcolor="#4285F4"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

// Nodes M2H [label="Methyl 2-hexadecynoate\n& Analogues", fillcolor="#EA4335"]; FASN [label="Fatty Acid Synthase (FASN)"]; FA_Synthesis [label="De Novo Fatty Acid\nSynthesis", shape=ellipse, fillcolor="#FBBC05"]; Lipid_Depletion [label="Depletion of Fatty Acids,\nSignaling Lipids (e.g., PIP3)", shape=ellipse, fillcolor="#FBBC05"]; PI3K [label="PI3K"]; AKT [label="AKT"]; mTOR [label="mTOR"]; ER_Stress [label="Endoplasmic Reticulum\n(ER) Stress", shape=ellipse, fillcolor="#34A853"]; Apoptosis [label="Apoptosis", shape=diamond, fillcolor="#EA4335"]; Cell_Growth [label="Cell Growth &\nProliferation", shape=diamond, fillcolor="#EA4335"];

// Edges M2H -> FASN [label="Inhibits"]; FASN -> FA_Synthesis [label="Catalyzes"]; FA_Synthesis -> Lipid_Depletion [label="Leads to"]; Lipid_Depletion -> PI3K [label="Suppresses"]; PI3K -> AKT; AKT -> mTOR; mTOR -> Cell_Growth [label="Promotes"]; Lipid_Depletion -> ER_Stress [label="Induces"]; ER_Stress -> Apoptosis [label="Triggers"]; mTOR -> Apoptosis [label="Inhibits", style=dashed]; FASN -> Cell_Growth [label="Supports", style=dashed]; } caption: "Signaling pathway affected by FASN inhibition."

Experimental Protocols

The evaluation of FASN inhibitors requires a combination of enzymatic and cell-based assays.

Fatty Acid Synthase (FASN) Activity Assay (Spectrophotometric)

This protocol measures the activity of purified FASN by monitoring the oxidation of NADPH at 340 nm.

Materials:

  • Purified FASN enzyme

  • Potassium phosphate buffer (1 M, pH 7.6)

  • Acetyl-CoA solution

  • Malonyl-CoA solution

  • NADPH solution

  • Test compounds (e.g., Methyl 2-hexadecynoate) dissolved in a suitable solvent (e.g., DMSO)

  • Spectrophotometer capable of reading at 340 nm

Procedure:

  • Prepare a reaction mixture containing potassium phosphate buffer, acetyl-CoA, and NADPH in a cuvette.

  • Add the purified FASN enzyme to the reaction mixture.

  • Incubate the mixture at 37°C for a specified time (e.g., 3 minutes) to measure the background NADPH oxidation by monitoring the absorbance at 340 nm.[1]

  • To test for inhibitory activity, pre-incubate the FASN enzyme with the test compound for a defined period before adding it to the reaction mixture.

  • Initiate the FASN-dependent reaction by adding malonyl-CoA.

  • Monitor the decrease in absorbance at 340 nm for an additional period (e.g., 3 minutes) to determine the rate of NADPH oxidation.[1]

  • Calculate the FASN activity based on the rate of NADPH consumption (molar extinction coefficient of NADPH at 340 nm is 6220 M⁻¹cm⁻¹).

  • Determine the IC50 value of the inhibitor by testing a range of concentrations.

dot graph "FASN_Assay_Workflow" { rankdir="LR"; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124"];

subgraph "cluster_0" { label = "Preparation"; bgcolor="#F1F3F4"; node [fillcolor="#FFFFFF"]; A [label="Prepare Reaction Mix\n(Buffer, Acetyl-CoA, NADPH)"]; B [label="Add Purified FASN"]; C [label="Pre-incubate FASN\nwith Inhibitor"]; }

subgraph "cluster_1" { label = "Measurement"; bgcolor="#F1F3F4"; node [fillcolor="#FFFFFF"]; D [label="Measure Background\nNADPH Oxidation (340 nm)"]; E [label="Initiate Reaction\n(Add Malonyl-CoA)"]; F [label="Measure FASN-dependent\nNADPH Oxidation (340 nm)"]; }

subgraph "cluster_2" { label = "Analysis"; bgcolor="#F1F3F4"; node [fillcolor="#FFFFFF"]; G [label="Calculate FASN Activity"]; H [label="Determine IC50"]; }

// Edges A -> B; B -> D; C -> B [style=dashed]; D -> E; E -> F; F -> G; G -> H; } caption: "Workflow for FASN activity assay."

Cell-Based Assay for Fatty Acid Synthesis

This assay measures the incorporation of a radiolabeled precursor, such as [¹⁴C]acetate, into cellular lipids.

Materials:

  • Cancer cell line of interest (e.g., HL-60)

  • Cell culture medium and supplements

  • Test compounds

  • [¹⁴C]acetate

  • Scintillation counter

Procedure:

  • Culture the cells in a suitable medium. For some experiments, cells may be grown in a serum-free medium to ensure dependence on de novo fatty acid synthesis.[3]

  • Treat the cells with various concentrations of the test compound for a specified duration (e.g., 4 hours).

  • Add [¹⁴C]acetate to the cell culture and incubate for a period to allow for its incorporation into newly synthesized lipids.

  • Harvest the cells and extract the total lipids using a suitable solvent system (e.g., chloroform:methanol).

  • Separate the different lipid classes (e.g., phospholipids, triglycerides, free fatty acids) using thin-layer chromatography (TLC).

  • Quantify the amount of radioactivity in each lipid fraction using a scintillation counter.

  • Determine the inhibitory effect of the compound on the synthesis of each lipid class.

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful method to verify the direct engagement of a drug with its target protein in a cellular environment.[1][11][12][13]

Materials:

  • Intact cells

  • Test compound

  • Lysis buffer

  • Antibodies specific to the target protein (FASN)

  • Western blotting or other protein detection reagents

Procedure:

  • Treat intact cells with the test compound or a vehicle control.

  • Heat the cell suspensions to a range of temperatures to induce protein denaturation and aggregation. Ligand-bound proteins are typically more thermally stable.

  • Lyse the cells and separate the soluble protein fraction from the aggregated proteins by centrifugation.

  • Detect the amount of soluble FASN in the supernatant using a method like Western blotting or an AlphaScreen assay.[1]

  • Generate a "melting curve" by plotting the amount of soluble FASN as a function of temperature. A shift in the melting curve in the presence of the compound indicates target engagement.

Conclusion and Future Directions

Methyl 2-hexadecynoate and its structural analogues represent a promising class of compounds for targeting fatty acid metabolism. Their ability to inhibit FASN and modulate critical downstream signaling pathways underscores their potential in the development of novel therapeutics for cancer and infectious diseases. The structure-activity relationships discussed herein provide a framework for the rational design of more potent and selective inhibitors. Future research should focus on synthesizing and evaluating a broader range of analogues to further refine these relationships. The application of advanced techniques like CETSA will be crucial in confirming target engagement and elucidating the in-cell mechanisms of action of these compounds. A deeper understanding of the interplay between FASN inhibition and other cellular processes will undoubtedly pave the way for innovative therapeutic strategies.

References

  • Wagner, R., et al. (2017). Multi-level suppression of receptor-PI3K-mTORC1 by fatty acid synthase inhibitors is crucial for their efficacy against ovarian cancer cells. Oncotarget, 8(9), 15313–15333. [Link]

  • Wagner, R., et al. (2017). Multi-level suppression of receptor-PI3K-mTORC1 by fatty acid synthase inhibitors is crucial for their efficacy against ovarian cancer cells. Brunel University Research Archive. [Link]

  • Jafari, R., et al. (2014). The cellular thermal shift assay for evaluating drug target interactions in cells. Nature Protocols, 9(9), 2100–2122. [Link]

  • El-Gazzar, M. G., et al. (2022). Down regulation of fatty acid synthase via inhibition of PI3K/AKT/mTOR in ovarian cancer cell line by novel organoselenium pseudopeptide. Scientific Reports, 12(1), 1-15. [Link]

  • What are FAS inhibitors and how do they work? (2024, June 21). News-Medical.net. [Link]

  • Shaw, J., et al. (2022). Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. ACS Chemical Biology, 17(8), 2146-2155. [Link]

  • Pizer, E. S., et al. (2000). Synthesis and antitumor activity of an inhibitor of fatty acid synthase. Proceedings of the National Academy of Sciences, 97(7), 3450-3454. [Link]

  • Al-Sanea, M. M., et al. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. Methods in Molecular Biology, 1472, 129-146. [Link]

  • RSC Medicinal Chemistry. (n.d.). University of Cambridge. [Link]

  • Jones, L. H., et al. (2018). Cellular thermal shift and clickable chemical probe assays for the determination of drug-target engagement in live cells. Organic & Biomolecular Chemistry, 16(29), 5247-5251. [Link]

  • Process for preparing methyl 2,5-hexadienoate. (1970).
  • Organic Syntheses Procedure. (n.d.). Organic Syntheses. [Link]

  • Organic Syntheses Procedure. (n.d.). Organic Syntheses. [Link]

  • Vilchèze, C., et al. (2016). Synthesis and biological activity of alkynoic acids derivatives against mycobacteria. Bioorganic & Medicinal Chemistry, 24(3), 356-363. [Link]

  • Fatty acid ethyl and methyl ester synthases, and fatty acid anilide synthase in HepG2 and AR42J cells: interrelationships and inhibition by tri-o-tolyl phosphate. (1998). PubMed. [Link]

  • Rojas-Pierce, M., et al. (2009). Preparation of Methyl Ester Precursors of Biologically Active Agents. CSH Protocols, 2009(10), pdb.prot5306. [Link]

  • Mechanistic Insights into the Anticancer Potential of Methoxyflavones Analogs: A Review. (2025, January 16). MDPI. [Link]

  • The Role of PI3K/AKT/mTOR Signaling in Hepatocellular Carcinoma Metabolism. (2023, January 31). MDPI. [Link]

  • Article. (2023, November 30). SciELO. [Link]

  • PI3K/AKT/mTOR pathway. (n.d.). Wikipedia. [Link]

  • (a) Chart comparing the IC50 values of the compounds for different cell... (n.d.). ResearchGate. [Link]

  • Sanabria-Ríos, D. J., et al. (2020). Antibacterial activity of hexadecynoic acid isomers towards clinical isolates of multidrug-resistant Staphylococcus aureus. Lipids, 55(1), 101-116. [Link]

  • Gershon, H., & Shanks, L. (1978). Antifungal properties of 2-alkynoic acids and their methyl esters. Canadian Journal of Microbiology, 24(5), 593-597. [Link]

  • Malonic ester and acetoacetic ester synthesis of 2-[11,14C]methyl-fatty acids. (n.d.). Academia.edu. [Link]

  • Szymańska, E., & Chełminiak-Dudkiewicz, D. (2018). Comparison of Drug Inhibitory Effects (IC 50 ) in Monolayer and Spheroid Cultures. Bulletin of Mathematical Biology, 80(10), 2733-2751. [Link]

  • Sugar Esters of Fatty Acids: Chemo-Enzymatic Synthesis and Biological Activity. (2025, July 25). MDPI. [Link]

  • Synthesis of methyl esters from palm oil, candlenut oil, and sunflower seed oil and their corrosion phenomena on iron nail. (2022, September 14). AIMS Press. [Link]

  • How to synthesis 2- methyl cyclohexanone from cyclohexanone. (2020, December 26). Quora. [Link]

  • Synthesis Of Fatty Alkanolamides By Using Immobilized Lipases. (n.d.). Universiti Kebangsaan Malaysia. [Link]

Sources

Safety & Regulatory Compliance

Safety

Methyl 2-hexadecynoate proper disposal procedures

The handling, application, and disposal of bioactive lipid derivatives demand a rigorous synthesis of chemical safety and biological containment. Methyl 2-hexadecynoate (CAS 63125-05-3) is a specialized alkynoic acid met...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

The handling, application, and disposal of bioactive lipid derivatives demand a rigorous synthesis of chemical safety and biological containment. Methyl 2-hexadecynoate (CAS 63125-05-3) is a specialized alkynoic acid methyl ester widely utilized in lipid metabolism research. It functions as a potent inhibitor of fatty acid elongation, making it a critical compound in antimycobacterial and antifungal drug development.

Because it is both a reactive alkyne and a bioactive inhibitor, laboratories must implement highly specific operational and disposal workflows to ensure environmental compliance and personnel safety.

Physicochemical & Biological Profile

To design a self-validating safety and disposal protocol, we must first quantify the chemical and biological parameters of the compound.

Table 1: Physicochemical and Biological Parameters of Methyl 2-Hexadecynoate

PropertyValueExperimental & Safety Relevance
CAS Number 63125-05-3Essential for precise SDS tracking and EPA manifesting.
Molecular Formula C17H30O2Medium-chain alkynoic acid methyl ester; dictates solvent compatibility.
Molecular Weight 266.42 g/mol Required for precise molarity calculations in in vitro assays.
Primary Target Microsomal Elongation SystemPreferentially inhibits microsomal over mitochondrial elongation.
Downstream Effect Mycolic Acid DepletionTriggers growth inhibition in mycobacteria and fungi.

Mechanism of Action & Scientific Rationale

Understanding the causality behind the compound's biological activity is essential for managing its waste. Methyl 2-hexadecynoate does not merely act as a passive solvent; it is actively metabolized into acyl-CoA thioester intermediates. These intermediates selectively bind to and block the microsomal elongation system .

In mycobacterial models, this leads to the accumulation of 3-ketohexadecanoic acid, which halts fatty acid biosynthesis and depletes the mycolic acids necessary for bacterial cell wall integrity . Because the compound actively disrupts cellular lipid synthesis, any biological waste containing this molecule must be treated to prevent unintended environmental bioactivity.

MOA Substrate Fatty Acyl-CoA (Precursor) Enzyme Microsomal Elongation System Substrate->Enzyme Binds Product Elongated Fatty Acids (Mycolic Acids) Enzyme->Product Catalyzes Inhibitor Methyl 2-Hexadecynoate (Active Metabolite) Inhibitor->Enzyme Preferential Inhibition Effect Growth Inhibition (Mycobacteria/Fungi) Product->Effect Depletion

Mechanism of methyl 2-hexadecynoate inhibiting microsomal fatty acid elongation.

Experimental Protocol: In Vitro Microsomal Assay

To build a self-validating system, the experimental workflow must seamlessly integrate with the disposal plan. The following protocol details the application of methyl 2-hexadecynoate in a standard elongation assay, setting up the exact chemical phases that will require segregation later.

  • Step 1: Stock Preparation: Dissolve methyl 2-hexadecynoate in anhydrous dimethyl sulfoxide (DMSO) to a concentration of 10 mM.

    • Causality: DMSO ensures complete solubilization of the hydrophobic lipid chain without denaturing the delicate microsomal proteins required for the assay.

  • Step 2: Microsomal Incubation: Combine 1 mg of isolated microsomal protein, 50 µM of the inhibitor stock, and 100 µM of[1-14C] malonyl-CoA in 1 mL of 0.1 M potassium phosphate buffer (pH 7.4). Incubate at 37°C for 30 minutes.

  • Step 3: Reaction Termination: Halt the reaction by adding 1 mL of 10% methanolic KOH.

    • Causality: Saponification immediately denatures the enzymes, stopping all biological activity and preparing the sample for phase-based lipid extraction.

  • Step 4: Lipid Extraction: Add 2 mL of Hexane. Vortex vigorously for 60 seconds, then centrifuge at 2,000 x g for 5 minutes to force phase separation.

    • Causality: The unreacted methyl 2-hexadecynoate and elongated lipids will migrate to the upper non-polar hexane phase, leaving the biological proteins in the lower aqueous phase. This step is critical for safe waste segregation.

Waste Segregation & Proper Disposal Procedures

Because methyl 2-hexadecynoate contains a reactive alkyne group and acts as a bioactive lipid inhibitor, its disposal must strictly adhere to EPA guidelines for hazardous chemical waste .

Table 2: Waste Classification & Disposal Parameters

Waste ComponentEPA ClassificationPrimary HazardAuthorized Disposal Method
Hexane/FAME Extract D001 (Ignitable)Flammable, BioactiveHigh-Temperature Incineration
Aqueous Buffer BiohazardBiological ContaminationAutoclaving (121°C, 30 min)
Contaminated PPE Solid Hazardous WasteTrace Chemical ExposureIncineration
Step-by-Step Disposal Protocol
  • Phase Segregation: Following the extraction step in the assay protocol, carefully pipette the upper organic phase (containing Hexane and unreacted methyl 2-hexadecynoate) into a designated, clearly labeled "Non-Halogenated Organic Waste" container.

  • Aqueous Waste Management: Collect the lower aqueous phase (containing denatured microsomes and buffer) into a "Biohazardous Aqueous Waste" container.

  • Chemical Deactivation & Storage: Do not mix the alkyne ester waste with strong oxidizing agents (e.g., nitric acid or perchloric acid). Terminal and internal alkynes can react violently with oxidizers. Store the sealed organic waste container in a grounded, well-ventilated flammable storage cabinet.

  • Final Disposal Logistics: Submit the organic waste for high-temperature incineration through an EPA-licensed facility. Autoclave the aqueous biohazardous waste at 121°C for 30 minutes prior to standard institutional disposal.

Disposal A Methyl 2-Hexadecynoate Assay Waste B Phase Separation A->B Segregate C Organic Phase (Solvents & FAME) B->C Extraction D Aqueous Phase (Biologicals & Media) B->D Extraction E EPA Non-Halogenated Waste Container C->E Transfer F Biohazard Autoclave Waste Bag D->F Transfer G High-Temp Incineration E->G EPA Licensed H Sterilization & Disposal F->H EHS Protocol

Step-by-step segregation and disposal workflow for methyl 2-hexadecynoate assay waste.

Spill Response & Emergency Logistics

In the event of a localized spill of methyl 2-hexadecynoate stock solution:

  • Immediate Containment: Eliminate all ignition sources. Alkynoic acid esters dissolved in organic solvents present an immediate flammability hazard.

  • Absorption: Cover the spill with an inert, non-combustible absorbent material (e.g., vermiculite or dry sand). Do not use combustible materials like paper towels for concentrated stock spills.

  • Decontamination: Wash the hard surface with a safety solvent or laboratory-grade detergent to remove the remaining oil film. Fatty acid methyl esters leave a greasy residue that creates a severe slip hazard.

  • Disposal: Sweep the absorbed material using non-sparking tools into a chemical waste bag and dispose of it as solid hazardous waste via incineration.

References

  • "Metabolism of 2-hexadecynoate and inhibition of fatty acid elongation." PubMed - NIH. URL:[Link]

  • "Dual Inhibition of Mycobacterial Fatty Acid Biosynthesis and Degradation by 2-Alkynoic Acids." ResearchGate. URL:[Link]

  • "Hazardous Waste Management." U.S. Environmental Protection Agency (EPA). URL: [Link]

Handling

Personal protective equipment for handling Methyl 2-hexadecynoate

As a Senior Application Scientist, I frequently guide research teams through the logistical and safety frameworks required for handling bioactive lipid derivatives. Methyl 2-hexadecynoate (CAS No. 63125-05-3) is a specia...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I frequently guide research teams through the logistical and safety frameworks required for handling bioactive lipid derivatives. Methyl 2-hexadecynoate (CAS No. 63125-05-3) is a specialized alkynoic fatty acid methyl ester[1]. While it is highly valued in drug development for its potent inhibition of mycobacterial and plasmodial pathways, its physicochemical properties demand precise handling protocols.

Unlike acutely toxic chemotherapeutic agents, Methyl 2-hexadecynoate exhibits negligible cytotoxicity to mammalian cells (such as L6 or HepG2 cell lines)[2]. However, its high lipophilicity means it readily integrates into biological membranes. When handled in the laboratory, it is almost exclusively reconstituted in organic solvents like Dimethyl Sulfoxide (DMSO) or ethanol, which act as powerful dermal penetration enhancers. Therefore, your safety strategy must focus on preventing solvent-mediated absorption.

Here is your comprehensive, field-proven guide to the personal protective equipment (PPE), operational workflows, and disposal plans for Methyl 2-hexadecynoate.

Physicochemical & Hazard Profile

Before selecting PPE, we must understand the quantitative and behavioral properties of the compound.

Property / HazardValue / DescriptionOperational Implication
CAS Number 63125-05-3[1]Use for precise inventory and SDS tracking.
Molecular Weight 266.42 g/mol [3]Required for molarity calculations during reconstitution.
Mammalian Toxicity Negligible (IC₅₀ > 90 μg/ml in L6 cells)[2]Low acute systemic toxicity risk upon accidental exposure.
Bioactivity Fungicidal, Antimycobacterial, Antimalarial[2][4]Biologically active; prevent environmental release.
Solubility Highly lipophilic; soluble in DMSO/EtOHRequires organic solvents, necessitating solvent-rated PPE.

Mechanism of Action: The Rationale for Containment

To understand why we treat this compound with strict laboratory controls despite its low mammalian toxicity, we must look at its mechanism of action. Methyl 2-hexadecynoate acts as a prodrug. Once inside a cell, cellular esterases convert it to 2-hexadecynoic acid (2-HDA)[2].

In Plasmodium species, 2-HDA competitively inhibits the PfFAS-II enzymes (PfFabI and PfFabZ)[5]. In mycobacteria, toxic concentrations of the compound cause an accumulation of 3-ketohexadecanoic acid, which catastrophically blocks both fatty acid biosynthesis and degradation (β-oxidation)[4]. Because it is a potent disruptor of fundamental lipid metabolism in these organisms, preventing cross-contamination in tissue culture environments is paramount.

FASII_Inhibition M2H Methyl 2-hexadecynoate HDA 2-Hexadecynoic Acid (2-HDA) M2H->HDA Cellular Esterases FASII PfFAS-II Enzymes (PfFabI / PfFabZ) HDA->FASII Competitive Inhibition Myco Mycobacterial FA Biosynthesis (Accumulates 3-ketohexadecanoic acid) HDA->Myco Blocks β-oxidation Arrest Pathogen Growth Arrest (Malaria / TB) FASII->Arrest Myco->Arrest

Mechanism of pathogen growth arrest via FAS-II and β-oxidation inhibition by 2-HDA derivatives.

Personal Protective Equipment (PPE) Matrix

The primary risk vector is not the dry powder itself, but the solvent-compound matrix during assay preparation. DMSO rapidly carries dissolved solutes through the stratum corneum.

PPE CategoryMinimum RequirementScientific Causality & Best Practice
Hand Protection Double Nitrile Gloves (≥0.11 mm thickness)DMSO degrades standard nitrile over time. Double-gloving provides a self-validating safety layer: if the outer glove is splashed, remove it immediately while the inner glove maintains the dermal barrier.
Eye Protection Chemical Splash GogglesStandard safety glasses lack orbital seals. Organic solvent splashes can cause severe corneal irritation and deliver the lipid directly into the highly vascularized ocular mucosa.
Body Protection Flame-Retardant (FR) Lab CoatReconstitution often occurs near open flames (sterile technique) or involves flammable solvents (Ethanol). A fully buttoned FR coat prevents solvent wicking to street clothes.
Respiratory Class II Biological Safety Cabinet (BSC) or Fume HoodWhile the vapor pressure of Methyl 2-hexadecynoate is low, weighing the dry powder can generate bioactive aerosols. Always handle the dry solid in a drafted enclosure.

Operational Workflow: Step-by-Step Reconstitution Protocol

To build a self-validating experimental system, your reconstitution protocol must ensure complete solubility and prevent degradation. Here is the standard operating procedure for preparing a 10 mM stock solution in DMSO.

Step 1: Preparation & PPE Donning

  • Don FR lab coat, chemical splash goggles, and a single pair of nitrile gloves.

  • Ensure the analytical balance is located within a ductless fume enclosure or use an anti-static weighing enclosure to prevent powder dispersion.

Step 2: Weighing

  • Calculate the required mass. (e.g., To make 10 mL of a 10 mM stock, you need 26.64 mg of Methyl 2-hexadecynoate).

  • Use a static-free spatula to transfer the compound into a pre-tared, amber glass vial. Amber glass is preferred to prevent potential UV-induced degradation of the alkyne bond.

Step 3: Reconstitution (The Critical Step)

  • Don a second pair of nitrile gloves.

  • Transfer the vial to a Class II BSC or Fume Hood.

  • Add 10 mL of anhydrous, cell-culture grade DMSO.

  • Validation Check: Vortex the solution for 30–60 seconds. Hold the vial against a light source. The solution must be completely clear. If particulate matter remains, sonicate in a water bath at 37°C for 5 minutes.

Step 4: Aliquoting and Storage

  • Lipid derivatives are susceptible to degradation via repeated freeze-thaw cycles. Aliquot the 10 mM stock into 100 μL volumes in sterile, low-bind microcentrifuge tubes.

  • Purge the headspace of the tubes with Argon or Nitrogen gas to prevent lipid oxidation.

  • Store immediately at -20°C (or -80°C for long-term stability).

Spill Response and Disposal Plan

Because Methyl 2-hexadecynoate is highly active against environmental fungi and bacteria[6], it must never be disposed of in standard municipal drains.

Minor Spill Response (Liquid Stock in DMSO):

  • Isolate: Alert personnel in the immediate vicinity.

  • Absorb: Layer chemical absorbent pads over the spill. Do not wipe initially, as wiping spreads the solvent. Let capillary action draw the liquid up.

  • Neutralize/Clean: Once the bulk liquid is absorbed, clean the surface with 70% Isopropanol or Ethanol to dissolve any remaining lipid residue, followed by a wash with warm soapy water.

  • Dispose: Place all absorbent materials and contaminated outer gloves into a designated solid hazardous waste bag.

Routine Disposal Plan:

  • Solid Waste: Empty vials, pipette tips, and gloves that contacted the compound must be placed in biohazard or chemical solid waste bins destined for high-temperature incineration.

  • Liquid Waste: Unused stock solutions must be collected in a clearly labeled "Non-Halogenated Organic Waste" carboy (assuming DMSO/EtOH as the solvent). Do not mix with aqueous biological waste.

References

  • "METHYL 2-METHYLHEXANOATE — Chemical Substance Information - NextSDS" NextSDS. Available at:[Link]

  • "2-十六碳炔酸甲酯_CAS:63125-05-3" Zhengzhou Chunqiu Chemical Co., Ltd. Available at: [Link]

  • "2-Hexadecynoic Acid Inhibits Plasmodial FAS-II Enzymes and Arrest Erythrocytic and Liver Stage Plasmodium Infections" National Institutes of Health (PMC). Available at:[Link]

  • "Dual Inhibition of Mycobacterial Fatty Acid Biosynthesis and Degradation by 2-Alkynoic Acids" ResearchGate. Available at:[Link]

  • "2-Hexadecynoic acid inhibits plasmodial FAS-II enzymes and arrests erythrocytic and liver stage Plasmodium infections" PubMed. Available at: [Link]

  • "Tanzawaic Acids, a Chemically Novel Set of Bacterial Conjugation Inhibitors" PLOS One. Available at:[Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.